Pyridoxal-d5 5-Phosphate

• CAS: 1246818-16-5

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chemical Properties of Pyridoxal-d5 5-Phosphate for Research Professionals

This guide provides a comprehensive overview of the chemical properties of Pyridoxal-d5 5-phosphate (PLP-d5), a deuterated isotopologue of the biologically active form of vitamin B6. Designed for researchers, scientists, and drug development professionals, this document delves into the synthesis, stability, spectroscopic characteristics, and key applications of PLP-d5, emphasizing the practical implications for experimental design and data interpretation.

Introduction: The Significance of Pyridoxal-5-Phosphate and its Deuterated Analog

Pyridoxal 5'-phosphate (PLP) is a vital coenzyme in a vast array of enzymatic reactions, primarily in amino acid metabolism.[1][2] Its aldehyde group is the reactive center, forming Schiff base intermediates with amino groups of substrates, which is central to its catalytic function in transamination, decarboxylation, and racemization reactions, among others.[3][4] The versatility of PLP has made it a focal point in enzymology, drug discovery, and nutritional science.[5][6]

The introduction of deuterium, a stable isotope of hydrogen, into the PLP molecule to create Pyridoxal-d5 5-phosphate offers significant advantages for research applications. Deuteration, the replacement of hydrogen with deuterium, can alter the pharmacokinetic and metabolic profiles of molecules.[7][8] This "deuterium switch" can lead to a kinetic isotope effect (KIE), where the stronger carbon-deuterium bond slows down metabolic processes involving C-H bond cleavage.[9] For researchers, PLP-d5 serves as an invaluable tool, particularly as an internal standard in mass spectrometry-based quantification and as a mechanistic probe to elucidate enzyme reaction pathways.[7][10]

Core Chemical and Physical Properties

A thorough understanding of the fundamental chemical and physical properties of PLP-d5 is paramount for its effective use in a research setting. These properties dictate its behavior in solution, its reactivity, and its stability under various experimental conditions.

Structural Features and Deuteration Pattern

Pyridoxal-d5 5-phosphate is specifically labeled with five deuterium atoms. The typical deuteration pattern involves the methyl group and the methylene group attached to the phosphate ester.[11] This targeted labeling is crucial for its application as an internal standard, as it provides a distinct mass shift without significantly altering the molecule's overall chemical behavior.

Physicochemical Data Summary

The following table summarizes the key physicochemical properties of Pyridoxal-d5 5-phosphate, providing a quick reference for experimental planning.

Property	Value	Source
Molecular Formula	C₈H₅D₅NO₆P	[11]
Molecular Weight	252.17 g/mol	[11]
Accurate Mass	252.056	[11]
CAS Number	1246818-16-5	[11]
Appearance	White to Pale Yellow Powder	[12]
Melting Point	140-143 °C	[12]
Solubility	Slightly soluble in DMSO (heated), Methanol, and Water	[12]
pKa Values	Phosphate group: < 2.5 and 6.20; Hydroxyl group: 4.14; Pyridinium group: 8.69	[12]
Stability	Hygroscopic and light-sensitive	[12]

Synthesis and Quality Control

The synthesis of Pyridoxal-d5 5-phosphate is a multi-step process that requires careful control to ensure high isotopic enrichment and chemical purity. While several synthetic routes exist, a common approach involves the phosphorylation of a deuterated pyridoxal precursor.[13][14]

A generalized synthetic workflow can be visualized as follows:

Caption: Generalized workflow for the synthesis and purification of Pyridoxal-d5 5-phosphate.

Quality control is a critical final step. High-performance liquid chromatography (HPLC) is used to assess chemical purity, while mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the molecular weight, structure, and isotopic enrichment.[11] Commercially available PLP-d5 typically has a chemical purity of >95% and an isotopic enrichment of >98%.[11]

Stability, Storage, and Handling

The stability of Pyridoxal-d5 5-phosphate is a key consideration for ensuring the integrity of experimental results.

Storage Recommendations

• Temperature: For long-term storage, PLP-d5 powder should be kept at -20°C.[7][11]

• Light: Solid PLP is light-sensitive and should be stored in the dark.[12] Aqueous solutions are particularly susceptible to photodegradation and should be protected from light.[15]

• Moisture: PLP is hygroscopic.[12] It is essential to store it in a tightly sealed container in a dry environment.

• Inert Atmosphere: For highly sensitive applications, storing under an inert atmosphere (e.g., argon or nitrogen) can further prevent degradation.

Handling Procedures

When handling PLP-d5, standard laboratory safety protocols for chemical reagents should be followed.[9][16]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.[16]

• Ventilation: Handle in a well-ventilated area to avoid inhalation of the powder.[16]

• Solution Preparation: Solutions should be prepared fresh whenever possible.[12] If stock solutions are prepared, they should be stored at -80°C for up to six months or at -20°C for one month.[7]

Spectroscopic Properties and Analytical Characterization

The spectroscopic properties of PLP are complex and highly sensitive to the chemical environment, particularly pH.[17] This sensitivity arises from the various ionic and tautomeric forms that exist in equilibrium.

UV-Visible Absorption Spectroscopy

The UV-Visible absorption spectrum of PLP exhibits characteristic peaks that are influenced by pH and binding to proteins. At a pH of 7.5, PLP has an absorption maximum at 388 nm.[17] When PLP forms a Schiff base, the ketoenamine tautomer, which is predominant in water, shows absorption peaks at 280 nm and 413 nm.[17] The binding of PLP to an enzyme can cause significant shifts in these absorption maxima, providing a valuable tool for studying enzyme-cofactor interactions.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information at the atomic level. Both ¹H and ¹³C NMR are used to confirm the structure of PLP-d5 and to assess the positions and extent of deuteration. Representative NMR data for the non-deuterated PLP can be found in public databases such as the Human Metabolome Database (HMDB).[18]

Mass Spectrometry (MS)

Mass spectrometry is a cornerstone technique for the analysis of PLP and its deuterated analog. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is widely used for the quantification of PLP in biological samples.[10][19] In these assays, PLP-d5 serves as an ideal internal standard because it co-elutes with the analyte but is distinguished by its higher mass, allowing for accurate and precise quantification.[20]

Key Research Applications and Methodologies

The unique properties of Pyridoxal-d5 5-phosphate make it an indispensable tool in various research domains.

Internal Standard for Quantitative Analysis

The primary application of PLP-d5 is as an internal standard for the accurate quantification of PLP in biological matrices such as plasma, serum, and cerebrospinal fluid.[10][19] The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative mass spectrometry as it corrects for variations in sample preparation and instrument response.[21]

Experimental Protocol: Quantification of PLP in Human Plasma using LC-MS/MS

• Sample Preparation:

  • To 100 µL of plasma, add 10 µL of an internal standard solution containing Pyridoxal-d5 5-phosphate.

  • Precipitate proteins by adding 100 µL of 10% (w/v) trichloroacetic acid.[10]

  • Vortex for 1 minute and centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to an autosampler vial for analysis.

• LC-MS/MS Analysis:

  • Inject the prepared sample onto a suitable C18 reversed-phase HPLC column.

  • Use a gradient elution with a mobile phase consisting of water and acetonitrile, both containing 0.1% formic acid.

  • Perform detection using a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode.

  • Monitor the specific precursor-to-product ion transitions for both PLP and PLP-d5.

• Data Analysis:

  • Calculate the peak area ratio of the analyte (PLP) to the internal standard (PLP-d5).

  • Quantify the concentration of PLP in the sample by comparing the peak area ratio to a calibration curve prepared with known concentrations of PLP and a fixed concentration of PLP-d5.

Caption: Workflow for the quantification of PLP in plasma using LC-MS/MS with PLP-d5 as an internal standard.

Mechanistic Studies of PLP-Dependent Enzymes

PLP-d5 can be used as a probe to investigate the mechanisms of PLP-dependent enzymes. The kinetic isotope effect (KIE) observed when a C-H bond cleavage is part of the rate-determining step of a reaction can provide valuable insights into the catalytic mechanism. By comparing the reaction rates with PLP and PLP-d5, researchers can determine if the cleavage of a C-H bond at a deuterated position is rate-limiting.

Conclusion

Pyridoxal-d5 5-phosphate is a powerful and versatile tool for researchers in the fields of biochemistry, drug development, and clinical diagnostics. Its utility as an internal standard in mass spectrometry ensures accurate and reliable quantification of PLP in biological systems. Furthermore, its application in mechanistic studies provides a deeper understanding of the intricate workings of PLP-dependent enzymes. A thorough understanding of its chemical properties, coupled with appropriate handling and storage, is essential for harnessing its full potential in a research setting.

References

• Yin, L., et al. (2020). Development and Clinical Evaluation of a High-Throughput LC-MS/MS Assay for Vitamin B6 in Human Plasma and Serum. Journal of Applied Laboratory Medicine, 5(6), 1136-1146. Retrieved from [Link]

• ScienceDirect. (n.d.). Pyridoxal-5-phosphate: Significance and symbolism. Retrieved from [Link]

• Al-Aubaidy, H. A., & Jelinek, H. F. (2015). Quality and stability of extemporaneous pyridoxal phosphate preparations used in the treatment of paediatric epilepsy. Journal of Pharmacy and Pharmacology, 67(3), 397-403. Retrieved from [Link]

• Celli, M., et al. (2011). Pyridoxal 5-Phosphate Enzymes as Targets for Therapeutic Agents. Current Medicinal Chemistry, 18(32), 4963-4982. Retrieved from [Link]

• Banks, B. E., et al. (1982). Spectroscopic studies of quinonoid species from pyridoxal 5'-phosphate. The Journal of Biological Chemistry, 257(16), 9657-9665. Retrieved from [Link]

• di Salvo, M. L., et al. (2024). Pyridoxal 5′-Phosphate Biosynthesis by Pyridox-(am)-ine 5′-Phosphate Oxidase: Species-Specific Features. International Journal of Molecular Sciences, 25(4), 2339. Retrieved from [Link]

• Wikipedia. (n.d.). Pyridoxal phosphate. Retrieved from [Link]

• Lauritano, A., et al. (2020). Pyridoxal 5′-Phosphate-Dependent Enzymes at the Crossroads of Host–Microbe Tryptophan Metabolism. International Journal of Molecular Sciences, 21(2), 406. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Pyridoxal 5'-phosphate. PubChem Compound Database. Retrieved from [Link]

• Google Patents. (n.d.). CN109021012B - Synthesis process of pyridoxal 5' -phosphate.

• Rossmann, J., et al. (2022). Validated UPLC-MS/MS method for the analysis of vitamin B6 pyridoxal 5́-phosphate, pyridoxal, pyridoxine, pyridoxamine, and pyridoxic acid in human cerebrospinal fluid. Journal of Chromatography B, 1211, 123503. Retrieved from [Link]

• Eliot, A. C., & Kirsch, J. F. (2004). Chemistry and diversity of pyridoxal-5'-phosphate dependent enzymes. Annual Review of Biochemistry, 73, 383-415. Retrieved from [Link]

• Kuroda, T. (1964). SYNTHESIS OF PYRIDOXAL-5-PHOSPHATE AND ITS RELATED COMPOUNDS. The Journal of Vitaminology, 10(4), 252-263. Retrieved from [Link]

• Chromsystems. (n.d.). Validation of a new fully automated assay of Thiamine-PyroPhosphate and Pyridoxal-5'-Phosphate in whole blood using LC-MS/MS. Retrieved from [Link]

• Schaffer, J. E., et al. (2019). Pyridoxal phosphate-dependent reactions in the biosynthesis of natural products. Natural Product Reports, 36(2), 295-339. Retrieved from [Link]

• Gant, T. G. (2023). Deuterium in drug discovery: progress, opportunities and challenges. Nature Reviews Drug Discovery, 22(8), 615-634. Retrieved from [Link]

• Carl ROTH. (2025). Safety Data Sheet: Pyridoxine-5'-phosphate. Retrieved from [Link]

• Airgas. (2015). Deuterium - SAFETY DATA SHEET. Retrieved from [Link]

• ResearchGate. (n.d.). Overcoming the Chromatographic Challenges when Performing LC-MS/MS Measurements of Pyridoxal-5′-Phosphate. Retrieved from [Link]

• ResearchGate. (n.d.). Spectrophotometric characterization of 100 μM pyridoxal‐5′‐phosphate.... Retrieved from [Link]

• Salamandra. (n.d.). Regulatory Considerations for Deuterated Products. Retrieved from [Link]

• Google Patents. (n.d.). US3527683A - Process for preparing pyridoxal-5-phosphate.

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Precision in Vitamin B6 Profiling: The Pyridoxal-d5 5-phosphate Protocol

Executive Summary

The accurate quantification of Vitamin B6 vitamers—specifically the bioactive coenzyme Pyridoxal 5’-phosphate (PLP) —is a critical challenge in clinical diagnostics and drug development.[1] While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers superior sensitivity over fluorometric methods, it is plagued by significant matrix effects and ion suppression in complex biological fluids like plasma and cerebrospinal fluid (CSF).

This technical guide details the implementation of Pyridoxal-d5 5-phosphate (PLP-d5) as a Stable Isotope Labeled Internal Standard (SIL-IS). Unlike generic analogs, PLP-d5 provides identical physicochemical behavior to endogenous PLP while offering a mass shift (+5 Da) sufficient to eliminate isotopic overlap. This guide outlines a self-validating protocol to mitigate the three primary failure modes in B6 profiling: photodegradation , protein binding (Schiff base formation) , and source-induced interconversion .

Part 1: Biochemistry & The Analytical Challenge

To profile Vitamin B6 accurately, one must understand the metabolic flux. PLP is not static; it is the hub of a dynamic equilibrium involving dephosphorylation, oxidation, and interconversion.

The B6 Vitamer Complex

The "Vitamin B6" profile consists of six interconverting vitamers. The analytical objective is often to freeze this equilibrium at the moment of collection.

• PLP (Pyridoxal 5'-phosphate): The active coenzyme.[2][3][4][5]

• PL (Pyridoxal): The transport form (crosses membranes).

• PN (Pyridoxine) & PM (Pyridoxamine): Dietary precursors.[1][6][7][8]

• 4-PA (4-Pyridoxic Acid): The irreversible catabolic end-product (excreted in urine).[6]

Visualization: The B6 Metabolic Pathway

The following diagram illustrates the enzymatic relationships that can cause analytical artifacts if samples are mishandled (e.g., phosphatase activity converting PLP to PL during extraction).

Caption: Figure 1. Vitamin B6 metabolic flux.[3][4][6][9][10] The red dashed line represents the critical risk of PLP dephosphorylation during sample preparation.

Part 2: The Isotope Advantage (PLP-d5)

Why Pyridoxal-d5 5-phosphate?

In LC-MS/MS, the signal intensity of an analyte is heavily influenced by the sample matrix (phospholipids, salts, proteins). This causes Ion Suppression (signal loss) or Enhancement .

• Co-Elution: PLP-d5 is chemically identical to endogenous PLP. It co-elutes exactly, meaning it experiences the exact same matrix suppression at the electrospray source.

• Mass Shift (+5 Da):

  • Natural PLP (M) has isotopic peaks at M+1, M+2, etc., due to natural Carbon-13.

  • A d3 (deuterium-3) standard might have slight overlap with the M+3 peak of a high-concentration sample.

  • PLP-d5 pushes the internal standard mass to M+5, ensuring a "clean" channel with zero crosstalk from the endogenous analyte.

Mechanism of Correction

Because the suppression affects both the Numerator (Analyte) and Denominator (IS) equally, the ratio remains constant, yielding the true concentration.

Part 3: Method Development & Validation Strategy

Mass Spectrometry Parameters (MRM)

The following transitions are recommended for a Triple Quadrupole (QqQ) system operating in Positive Electrospray Ionization (ESI+) mode.

Table 1: Optimized MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Role
PLP (Endogenous)	248.1	150.1	18	Quantifier
PLP (Qualifier)	248.1	94.0	28	Confirmation
PLP-d5 (IS)	253.1	155.1	18	Internal Standard
Pyridoxal (PL)	168.1	150.1	14	Profiling Target
4-Pyridoxic Acid	184.1	148.1	16	Profiling Target

Note: The transition 248>150 represents the loss of the phosphate group (

) and water. The d5 label (typically on the pyridine ring/methyl) is retained in the fragment, shifting the product from 150 to 155.

Chromatographic Separation

Direct injection of PLP is difficult due to its polarity.

• Column: Pentafluorophenyl (PFP) or C18 with Ion Pairing.

  • Recommendation:Waters ACQUITY HSS T3 (C18) or Phenomenex Kinetex F5 (PFP).

• Mobile Phase A: 0.1% Formic Acid + 10mM Ammonium Formate in Water (Acidic pH is vital to stabilize PLP).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Part 4: Protocol: Sample Preparation & Handling

CRITICAL WARNING: PLP is extremely light-sensitive . All steps must be performed under yellow monochromatic light or in amber tubes. White light exposure can degrade PLP to 4-PA within minutes.

Workflow Visualization

Caption: Figure 2. Self-validating extraction workflow. The IS is added BEFORE protein precipitation to track recovery losses.

Step-by-Step Methodology

• Internal Standard Spiking (The Correction Step):

  • Aliquot 200 µL of patient plasma into an amber microcentrifuge tube.

  • Immediately add 20 µL of PLP-d5 Working Solution (e.g., 500 nM in 1% formic acid).

  • Why: Adding IS before precipitation ensures that any PLP trapped in the protein pellet is accounted for by a proportional loss of the IS.

• Protein Precipitation & Release:

  • Add 200 µL of 10% Trichloroacetic Acid (TCA) .

  • Vortex vigorously for 30 seconds.

  • Expert Insight: Do not use Methanol/Acetonitrile alone. PLP is bound to Albumin via a Schiff base. Strong acid (TCA) is required to hydrolyze this bond and release total PLP. Organic solvents often only extract "free" PLP, leading to underestimation.

• Clarification:

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the clear supernatant to an amber autosampler vial with a glass insert.

• Injection:

  • Inject 5-10 µL onto the LC-MS/MS system. Keep the autosampler temperature at 4°C.

Part 5: Data Interpretation & Troubleshooting

Self-Validating Quality Control

Every batch must include the following to ensure the PLP-d5 is functioning correctly:

• IS Area Stability: Plot the peak area of PLP-d5 for all samples. A drop of >50% indicates severe matrix suppression or injection failure.

• Retention Time Shift: PLP-d5 and Endogenous PLP must elute within ±0.02 minutes of each other. If they separate, the compensation for matrix effects is invalid.

Common Pitfalls

Issue	Symptom	Root Cause	Solution
High PLP in Blanks	Signal in solvent blank	Carryover	Use a needle wash with high pH (Ammonium Hydroxide) to strip PLP, followed by Acid wash.
Low Recovery	Low IS Area	Protein Binding	Ensure TCA concentration is sufficient to break the Albumin-PLP bond.
PLP -> PL Conversion	High PL, Low PLP	In-source Fragmentation	Lower the Desolvation Temperature or Cone Voltage. Check if conversion is happening in the source (IS will correct this only if IS also converts).

References

• Talwar, D., et al. (2003). Vitamin B6 status assessment in tissue and biological fluids by HPLC-MS/MS. Journal of Chromatography B. Link

• Midttun, Ø., et al. (2009). Multianalyte quantification of vitamin B6, B2, and B3 vitamers in human plasma by ultra-performance liquid chromatography–tandem mass spectrometry. Analytical Biochemistry. Link

• European Medicines Agency (EMA). Guideline on bioanalytical method validation.[7] Link

• Ueland, P. M., et al. (2015). Direct Laserspray Ionization Mass Spectrometry for Rapid Vitamin B6 Profiling. Clinica Chimica Acta. Link

• Waters Corporation. The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects. Link

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Technical Guide: Bioanalytical Distinction and Quantification of Pyridoxal-d5 vs. Pyridoxal-d5 5-Phosphate

Executive Summary

This guide addresses the critical bioanalytical distinctions between Pyridoxal-d5 (PL-d5) and Pyridoxal-d5 5-phosphate (PLP-d5) . While both serve as stable isotope-labeled internal standards (IS) for Vitamin B6 profiling, they are not interchangeable. The primary technical challenge lies in the in-source fragmentation of PLP to PL within mass spectrometry (LC-MS/MS) interfaces, which can compromise quantification accuracy if not managed via chromatographic separation and specific IS selection. This document details the chemical properties, metabolic interplay, and validated protocols for their use in drug development and clinical research.

Part 1: Chemical & Structural Fundamentals

Understanding the structural divergence is the first step in accurate method development. Pyridoxal (PL) is the transport form of Vitamin B6, while Pyridoxal 5'-phosphate (PLP) is the metabolically active coenzyme.[1][2][3][4][5]

Structural Comparison

The defining difference is the phosphate ester group at the C5 position.

Feature	Pyridoxal-d5 (PL-d5)	Pyridoxal-d5 5-phosphate (PLP-d5)
Molecular Role	Transport Form / Precursor	Active Coenzyme
Chemical Structure	Pyridine ring with aldehyde (C4) and hydroxymethyl (C5).	Pyridine ring with aldehyde (C4) and phosphate ester (C5).
Isotopic Labeling	Typically Deuterium (D) on Methyl (C2) and/or Ring positions.	Same labeling pattern, plus the phosphate group.[1]
Polarity	Moderate (elutes later on Reversed Phase).	High (elutes early on Reversed Phase).
Solubility	Water, Ethanol.	Highly Water Soluble (Acidic).
Stability	Photosensitive; Oxidizes to Pyridoxic Acid.	Highly Photosensitive ; Hydrolyzes to PL via phosphatases.[6]

The "d5" Isotope Label

The "d5" designation indicates a mass shift of +5 Daltons relative to the unlabeled analyte. This is typically achieved by deuterating the C2-methyl group (-CD3) and two ring/methylene protons.

• Purpose: The +5 Da shift places the IS signal well outside the natural isotopic envelope of the endogenous analyte (M+0, M+1, M+2), preventing "cross-talk" from high endogenous concentrations.

Part 2: Biological Context & Metabolic Interplay

In drug development (particularly for anti-epileptics or isoniazid-like drugs that deplete B6), understanding the in vivo conversion is vital. You are rarely measuring a static pool; you are measuring a flux.

The Kinase/Phosphatase Loop

PL and PLP are interconverted continuously by intracellular enzymes.

• Pyridoxal Kinase (PDXK): Phosphorylates PL to PLP (requires ATP/Zn²⁺).[6]

• Pyridoxal Phosphatase (PDXP/TNAP): Hydrolyzes PLP back to PL.

This biological hydrolysis continues ex vivo (in your blood tube) unless immediately halted, leading to falsely elevated PL and reduced PLP.

Pathway Visualization

The following diagram illustrates the metabolic cycle and the points of potential analytical interference.

Figure 1: Metabolic interconversion of B6 vitamers.[1][3][6][7] The red dashed line represents the critical instability pathway during sample preparation.

Part 3: Analytical Method Development (LC-MS/MS)

This is the "Expertise" pillar. The choice of IS is dictated by the phenomenon of In-Source Fragmentation .

The In-Source Fragmentation Problem

In Electrospray Ionization (ESI), labile groups like phosphates often detach before the ion enters the quadrupole.

• Reaction: PLP (m/z 248) -> PL (m/z 168) + H3PO4 (inside the source).

• Consequence: If PLP and PL are not chromatographically separated, the PLP converted in the source will be detected as PL.

• Impact on IS:

  • If you use PLP-d5 as an IS for PL , and the PLP-d5 fragments, it contributes to the PL-d5 signal.

  • Result: Inaccurate quantification of PL due to IS variability.

Internal Standard Selection Rules

Target Analyte	Recommended IS	Reason
Pyridoxal 5'-Phosphate (PLP)	PLP-d5	Matches the phosphate hydrolysis rate and matrix effects exactly.
Pyridoxal (PL)	PL-d5	Do NOT use PLP-d5. If PLP-d5 fragments, it interferes with PL-d5.
Simultaneous (PL + PLP)	Both required	Use a cocktail of PL-d5 and PLP-d5. Ensure chromatographic baseline separation.

Chromatographic Strategy

Because of the fragmentation issue, baseline separation is mandatory .

• Column: C18 columns often fail to retain polar PLP. Use PFP (Pentafluorophenyl) or HILIC columns.

• Mobile Phase: Acidic (0.1% Formic Acid) is required to protonate the phosphate for retention on RP/PFP phases.

Part 4: Sample Preparation & Stability Protocols

To ensure "Trustworthiness," the protocol must prevent the biological conversion of PLP to PL ex vivo.

The Phosphatase Block

Plasma contains active alkaline phosphatase. If you let a sample sit at room temperature, PLP levels drop, and PL levels rise.

• Solution: Immediate protein precipitation with acid.

• Agent: Trichloroacetic Acid (TCA) 5-10% or Perchloric Acid (0.5M) .

• Mechanism: The low pH (<2.0) irreversibly denatures the phosphatase enzyme and precipitates carrier proteins (Albumin) that bind PLP.

Light Protection

Both PL-d5 and PLP-d5 are photosensitive.

• Protocol: All steps must be performed under yellow monochromatic light or in amber glassware wrapped in foil.

Part 5: Validated Experimental Protocol

Objective: Simultaneous quantification of PL and PLP in human plasma using Deuterated Internal Standards.

Reagents

• IS Stock: 1 mg/mL PL-d5 and PLP-d5 in 0.1M HCl (Store at -80°C).

• Precipitation Reagent: 10% (w/v) TCA containing IS mix (e.g., 50 ng/mL of each d5-IS).

Step-by-Step Workflow

• Sample Collection: Collect blood into Li-Heparin or EDTA tubes wrapped in foil. Centrifuge immediately (4°C, 2000 x g, 10 min).

• Protein Precipitation (The Critical Step):

  • Aliquot 100 µL Plasma into an amber microcentrifuge tube.

  • Add 200 µL Ice-cold Precipitation Reagent (10% TCA + IS Mix).

  • Rationale: Acid stops phosphatase activity instantly; IS is added before cleanup to track recovery.

• Vortex & Incubate: Vortex vigorously for 30s. Incubate on ice for 10 min (ensure complete precipitation).

• Centrifugation: 14,000 x g for 10 min at 4°C.

• Supernatant Transfer: Transfer clear supernatant to an amber HPLC vial with a glass insert.

• LC-MS/MS Injection: Inject 5-10 µL immediately.

LC-MS/MS Parameters (Example)

• Column: Waters Acquity HSS T3 or Phenomenex Kinetex PFP (100 x 2.1 mm).

• Mobile Phase A: 0.1% Formic Acid + 10mM Ammonium Formate in Water.

• Mobile Phase B: Acetonitrile (0.1% Formic Acid).

• Gradient: 0% B hold for 1 min (elute salts), ramp to 30% B over 3 min. (PLP elutes early, PL elutes later).

Decision Logic for Troubleshooting

Use the following logic flow to diagnose quantification errors.

Figure 2: Troubleshooting logic for B6 vitamer analysis.

References

• Talwar, D., et al. (2003). "Vitamin B6 status assessment in tissue and plasma." American Journal of Clinical Nutrition. (Discusses the hydrolysis of PLP to PL). Link

• Van der Ham, M., et al. (2012). "A stable isotope dilution LC-ESI-MS/MS method for the quantification of pyridoxal-5'-phosphate in whole blood." Journal of Chromatography B. (Establishes the acid precipitation protocol). Link

• Midttun, O., et al. (2009). "Multianalyte quantification of vitamin B6 and B2 species in the nanomolar range in human plasma by liquid chromatography–tandem mass spectrometry." Clinical Chemistry. (Addresses in-source fragmentation and cross-talk). Link

• Footitt, A. (2025). "LC-MS/MS quantification of pyridoxal-5′-phosphate concentrations in samples of human whole blood."[2] ResearchGate.[2] (Recent validation data). Link

Sources

• 1. Pyridoxal 5′-Phosphate-Dependent Enzymes at the Crossroads of Host–Microbe Tryptophan Metabolism | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Intersubunit cross-talk in pyridoxal 5'-phosphate synthase, coordinated by the C terminus of the synthase subunit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Intersubunit Cross-talk in Pyridoxal 5′-Phosphate Synthase, Coordinated by the C Terminus of the Synthase Subunit - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyridoxal 5′-Phosphate Biosynthesis by Pyridox-(am)-ine 5′-Phosphate Oxidase: Species-Specific Features [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Update on interconversions of vitamin B-6 with its coenzyme - PubMed [pubmed.ncbi.nlm.nih.gov]

Unmasking Enzyme Catalysis: A Technical Guide to the Applications of Deuterated PLP in Mechanistic Studies

Foreword: Beyond a Static Picture

For decades, our understanding of enzyme mechanisms has been built upon a foundation of static crystal structures and steady-state kinetics. While invaluable, these snapshots often fail to capture the dynamic symphony of proton movements, bond vibrations, and conformational shifts that define catalysis. This guide is for the researcher who seeks to look deeper, to dissect the intricate dance of a cofactor within an enzyme's active site. We will explore the power of a simple yet profound tool: the substitution of hydrogen with its heavier isotope, deuterium, in the versatile cofactor, Pyridoxal 5'-phosphate (PLP). By strategically placing this isotopic label, we can unlock a wealth of information, transforming our understanding of PLP-dependent enzymes from a series of static images into a high-resolution motion picture of their catalytic cycles. This guide will provide not only the theoretical underpinnings but also the practical, field-proven insights necessary to leverage deuterated PLP in your own research, pushing the boundaries of mechanistic enzymology and paving the way for novel drug design.

The Central Role of Pyridoxal 5'-Phosphate (PLP) in Enzymatic Catalysis

Pyridoxal 5'-phosphate (PLP), the active form of vitamin B6, is a cornerstone of biological catalysis, participating in an astonishing array of metabolic reactions.[1] Its unparalleled versatility stems from its ability to form a Schiff base (internal aldimine) with a conserved lysine residue in the enzyme's active site.[2] Upon substrate binding, this internal aldimine is exchanged for an external aldimine with the substrate's amino group, positioning the cofactor to act as an "electron sink."[2] This electronic delocalization stabilizes the formation of carbanionic intermediates, which would otherwise be energetically unfavorable.[1] This fundamental mechanism allows PLP-dependent enzymes to catalyze a wide variety of reactions, including transamination, decarboxylation, racemization, and elimination/substitution reactions at the β- and γ-carbons of amino acid substrates.[2]

The catalytic cycle of a typical PLP-dependent enzyme is a multi-step process involving a series of covalent intermediates. Understanding the precise nature of these intermediates, the protonation states of the cofactor and active site residues, and the kinetics of each step is paramount to a complete mechanistic understanding.

Why Deuterium? The Power of Isotopic Substitution

Deuterium (²H), a stable isotope of hydrogen, possesses nearly identical chemical properties to protium (¹H) but has twice the mass. This mass difference, while seemingly subtle, has profound consequences for the behavior of molecules, which we can exploit experimentally. The primary reasons for employing deuterated PLP in enzymatic studies are:

• The Kinetic Isotope Effect (KIE): The greater mass of deuterium results in a lower vibrational frequency for a C-D bond compared to a C-H bond. Consequently, more energy is required to break a C-D bond. If the cleavage of a C-H bond is the rate-determining step of a reaction, substituting that hydrogen with deuterium will slow down the reaction rate.[3] This phenomenon, known as the kinetic isotope effect (KIE), is a powerful tool for identifying rate-limiting steps in a catalytic cycle.[4]

• Spectroscopic Probes: The difference in mass and nuclear spin between protium and deuterium provides unique spectroscopic signatures.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Deuterium has a different nuclear spin and magnetic moment than hydrogen, making it effectively "invisible" in ¹H-NMR spectra. This simplifies complex spectra and allows for the unambiguous assignment of signals from specific protons.[5]

  • Vibrational Spectroscopy (Raman and IR): The lower vibrational frequency of C-D bonds compared to C-H bonds leads to a distinct shift in the corresponding peaks in Raman and Infrared (IR) spectra.[6] This allows for the precise assignment of vibrational modes to specific bonds within the cofactor.

• Neutron Crystallography: While X-ray crystallography is excellent for locating heavy atoms, it is notoriously poor at visualizing hydrogen atoms. Neutrons, however, scatter from atomic nuclei, and deuterium has a significantly larger and more coherent scattering cross-section than hydrogen.[7] This makes neutron crystallography of deuterated samples an unparalleled technique for directly determining the positions of hydrogen/deuterium atoms and, consequently, the protonation states of the cofactor and active site residues.[8][9]

Synthesis and Enzymatic Reconstitution of Deuterated PLP

The foundation of any study utilizing deuterated PLP is the ability to synthesize the isotopically labeled cofactor and reconstitute it into the apoenzyme.

Synthesis of Deuterated Vitamin B6 Derivatives

A common strategy for synthesizing deuterated PLP involves the chemical modification of pyridoxine (a form of vitamin B6) followed by enzymatic or chemical phosphorylation. For example, to introduce deuterium at the catalytically important C4' position, one can start with pyridoxine and perform a series of chemical transformations.

A published method for preparing deuterated vitamin B6 compounds involves the reduction of α⁴,3-O-isopropylidene-5-pyridoxic acid with lithium aluminum deuteride to produce pyridoxine-d₂.[10] This deuterated pyridoxine can then be converted to deuterated pyridoxal, which can subsequently be phosphorylated to yield deuterated PLP.[10]

Protocol: Reconstitution of Apo-PLP Enzymes

Once deuterated PLP is synthesized, it must be incorporated into the enzyme of interest. This requires the preparation of the apoenzyme (the enzyme without its cofactor).

Step-by-Step Methodology:

• Preparation of Apoenzyme:

  • To a solution of the holoenzyme (e.g., ~0.5 mg/mL in a suitable buffer such as 0.5 M potassium phosphate, pH 6.9), add hydroxylamine to a final concentration of 50 mM.[11]

  • Incubate the solution for 1 hour at 25°C. The hydroxylamine will react with the internal aldimine, displacing the PLP.[11]

  • Remove the displaced PLP and excess hydroxylamine by passing the solution through a desalting column (e.g., PD-10) equilibrated with the desired buffer for the apoenzyme (e.g., 20 mM Bis-Tris propane, pH 8.0).[11]

  • Concentrate the eluted apoenzyme using an appropriate centrifugal filter device.[11]

• Reconstitution with Deuterated PLP:

  • To the prepared apoenzyme solution, add the deuterated PLP to a final concentration that is in slight excess of the enzyme concentration (e.g., 20 µM).[11]

  • Incubate the mixture for 30 minutes at 25°C to allow for the formation of the new internal aldimine.[11]

  • Remove the excess, unbound deuterated PLP using a desalting column.[11]

  • The resulting solution contains the holoenzyme reconstituted with deuterated PLP, ready for downstream applications.

Self-Validation: The success of the reconstitution can be confirmed by monitoring the characteristic absorbance of the internal aldimine at around 410-430 nm and by measuring the restoration of enzymatic activity.[12]

Applications in Mechanistic Enzymology

Probing Reaction Mechanisms with Kinetic Isotope Effects (KIE)

The measurement of KIEs is a powerful method for elucidating the rate-determining steps of an enzymatic reaction. By comparing the reaction rates with protiated and deuterated substrates or cofactors, one can determine if a specific C-H bond cleavage event is kinetically significant.

Experimental Workflow for KIE Studies:

• Prepare the enzyme reconstituted with both protiated and deuterated PLP.

• Prepare the substrate of interest.

• Initiate the enzymatic reaction under identical conditions (temperature, pH, substrate concentration) for both the protiated and deuterated enzyme forms.

• Monitor the reaction progress over time using a suitable assay (e.g., spectrophotometric, HPLC-based).

• Determine the initial reaction rates (V₀) for both reactions.

• Calculate the KIE as the ratio of the rate with the protiated cofactor (kH) to the rate with the deuterated cofactor (kD).

Diagram: Workflow for Kinetic Isotope Effect (KIE) Analysis

Caption: Experimental workflow for determining the kinetic isotope effect.

Interpreting KIE Values:

• Primary KIE (kH/kD > 1): A value significantly greater than 1 indicates that the C-H bond being investigated is broken in the rate-determining step of the reaction. The theoretical maximum for a primary KIE at room temperature is around 7.[4]

• No KIE (kH/kD ≈ 1): A value close to 1 suggests that the C-H bond cleavage is not the rate-limiting step.

• Inverse KIE (kH/kD < 1): This can occur if the transition state has a stiffer bending vibration than the ground state, which is less common.

Table 1: Representative Kinetic Isotope Effects in PLP-Dependent Enzymes

Enzyme	Reaction	Labeled Position	Observed kH/kD	Mechanistic Implication	Reference
Alanine Racemase	Racemization of Alanine	Substrate Cα-H	~1.6	Cα-H bond cleavage is part of the rate-determining step, suggesting an early transition state for deprotonation.	[4]
L-Dopa Decarboxylase	Decarboxylation of L-Dopa	Substrate Carboxyl-¹³C	1.03-1.05	Decarboxylation is a key step, with the observed KIE being close to the intrinsic KIE for this step.	[13]

Elucidating Structure and Dynamics with NMR Spectroscopy

Deuteration of PLP simplifies ¹H-NMR spectra by removing signals from the deuterated positions. This is particularly useful for studying the enzyme's active site, which can be crowded with signals from amino acid residues. By selectively deuterating the cofactor, one can more easily identify and monitor the signals of protons on the substrate and key active site residues during catalysis.

Experimental Protocol for NMR Analysis:

• Prepare a highly concentrated sample of the enzyme reconstituted with deuterated PLP (typically in the low millimolar range).

• The sample buffer should be prepared in D₂O to minimize the solvent signal.

• Acquire ¹H-NMR spectra of the enzyme in its resting state (internal aldimine).

• Add a substrate or inhibitor and acquire spectra of the resulting intermediates (e.g., external aldimine, quinonoid).

• Compare the spectra to identify chemical shift changes, which report on changes in the electronic environment of the observed protons.

Assigning Vibrational Modes with Raman and IR Spectroscopy

Vibrational spectroscopy is highly sensitive to the bonding environment of molecules. By deuterating specific positions on the PLP cofactor, one can definitively assign vibrational modes to specific bonds. For example, deuteration of the C4'=N Schiff base imine will cause a downshift in the frequency of the C=N stretching vibration, confirming its assignment in the spectrum.[6] This allows for the precise monitoring of changes in the Schiff base and other bonds of the cofactor as the enzyme proceeds through its catalytic cycle.

Visualizing Protonation States with Neutron Crystallography

Neutron crystallography is the most direct method for determining the protonation states of the PLP cofactor and surrounding active site residues. By using a deuterated crystal, the positions of deuterium atoms can be visualized in the resulting neutron scattering density map.

This technique has been instrumental in resolving long-standing questions about the catalytic mechanisms of PLP-dependent enzymes. For example, in serine hydroxymethyltransferase (SHMT), neutron crystallography has been used to directly visualize the protonation states of the PLP-glycine external aldimine and the catalytic lysine residue.[8] These studies have provided definitive evidence for the protonation state of the Schiff base nitrogen and the neutrality of the catalytic lysine during certain steps of the reaction, details that are crucial for a correct mechanistic description.[8][9]

Diagram: Decision Tree for Choosing a Deuteration Strategy

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Frontiers | Structural Basis for Allostery in PLP-dependent Enzymes [frontiersin.org]
• 3. Stereoselective biocatalytic α-deuteration of diverse l-amino acids by a PLP-dependent Mannich cyclase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Controlling reaction specificity in pyridoxal phosphate enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NMR spectra of exchangeable protons of pyridoxal phosphate-dependent enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A Vibrational Analysis of Pyridoxal 5′-Phosphate Derivatives: Pyridoxal 5′-Phosphate-isopropylamine and Pyridoxal 5′-Phosphate‑(S)‑1-phenylethylamine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Observation of proton-transfer-coupled spin transition by single-crystal neutron-diffraction measurement - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 8. journals.iucr.org [journals.iucr.org]
• 9. Revealing protonation states and tracking substrate in serine hydroxymethyltransferase with room-temperature X-ray and neutron crystallography (Journal Article) | OSTI.GOV [osti.gov]
• 10. researchgate.net [researchgate.net]
• 11. Folding pathway of the pyridoxal 5′-phosphate C-S lyase MalY from Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mining the cellular inventory of pyridoxal phosphate-dependent enzymes with functionalized cofactor mimics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Kinetic Isotope Effects of L-Dopa Decarboxylase - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Isotopic Enrichment &amp; Bioanalysis of Pyridoxal-d5 5-Phosphate

Executive Summary

Pyridoxal 5'-phosphate (PLP) is the biologically active form of Vitamin B6 and a critical cofactor in over 140 enzymatic reactions. In clinical and pharmacological bioanalysis, accurate quantification of PLP is hampered by its high endogenous presence and sensitivity to light.

This guide focuses on Pyridoxal-d5 5-Phosphate (PLP-d5) , a high-performance stable isotope-labeled internal standard (SIL-IS). While the d3 (methyl-d3) variant is commercially common, the d5 isotopologue offers a superior mass shift (+5 Da), virtually eliminating isotopic interference (crosstalk) from the natural M+0 analyte's isotopic envelope. This guide details the enrichment requirements, handling protocols, and LC-MS/MS workflows necessary to utilize PLP-d5 for high-sensitivity quantitation.

Part 1: The Chemistry of Enrichment

Structural Definition & Labeling Logic

Pyridoxal 5'-phosphate (C₈H₁₀NO₆P) has a monoisotopic mass of 247.02 Da. To achieve a "d5" labeling state (+5 Da mass shift), deuterium (²H) is incorporated at non-exchangeable positions on the pyridine ring and the methyl group.

• Common d3 Labeling: Methyl group at position 2 (-CD₃).

• High-Fidelity d5 Labeling: Methyl group (-CD₃) + Ring protons (C6-H) or side-chain protons (C4-CHO or C5-CH₂).

Why d5 over d3? In high-concentration samples, the natural isotopic distribution of Carbon-13 creates an "M+3" peak (approx. 0.1–0.5% of the parent abundance). If using a d3-IS, the analyte's M+3 isotope contributes to the IS signal, causing non-linearity. The d5 variant shifts the IS mass beyond this interference window, ensuring the "Blank + IS" sample remains free of analyte crosstalk.

Isotopic Purity vs. Chemical Purity

For PLP-d5 to function correctly, two distinct purity metrics must be validated:

Metric	Specification	Impact on Assay
Chemical Purity	> 95%	Presence of non-PLP contaminants (e.g., Pyridoxal, inorganic salts) can suppress ionization.
Isotopic Enrichment	> 98 atom % D	Defines the "completeness" of deuteration.
Isotopic Contribution (M+0)	< 0.5%	Critical: The percentage of unlabeled PLP remaining in the standard. High M+0 acts as a contaminant, artificially raising the LLOQ.

Part 2: Critical Quality Attributes (CQAs) & Handling

Photostability (The "Schiff Base" Risk)

PLP is uniquely sensitive to light. Upon UV/Visible light exposure, it undergoes irreversible photodegradation to 4-Pyridoxic Acid 5'-Phosphate (PAP) . Furthermore, the aldehyde group at C4 is highly reactive, forming Schiff bases with amines (proteins) in the matrix.

Handling Protocol:

• Amber Glassware: All stock solutions must be prepared in amber glass vials.

• Yellow Light: Work under monochromatic yellow light or low-light conditions.

• Temperature: Store powder at -20°C; stock solutions at -80°C.

Visualization: Stability & Degradation Logic

The following diagram illustrates the degradation pathways and the necessity of the d5-IS correction.

Caption: PLP degradation pathways (Light/Schiff Base) and the role of Acid Precipitation (TCA) in recovering the analyte, corrected by PLP-d5.

Part 3: Bioanalytical Methodology (LC-MS/MS)

Sample Preparation (Protein Precipitation)

Direct analysis of PLP requires releasing it from protein binding (Schiff bases). Trichloroacetic Acid (TCA) is the gold standard for this, as it simultaneously precipitates proteins and acidifies the sample to stabilize PLP.

Protocol:

• Aliquot: Transfer 100 µL of Plasma/Whole Blood (EDTA) to an amber microtube.

• IS Spike: Add 10 µL of PLP-d5 Working Solution (e.g., 500 ng/mL in water).

• Precipitation: Add 200 µL of 10% TCA (w/v).

• Vortex: Mix vigorously for 30 seconds.

• Centrifuge: 14,000 x g for 10 minutes at 4°C.

• Transfer: Inject the clear supernatant directly (or dilute 1:1 with mobile phase A if peak shape is poor).

LC-MS/MS Conditions

• Column: C18 Reverse Phase (e.g., Waters Symmetry or Acquity HSS T3), 2.1 x 50 mm.

• Mobile Phase A: 0.1% Formic Acid + 2mM Ammonium Formate in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol/Acetonitrile (1:1).

• Gradient: High aqueous hold (0-1 min) to elute salts, followed by a ramp to 90% B.

Mass Transitions (MRM)

The phosphate group is typically lost during fragmentation.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
PLP (Endogenous)	248.0 [M+H]⁺	150.0	14 - 18
PLP-d5 (IS)	253.0 [M+H]⁺	155.0	14 - 18

Note: The product ion (m/z 150/155) corresponds to the pyridine ring structure retaining the methyl group. If d5 labeling is on the ring/methyl, the shift is conserved in the fragment.

Part 4: Data Visualization & Logic Flow

The following diagram details the LC-MS/MS decision logic, highlighting where Isotopic Enrichment impacts the Lower Limit of Quantitation (LLOQ).

Caption: LC-MS/MS workflow emphasizing the critical checkpoint of Isotopic Purity on quantitation accuracy.

References

• Talwar, D., et al. (2012). "A stable isotope dilution LC-ESI-MS/MS method for the quantification of pyridoxal-5'-phosphate in whole blood."[1] Journal of Chromatography B.

• Van den Heuvel, D., et al. "Validation of a new fully automated assay of Thiamine-PyroPhosphate and Pyridoxal-5'-Phosphate in whole blood using LC-MS/MS." Shimadzu Application News.

• BenchChem. "Application Notes and Protocols for the Preparation of Stable Pyridoxal 5'-Phosphate Monohydrate Solutions."

• Lin, C.C., et al. "Synthesis of deuterated vitamin B6 compounds."[2] Journal of Labelled Compounds and Radiopharmaceuticals.

• MedChemExpress. "Pyridoxal Phosphate-d3 Product Information & Stability."

Sources

• 1. A stable isotope dilution LC-ESI-MS/MS method for the quantification of pyridoxal-5'-phosphate in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Pyridoxal-d5 5-Phosphate: Mastering Solubility and Stability in Aqueous Buffers

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical examination of Pyridoxal-d5 5-phosphate (PLP-d5), focusing on the critical aspects of its solubility and stability in aqueous buffer systems. As the biologically active form of vitamin B6, Pyridoxal 5'-phosphate (PLP) is a vital coenzyme in over 140 enzymatic reactions, including amino acid metabolism and neurotransmitter synthesis[1][2]. The deuterated isotopologue, PLP-d5, serves as an indispensable tool in metabolic studies, enzyme mechanism elucidation, and as an internal standard for mass spectrometry-based quantification. Achieving accurate and reproducible experimental results hinges on the correct preparation and handling of this light-sensitive and pH-dependent molecule. This document moves beyond simple protocols to explain the underlying chemical principles that govern the behavior of PLP-d5 in solution, empowering researchers to make informed decisions in their experimental design.

The Chemical Foundation: Understanding PLP-d5 in Aqueous Environments

Pyridoxal-d5 5-phosphate is structurally identical to its non-deuterated counterpart, with five hydrogen atoms replaced by deuterium[3][4]. This isotopic substitution is primarily for mass-shifting in analytical applications and does not significantly alter the fundamental physicochemical properties, such as solubility and pKa values. The behavior of PLP in solution is dominated by the ionization states of its three key functional groups: the phosphate ester, the pyridine ring nitrogen, and the phenolic hydroxyl group.

These groups have distinct pKa values, meaning the molecule's net charge and structure are highly dependent on the surrounding pH[5].

• Phosphate Group: Possesses two pKa values, one below 2.5 and a second around 6.2. This group is typically negatively charged under physiological conditions.[5]

• Phenolic Hydroxyl Group: Has a pKa of approximately 4.14.[5]

• Pyridine Ring Nitrogen: Has a pKa of about 8.69, acting as a proton acceptor at lower pH.[5]

This complex interplay of ionizable groups means that PLP exists as a mixture of different ionic species in solution. This pH-dependent equilibrium is not merely an academic point; it directly influences solubility, stability, and interaction with target enzymes.

Caption: pH-dependent ionic equilibrium of Pyridoxal 5'-Phosphate in solution.

Core Factors Governing Solubility and Stability

Achieving and maintaining a clear, stable solution of PLP-d5 requires controlling several environmental factors. Neglecting these can lead to precipitation, degradation, and compromised experimental integrity.

• pH - The Master Variable: As implied by its multiple pKa values, pH is the most critical factor. PLP is sparingly or slightly soluble in neutral water but readily dissolves in dilute acidic or alkaline solutions[6]. The pH of a 0.5 mg/mL solution in water is acidic, typically between 3.0 and 3.5[6]. For most biological assays, which are conducted near neutral pH (7.0-8.0), it is essential to dissolve the compound using a pH-adjusted buffer rather than attempting to dissolve it in neutral water first.

• Buffer Selection: The choice of buffer can influence solubility and stability.

  • Phosphate Buffers (e.g., PBS, Sodium Phosphate): Commonly used and generally compatible. A 0.05M phosphate buffer at pH 6.8 is a standard for dissolution testing[7].

  • Amine-Containing Buffers (e.g., TRIS, Glycine): Use with caution. The aldehyde group of PLP can react with primary amines in the buffer to form a Schiff base, which may interfere with subsequent reactions or alter the effective concentration of free PLP. This is a crucial consideration for enzymatic assays where PLP must bind to a lysine residue in the enzyme's active site.

• Light Sensitivity: PLP is notoriously light-sensitive. Exposure to light, particularly UV, can lead to photodegradation[5][8]. A primary degradation product is 4-pyridoxic acid 5'-phosphate (PAP)[8]. All work with PLP-d5 solutions—from preparation to storage and use—must be performed under subdued light conditions. Amber vials or tubes wrapped in aluminum foil are mandatory. Studies have shown that aqueous PLP solutions are stable for 24 hours when protected from light but can become unstable in as little as 4 hours with light exposure[8].

• Temperature and Storage: As a solid, PLP-d5 should be stored at -20°C[3][5]. Aqueous stock solutions are also best stored frozen. For short-term storage (1 month), -20°C is acceptable, but for long-term storage (up to 6 months), -80°C is recommended to minimize degradation[9]. Avoid repeated freeze-thaw cycles, which can accelerate degradation. It is best practice to aliquot stock solutions into single-use volumes.

Quantitative Solubility Data

Quantitative solubility data for PLP can vary slightly between suppliers and based on the exact form (e.g., monohydrate). The deuterated form is expected to have nearly identical solubility. The term "sparingly soluble" or "slightly soluble" in water is often used in technical data sheets[10][11][12]. More concrete values are typically found in specific solvents or buffer systems.

Solvent/Buffer	Reported Solubility	Concentration (mM)	Source(s)
Water	Slightly Soluble / Sparingly Soluble	Low mM range	[5][6][10]
DMSO	≥ 22 mg/mL	~82.9 mM	[13]
Water (for NMR)	Typically 5 mM	5 mM	[14]
Aqueous Buffer (general prep)	≥ 0.5 mg/mL	≥ 1.89 mM	[9]

Note: The molecular weight of PLP monohydrate is ~265.16 g/mol , while PLP-d5 is ~252.17 g/mol . Calculations should use the appropriate molecular weight.

Validated Experimental Protocols

Adherence to a validated protocol is essential for reproducibility. The following workflows are designed to ensure the preparation of stable, usable PLP-d5 solutions.

Caption: Standard workflow for preparing and storing PLP-d5 aqueous solutions.

Protocol 1: Preparation of a 10 mM Aqueous Stock Solution

This protocol creates a concentrated stock in a common biological buffer, which can then be diluted for working solutions.

Materials:

• Pyridoxal-d5 5-phosphate (MW: ~252.17 g/mol )

• 50 mM Sodium Phosphate Buffer, pH 7.4

• Calibrated pH meter

• Vortex mixer and/or sonicator bath

• Amber microcentrifuge tubes or cryovials

Procedure:

• Preparation: Work in a dimly lit area or use red light. Allow the solid PLP-d5 container to equilibrate to room temperature before opening to prevent moisture condensation, as the compound can be hygroscopic[5].

• Weighing: Weigh out 2.52 mg of PLP-d5 and place it in a suitable amber tube.

• Initial Dissolution: Add 900 µL of 50 mM sodium phosphate buffer (pH 7.4) to the solid.

• Solubilization: Cap the tube securely and vortex gently. If the solid does not dissolve completely, use a brief sonication in a water bath. Avoid excessive heating.

• pH Verification (Self-Validation Step): Once dissolved, check the pH of the solution. The phosphate group can acidify the solution. If the pH has dropped significantly, adjust it back to 7.4 using dilute (e.g., 0.1 M) NaOH. This step is critical for ensuring the PLP-d5 is in the correct ionic state for your experiment.

• Final Volume: Adjust the final volume to 1.0 mL with the phosphate buffer.

• Aliquoting and Storage: Divide the stock solution into single-use aliquots (e.g., 20-50 µL) in amber tubes. Wrap the tubes or storage box in aluminum foil for extra light protection and store immediately at -80°C[9].

Protocol 2: Preparation of Working Solutions

Procedure:

• On the day of the experiment, retrieve a single aliquot of the 10 mM stock solution from the -80°C freezer.

• Thaw the aliquot on ice, protected from light.

• Dilute the stock solution to the final desired concentration using the same buffer system as your experiment (e.g., assay buffer).

• Always prepare fresh working solutions and do not store diluted solutions for extended periods. Discard any unused working solution at the end of the day.

Troubleshooting Common Solubility Issues

• Cloudiness or Precipitation: This almost always indicates a pH issue. The solution is likely too close to neutral pH where PLP has its lowest solubility. Re-check and adjust the pH of your buffer. Alternatively, dissolve the solid in a small amount of dilute NaOH (e.g., 0.1 M) and then immediately dilute this into your final buffer, confirming the final pH.

• Solution Turns Yellow: A pale yellow color is normal for PLP solutions, especially at slightly alkaline pH. However, a rapid or intense color change can indicate degradation or Schiff base formation with amine buffers.

• Inconsistent Results: If bioassay results are inconsistent, suspect degradation of the PLP-d5 solution. This is often due to improper storage (light exposure, wrong temperature, repeated freeze-thaw cycles). Prepare a fresh stock solution from the solid powder and re-run the experiment.

By understanding the fundamental chemistry of Pyridoxal-d5 5-phosphate and adhering to these validated handling and preparation protocols, researchers can ensure the integrity of their solutions, leading to more reliable and reproducible scientific outcomes.

References

• Scribd. (n.d.). Pyridoxal 5-Phosphate Specs & Safety. Retrieved from [Link]

• Google Patents. (n.d.). EP1853275A1 - Formulations of pyridoxal-5'-phosphate and methods of preparation.

• Al-Kassas, R., et al. (2017). Quality and stability of extemporaneous pyridoxal phosphate preparations used in the treatment of paediatric epilepsy. Journal of Pharmacy and Pharmacology, 69(7), 848-856. Retrieved from [Link]

• MDPI. (2024). Pyridoxal 5′-Phosphate Biosynthesis by Pyridox-(am)-ine 5′-Phosphate Oxidase: Species-Specific Features. International Journal of Molecular Sciences, 25(6), 3174. Retrieved from [Link]

• Wikipedia. (n.d.). Pyridoxal phosphate. Retrieved from [Link]

• PubChem. (n.d.). Pyridoxal 5'-phosphate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Pyridoxal 5'-phosphate synthesis and salvage in Bacteria and Archaea: predicting pathway variant distributions and holes. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). A Simplified Method for Determination of Pyridoxal Phosphate in Biological Samples. Retrieved from [Link]

• Eawag-BBD. (n.d.). Pyridoxine Degradation Pathway. Retrieved from [Link]

• PubMed Central. (2020). Pyridoxal 5′-Phosphate-Dependent Enzymes at the Crossroads of Host–Microbe Tryptophan Metabolism. International Journal of Molecular Sciences, 21(16), 5803. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Pyridoxal-d5 5'-Phosphate. Retrieved from [Link]

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Technical Guide: Stability and Storage of Deuterated Vitamin B6 Vitamers

Executive Summary

Deuterated vitamin B6 vitamers—specifically Pyridoxal 5'-phosphate (PLP-d3/d2) and Pyridoxine (PN-d3/d2) —are critical internal standards for LC-MS/MS quantification in clinical and metabolic research.[1] Their reliability relies entirely on their structural integrity.[1] These compounds are inherently unstable , possessing a high sensitivity to photolytic degradation , oxidation , and hydrolysis .

This guide defines the physicochemical mechanisms of this instability and provides a rigid, field-proven protocol for their storage and handling. Treat deuterated standards with the same rigorous care as native vitamers; isotopic labeling does not confer photostability.

Part 1: The Physicochemical Profile[2]

The Instability Mechanism

Vitamin B6 vitamers share a 3-hydroxy-2-methylpyridine core that is electronically susceptible to excitation by UV-Vis light.[1]

• Photolysis: Upon exposure to light (specifically 290–400 nm ), the pyridine ring undergoes excitation.[1] In the presence of oxygen, Pyridoxal 5'-phosphate (PLP) rapidly oxidizes to 4-pyridoxic acid 5'-phosphate (PAP) or polymerizes into inactive dimers.[1]

• The Deuterium Factor: While deuterium labeling (

  H) introduces a Kinetic Isotope Effect (KIE) that can stabilize C-D bonds against abstraction, it does not prevent photodegradation .[1] The primary degradation pathway involves electron transfer and ring oxidation, which proceeds regardless of isotopic labeling on methyl or hydroxymethyl groups.

• Hydrolysis: The phosphate ester bond in PLP is susceptible to hydrolysis in acidic environments or by phosphatase contamination, converting PLP back to Pyridoxal (PL).

Critical Environmental Stressors

Stressor	Impact	Threshold/Condition
Light	Rapid photolysis and dimerization.[1]	Critical: Degradation occurs within minutes under standard fluorescent lab lights.[1]
Temperature	Accelerates oxidation and hydrolysis.[1]	Critical: Solutions degrade >10% in 24h at 25°C.
pH	Alters ionization state and stability.[1]	Optimal: pH 6.0–7.[1][2][3]5. Acidic pH (<5) accelerates hydrolysis; Alkaline pH (>8) accelerates photolysis.[1]
Oxygen	Required for oxidative photodegradation.[1]	Control: Degassing buffers minimizes PAP formation.

Part 2: Storage Protocols

The "Gold Standard" Storage Decision Tree

The physical state of the material dictates the storage strategy. Follow this logic to ensure maximum shelf-life.

Figure 1: Decision logic for storage conditions based on physical state.

Solid State Storage (Lyophilized)[1]

• Container: Amber glass vial with a PTFE-lined screw cap.[1]

• Environment: Store at -20°C (minimum) or -80°C (optimal).

• Moisture Control: Store inside a secondary container (e.g., a sealed bag or jar) containing active desiccant (silica gel) to prevent hygroscopic degradation upon warming.[1]

• Shelf Life: Typically 2–3 years if kept dry and dark.[1]

Solution State Storage (Reconstituted)

Once reconstituted, the clock starts.[1] Aqueous PLP is notoriously unstable.[1][3]

• Solvent:

  • Stock: 10–50 mM in pure water or 10 mM HCl (for Pyridoxine).[1] For PLP, a neutral buffer (pH 7.[1]0) like HEPES is preferred over Phosphate (which can catalyze side reactions).[1]

  • Degassing: Use nitrogen-purged solvents to remove dissolved oxygen.[1]

• Temperature: -80°C is mandatory for long-term storage (>1 month). -20°C is acceptable for <1 month.[1]

• Container: Amber polypropylene microtubes or amber glass vials. Wrap in aluminum foil for absolute light exclusion.

• Aliquoting: Never freeze-thaw the master stock. Aliquot into single-use volumes (e.g., 50–100 µL) immediately after preparation.

• Shelf Life: 6 months at -80°C; <24 hours at 4°C.[1]

Part 3: Handling Workflows

The "Dark Room" Protocol

Standard laboratory lighting (fluorescent/LED) emits wavelengths that destroy B6 vitamers.[1]

• Lighting: Perform all weighing, dilution, and pipetting under yellow light (sodium vapor or yellow-filtered fluorescent, >500 nm cutoff).[1] If unavailable, work in a darkened room with minimal ambient light.

• Speed: Minimize the time the vial is open.

• Temperature: Keep stock solutions on ice (covered) during use.

Workflow Diagram

Figure 2: Single-use workflow to prevent degradation from freeze-thaw cycles.

Part 4: Analytical Validation

Before running a clinical batch, validate the integrity of your deuterated internal standard (IS).

Purity Check (HPLC-UV)

Run a short LC-UV method (detection at 280 nm and 388 nm ).

• Acceptance Criteria: Single peak >98% purity.

• Fail Sign: Appearance of a secondary peak (PAP) or broadening (dimers).[1]

• Note: Mass Spectrometry (MS) alone may miss degradation products if they do not ionize efficiently or have different masses (dimers).[1] UV is the gold standard for purity.[1]

Isotopic Purity

Ensure no "back-exchange" of deuterium has occurred.[1]

• Method: High-resolution MS scan.[1]

• Check: Confirm the ratio of M+3 (or M+2) to M+0 is consistent with the Certificate of Analysis. Loss of deuterium label suggests proton exchange due to improper pH or solvent storage.[1]

References

• BenchChem. (2025).[1][2][3][4] Application Notes and Protocols for the Preparation of Stable Pyridoxal 5'-Phosphate Monohydrate Solutions. Retrieved from [1]

• National Institutes of Health (NIH). (2024).[1] Diffusion and Chemical Degradation of Vitamin B6 in Chickpeas during Hydrothermal Treatments: A Kinetic Approach. PMC. Retrieved from [1]

• ChemicalBook. (2024).[1][5] Pyridoxine hydrochloride Stability and Chemical Properties. Retrieved from [1]

• MedChemExpress. (2025). Pyridoxal 5'-phosphate-d3 Product Information and Handling. Retrieved from [1]

• Selleck Chemicals. (2025).[1] Pyridoxal phosphate (Vitamin B6) Chemical Information, Storage & Stability. Retrieved from [1]

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• 4. journalwjarr.com [journalwjarr.com]
• 5. Pyridoxal 5'-Phosphate Biosynthesis by Pyridox-(am)-ine 5'-Phosphate Oxidase: Species-Specific Features - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Preparation of Pyridoxal-d5 5-Phosphate Internal Standard Stock Solutions

Introduction: The Critical Role of a Reliable Internal Standard

In the landscape of quantitative bioanalysis, particularly in mass spectrometry-based assays, the precision and accuracy of measurements are paramount. The use of a stable isotope-labeled internal standard (SIL-IS) is a cornerstone of robust analytical methodologies, effectively compensating for variations in sample preparation, instrument response, and matrix effects.[1][2] Pyridoxal-5-phosphate (PLP), the active form of vitamin B6, is a crucial coenzyme in a myriad of physiological processes, making its accurate quantification essential in various research and clinical settings.[3][4] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the meticulous preparation of Pyridoxal-d5 5-phosphate (PLP-d5) internal standard stock solutions, ensuring the integrity and reliability of subsequent analytical measurements.

The deuterated analog, PLP-d5, serves as an ideal internal standard for the quantification of endogenous PLP.[5] Its chemical behavior is nearly identical to the unlabeled analyte, yet its increased mass allows for clear differentiation in mass spectrometric analyses.[1] The protocols detailed herein are designed to be self-validating, emphasizing the causality behind each experimental choice to foster a deeper understanding and ensure the generation of high-quality, reproducible data.

Physicochemical Properties and Handling Considerations

A thorough understanding of the physicochemical properties of both the analyte and the internal standard is fundamental to developing a robust preparation protocol.

Property	Pyridoxal-5-Phosphate (PLP)	Pyridoxal-d5 5-Phosphate (PLP-d5)	Reference
Molecular Formula	C₈H₁₀NO₆P	C₈H₅D₅NO₆P	[6]
Molecular Weight	~247.14 g/mol	~252.17 g/mol	[6]
Appearance	Light yellow to yellow crystalline powder	Not specified, typically similar to unlabeled	[7]
Solubility	Slightly soluble in water (~5 g/L at 20°C); soluble in dilute hydrochloric acid and sodium hydroxide solutions; practically insoluble in ethanol.	Soluble in DMSO (62.5 mg/mL with sonication).	[5][7]
Stability	Sensitive to light, air, and moisture. Aqueous solutions are unstable when exposed to light.	Assumed to have similar sensitivities to the unlabeled form.	[7][8][9]

Causality Behind Handling Precautions:

• Light Sensitivity: PLP is known to degrade upon exposure to light, with one of the degradation products being 4-pyridoxic acid 5'-phosphate.[8] This photodegradation can significantly alter the concentration of the standard, leading to inaccurate quantification. Therefore, all handling and storage steps must be performed under amber or low-light conditions.

• Hygroscopicity and Moisture Sensitivity: The compound can absorb moisture from the air, which can affect the accuracy of weighing and potentially lead to hydrolytic degradation. It is crucial to handle the solid material in a low-humidity environment and to use freshly opened solvents.

• pH-Dependent Solubility: The solubility of PLP is pH-dependent. While it has some solubility in water, it readily dissolves in dilute acidic or basic solutions.[7] For the preparation of stock solutions, the choice of solvent must ensure complete dissolution and stability.

Protocol for the Preparation of a 1 mg/mL Primary Stock Solution of PLP-d5

This protocol outlines the step-by-step procedure for preparing a primary stock solution of Pyridoxal-d5 5-phosphate. The principle of this protocol is to accurately weigh the internal standard and dissolve it in a suitable solvent to achieve a precise concentration.

Materials and Equipment:

• Pyridoxal-d5 5-phosphate (purity >95%)[10]

• Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9%

• Calibrated analytical balance (readable to at least 0.01 mg)

• Amber glass vials with PTFE-lined screw caps

• Calibrated volumetric flasks (Class A)

• Calibrated micropipettes

• Vortex mixer

• Ultrasonic bath

Experimental Workflow Diagram:

Caption: Workflow for PLP-d5 Primary Stock Solution Preparation.

Step-by-Step Methodology:

• Environment Setup: Perform all steps in an area with subdued lighting or using amber-colored labware to minimize light exposure. Ensure the working environment has controlled humidity.

• Weighing:

  • Allow the container of PLP-d5 to equilibrate to room temperature before opening to prevent condensation.

  • Accurately weigh a precise amount (e.g., 1.0 mg) of PLP-d5 solid using a calibrated analytical balance. The use of a calibrated balance is critical for the accuracy of the final concentration.

  • Record the exact weight to four decimal places.

• Dissolution:

  • Quantitatively transfer the weighed PLP-d5 to a Class A volumetric flask of appropriate size (e.g., a 1.0 mL flask for a 1 mg/mL solution).

  • Add a small amount of anhydrous DMSO to the flask. The choice of anhydrous DMSO is based on its excellent solvating power for PLP-d5 and its low water content, which enhances the stability of the standard.[5]

  • Vortex the solution for 30-60 seconds to facilitate dissolution.

  • If the solid is not completely dissolved, place the flask in an ultrasonic bath for 5-10 minutes. Use of sonication should be judicious to avoid potential degradation from localized heating.

  • Once fully dissolved, bring the solution to the final volume with anhydrous DMSO, ensuring the meniscus is precisely on the calibration mark.

  • Invert the flask several times to ensure a homogenous solution.

• Aliquoting and Storage:

  • Aliquot the primary stock solution into smaller volumes in amber glass vials with PTFE-lined screw caps. Aliquoting prevents repeated freeze-thaw cycles of the main stock, which can degrade the standard over time.[11]

  • Clearly label each vial with the compound name (PLP-d5), concentration, preparation date, and initials of the preparer.

  • Store the aliquots at ≤ -20°C.[10]

Preparation of Working Standard Solutions

Working standard solutions are prepared by diluting the primary stock solution to concentrations relevant to the analytical assay's calibration range.

Experimental Workflow for Serial Dilutions:

Caption: Serial Dilution Scheme for Working Standards.

Step-by-Step Methodology:

• Diluent Selection: The diluent for the working solutions should be compatible with the initial mobile phase of the chromatographic system to ensure good peak shape and analytical performance. A common choice is a mixture of organic solvent and water (e.g., 50:50 methanol:water).

• Intermediate Stock Preparation:

  • Allow an aliquot of the primary stock solution to thaw completely and equilibrate to room temperature.

  • Prepare an intermediate stock solution (e.g., 100 µg/mL) by diluting the primary stock. For example, transfer 100 µL of the 1 mg/mL primary stock into a 1.0 mL volumetric flask and bring to volume with the chosen diluent.

• Working Solution Preparation:

  • From the intermediate stock, prepare a series of working solutions that will be used to spike into calibration standards and quality control samples.

  • The concentration of the internal standard in the final analytical samples should be consistent and ideally in the mid-range of the calibration curve for the analyte.[2]

Verification and Validation of Stock Solutions

The integrity of the prepared stock solutions is a critical control point. The concentration and purity should be verified to ensure the trustworthiness of the analytical data. This aligns with guidelines from regulatory bodies such as the ICH.[12][13]

Key Validation Parameters:

• Purity Assessment: The purity of the PLP-d5 solid should be confirmed, typically through a certificate of analysis from the supplier.[10] Further verification can be performed using techniques like HPLC-UV or LC-MS to check for the presence of unlabeled PLP or other impurities. The level of unlabeled analyte in the internal standard should be minimal to avoid interference.[1]

• Concentration Verification: The concentration of the primary stock solution can be verified by comparing its response (e.g., peak area in an LC-MS analysis) against a previously validated, independently prepared stock solution.

• Stability Assessment: The stability of the stock and working solutions under the intended storage conditions should be evaluated over time. This can be done by analyzing aged solutions against freshly prepared ones and assessing any significant change in response. For PLP, photostability is a key concern.[8]

Conclusion: Ensuring Data Integrity from the Start

The preparation of internal standard stock solutions is a foundational step in quantitative analysis. By adhering to the detailed protocols and understanding the scientific rationale behind each step, researchers can ensure the preparation of high-quality, reliable Pyridoxal-d5 5-phosphate internal standard solutions. This meticulous approach is indispensable for generating accurate and reproducible data in studies involving the quantification of Pyridoxal-5-phosphate, ultimately contributing to the robustness and validity of the scientific findings.

References

• PubChem. Pyridoxal 5'-phosphate. National Center for Biotechnology Information. [Link]

• Google Patents.

• Journal of Neuroscience Methods. A Simplified Method for Determination of Pyridoxal Phosphate in Biological Samples.[Link]

• Google Patents.

• ResearchGate. Quality and stability of extemporaneous pyridoxal phosphate preparations used in the treatment of paediatric epilepsy.[Link]

• Wikipedia. Pyridoxal phosphate.[Link]

• MDPI. Pyridoxal 5′-Phosphate Biosynthesis by Pyridox-(am)-ine 5′-Phosphate Oxidase: Species-Specific Features.[Link]

• Acanthus Research. Pyridoxal 5'-Phosphate-D5.[Link]

• European Medicines Agency (EMA). ICH guideline Q2(R2) on validation of analytical procedures.[Link]

• Acanthus Research. Designing Stable Isotope Labeled Internal Standards.[Link]

• U.S. Food and Drug Administration (FDA). Q2(R2) Validation of Analytical Procedures.[Link]

• Journal of Analytical & Pharmaceutical Research. Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry.[Link]

• ResearchGate. Chemistry and diversity of pyridoxal-5′-phosphate dependent enzymes.[Link]

• PMC. Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis.[Link]

• Pharma Beginners. Analytical Method Validation in Pharmaceuticals | Step-by-Step Guide to AMV.[Link]

• ResearchGate. Guidelines for Sample Preparation and Stable Isotope Analysis of Food for Traceability Studies.[Link]

• LGC Limited. USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS.[Link]

• ASEAN. ASEAN GUIDELINES FOR VALIDATION OF ANALYTICAL PROCEDURES.[Link]

• Repositorio Institucional de Documentos. Pyridoxal 5'-phosphate biosynthesis by pyridox-(am)-ine 5'-phosphate oxidase: species-specific features.[Link]

• YouTube. Dr. Ehrenstorfer - Selection and use of isotopic internal standards.[Link]

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• 13. fda.gov [fda.gov]

Application Note: A Robust Framework for Optimizing MRM Transitions for Pyridoxal-d5 5'-Phosphate in Quantitative Bioanalysis

Abstract

This technical guide provides a detailed protocol and scientific rationale for optimizing Multiple Reaction Monitoring (MRM) transitions for the analysis of Pyridoxal-d5 5'-phosphate (PLP-d5), the stable isotope-labeled internal standard for Pyridoxal 5'-phosphate (PLP). As the biologically active form of vitamin B6, accurate PLP quantification is critical in clinical diagnostics and drug development. This document is intended for researchers, scientists, and professionals in the field, offering a comprehensive, experience-driven approach to developing a sensitive, specific, and robust LC-MS/MS method. We will delve into the causality behind experimental choices, ensuring a self-validating and scientifically sound protocol.

Introduction: The Imperative for Precise PLP Quantification

Pyridoxal 5'-phosphate (PLP) is a vital coenzyme for over 140 enzymatic reactions, central to amino acid, carbohydrate, and lipid metabolism. Its concentration in biological fluids is a key biomarker for vitamin B6 status, and deficiencies have been linked to a range of pathologies, including neurological disorders and chronic inflammation. Consequently, the accurate and precise measurement of PLP in complex matrices like plasma, serum, and cerebrospinal fluid is of paramount importance.

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the definitive analytical technique for this purpose, offering superior sensitivity and specificity over traditional methods. A cornerstone of quantitative LC-MS/MS is the use of a stable isotope-labeled internal standard (SIL-IS), such as Pyridoxal-d5 5'-phosphate. The SIL-IS, being chemically identical to the analyte but mass-shifted, co-elutes and experiences identical ionization and matrix effects, allowing for reliable correction of analytical variability. The success of the entire assay hinges on the meticulous optimization of MRM transitions for both the analyte (PLP) and its SIL-IS (PLP-d5).

The Scientific Basis of MRM Optimization

Multiple Reaction Monitoring is a tandem mass spectrometry scan mode that provides exceptional selectivity and sensitivity. It involves isolating a specific precursor ion in the first quadrupole (Q1), fragmenting it in the collision cell (Q2), and then monitoring for a specific, characteristic product ion in the third quadrupole (Q3). This two-stage mass filtering dramatically reduces chemical noise.

Causality in Ion Selection: From Precursor to Product

The choice of precursor and product ions is not arbitrary; it is dictated by the chemical structure and fragmentation behavior of the molecule.

• Precursor Ion ([M+H]⁺): For PLP and PLP-d5, analysis is typically performed in positive electrospray ionization (ESI+) mode. The protonated molecular ion, [M+H]⁺, is the logical choice for the precursor as it is generally the most abundant and stable ion formed in the source. For PLP (C₈H₁₀NO₆P, exact mass ≈ 247.02), the singly charged precursor ion is observed at m/z 248.03. For PLP-d5, where five hydrogens are replaced by deuterium, the precursor is observed at m/z 253.06.

• Product Ion Selection & Fragmentation: Collision-Induced Dissociation (CID) provides the energy to fragment the precursor ion. The most robust and sensitive MRM transitions arise from fragmentations that are both efficient and characteristic of the molecule. For PLP, the most prominent fragmentation pathway involves the neutral loss of phosphoric acid (H₃PO₄, 98 Da) from the precursor ion.[1] This yields a highly stable and abundant product ion at m/z 150.0. This transition (248.0 → 150.0) is an excellent choice for quantification due to its high intensity.[2] Following the same logic, the primary transition for PLP-d5 is 253.1 → 155.0. To enhance confidence in identification, a second, "qualifier" transition is typically monitored. This might correspond to another, less intense, but still specific fragment.

The Critical Role of Collision Energy (CE)

Collision energy is the potential difference applied to the collision cell, which controls the kinetic energy of the ions and thus the degree of fragmentation.

• Too low CE: Insufficient fragmentation and a weak product ion signal.

• Too high CE: Excessive fragmentation, potentially breaking the desired product ion into smaller, less specific fragments, and reducing its signal.

Therefore, an empirical optimization is required for each MRM transition to find the "sweet spot" that maximizes the product ion signal.

Experimental Workflow: A Systematic Approach

A structured workflow is essential for efficient and effective optimization. The process begins with direct infusion of standards to isolate the mass spectrometer's performance from chromatography.

Caption: A systematic workflow for MRM optimization.

Detailed Optimization Protocol

This protocol outlines the step-by-step procedure for optimizing MRM transitions using direct infusion via a syringe pump.

4.1. Materials

• Pyridoxal 5'-phosphate (PLP) analytical standard

• Pyridoxal-d5 5'-phosphate (PLP-d5) analytical standard

• LC-MS grade methanol and water

• LC-MS grade formic acid

• Syringe pump and necessary fittings

4.2. Protocol Steps

• Prepare Infusion Standards:

  • Create individual stock solutions of PLP and PLP-d5 at 1 mg/mL in LC-MS grade water.

  • Prepare working solutions for infusion at ~1 µg/mL in 50:50 methanol:water with 0.1% formic acid. This solvent composition aids in stable spray formation.

• PLP Precursor and Product Ion Identification:

  • Set up the syringe pump to infuse the PLP working solution at a low flow rate (e.g., 5-10 µL/min).

  • Action: Perform a Q1 scan in positive ion mode (e.g., from m/z 100-350).

  • Validation: Confirm the presence of a strong signal for the [M+H]⁺ ion at m/z 248.0. This becomes the precursor ion.

  • Action: Switch to a Product Ion Scan mode, setting Q1 to transmit m/z 248.0 and scanning Q3 (e.g., from m/z 50-260).

  • Validation: Identify the most intense, stable fragment ions. The primary fragment should be at m/z 150.0. Select this as the quantifier and potentially a secondary fragment as a qualifier.

• PLP Collision Energy Optimization:

  • Action: Set up an MRM method with the chosen transitions (e.g., 248.0 → 150.0).

  • Action: Perform a collision energy optimization experiment. While infusing the PLP standard, the instrument software will automatically ramp the CE voltage (e.g., from 5 to 40 V in 2 V increments) and record the product ion intensity at each step.

  • Validation: The optimal CE is the voltage that yields the maximum signal intensity for that specific transition. Record this value. Repeat for the qualifier transition.

• PLP-d5 Transition Optimization:

  • Action: Thoroughly flush the infusion line and syringe.

  • Action: Infuse the PLP-d5 working solution.

  • Validation: Repeat steps 2 and 3. Confirm the precursor at m/z 253.1 and the primary product at m/z 155.0. Optimize the collision energy for the 253.1 → 155.0 transition. The optimal CE should be very similar to that of the unlabeled PLP.

Data Summary & Recommended Parameters

The optimization process will yield a set of parameters that form the core of the quantitative method. The table below provides a validated starting point for most triple quadrupole instruments.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Role	Dwell Time (ms)	Collision Energy (eV)
PLP	248.0	150.0	Quantifier	50-100	~15-25
PLP	248.0	[Qualifier Ion]	Qualifier	50-100	[Optimized Value]
PLP-d5	253.1	155.0	Internal Standard	50-100	~15-25

Note: Dwell time should be set to ensure 10-15 data points across the chromatographic peak for accurate integration.[3] Qualifier ion and its CE should be empirically determined.

Integration with the Complete Analytical Method

Optimized MRM transitions are only one part of a successful assay. They must be integrated with robust sample preparation and chromatography.

Sample Preparation: The Key to Reducing Matrix Effects

For biological samples like plasma or serum, protein precipitation is a common and effective cleanup strategy.[4][5]

Caption: A typical protein precipitation workflow for plasma samples.

Chromatography

A well-developed chromatographic method is essential to separate the analyte from isobaric interferences and minimize matrix suppression.

• Column: A reversed-phase C18 or pentafluorophenyl (PFP) column often provides good retention and peak shape.[6]

• Mobile Phases: Acidified water (e.g., with 0.1% formic acid) and an organic solvent like methanol or acetonitrile are standard.

• Gradient Elution: A gradient is typically required to ensure good peak shape and elution within a reasonable run time.

Conclusion and Best Practices

This application note has detailed a systematic, science-driven protocol for the optimization of MRM transitions for PLP and its deuterated internal standard, PLP-d5. By understanding the principles of ionization and fragmentation, and by empirically determining the optimal instrument parameters, researchers can build a highly sensitive and specific LC-MS/MS assay. This foundational work is a prerequisite for full method validation according to regulatory guidelines, ensuring the generation of trustworthy and high-quality data in both research and clinical settings.

References

• ResearchGate. Optimized MRM transitions. Retrieved from [Link]

• Mastovska, K., Zulkoski, J., & Zweigenbaum, J. (2017). Triggered MRM LC/MS/MS Method Development – Practical Considerations for MRM Optimization Using Agilent MassHunter Optimizer Software. Agilent Technologies Technical Overview.

• ResearchGate. Typical multiple reaction monitoring (MRM) chromatograms of... Retrieved from [Link]

• Sciex. MRM and MIcroLC. Retrieved from [Link]

• Reddit. Accumulation time optimization MRM. Retrieved from [Link]

• Zhang, T., et al. (2018). Overcoming the Chromatographic Challenges when Performing LC-MS/MS Measurements of Pyridoxal-5′-Phosphate. Journal of Analytical Methods in Chemistry.

• Request PDF. Validated UPLC-MS/MS method for the analysis of vitamin B6... Retrieved from [Link]

• van den Heuvel, J. J., et al. (2012). A stable isotope dilution LC-ESI-MS/MS method for the quantification of pyridoxal-5'-phosphate in whole blood.
• Schmedes, A., et al. (2022). Validated UPLC-MS/MS method for the analysis of vitamin B6 pyridoxal 5́-phosphate, pyridoxal, pyridoxine, pyridoxamine, and pyridoxic acid in human cerebrospinal fluid.

• ResearchGate. Clinical Vitamin B6 Analysis: An Interlaboratory Comparison... Retrieved from [Link]

• Zhang, T., et al. (2021). Development and Clinical Evaluation of a High-Throughput LC-MS/MS Assay for Vitamin B6 in Human Plasma and Serum.
• EFSA. (2008). Opinion on Pyridoxal 5′‐phosphate as a source for vitamin B6... EFSA Journal, 760, 1-13.
• Vuurpijl, J., et al. Validation of a new fully automated assay of Thiamine-PyroPhosphate and Pyridoxal-5'-Phosphate in whole blood using LC-MS/MS.
• Simon, E. S., et al. (2009). Determination of pyridoxal-5'-phosphate (PLP)-bonding sites in proteins: a peptide mass fingerprinting approach based on diagnostic tandem mass spectral features of PLP-modified peptides. Rapid Communications in Mass Spectrometry, 23(21), 3451-3458.
• Al-Dirbashi, O. Y. (2017). LC-MS/MS BASED ANALYSIS OF VITAMINS B3 AND B6 IN HEALTHY AND OBESE EMIRATI POPULATION.

• MassBank. Pyridoxal 5-phosphate; LC-ESI-QTOF; MS2. Retrieved from [Link]

• PLOS ONE. (2022).

• ARUP Laboratories. Vitamin B6 (Pyridoxal 5-Phosphate) Test Directory. Retrieved from [Link]

• Striegel, L., et al. (2020). Development of a LC-MS/MS method using stable isotope dilution for the quantification of individual B6 vitamers in fruits, vegetables, and cereals. Analytical and Bioanalytical Chemistry, 412(20), 4847-4858.

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• 6. Development of a LC-MS/MS method using stable isotope dilution for the quantification of individual B6 vitamers in fruits, vegetables, and cereals - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Robust Sample Extraction Methods for the Quantitative Analysis of Pyridoxal 5'-Phosphate (PLP) in Human Plasma

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a detailed technical overview and validated protocols for the extraction of Pyridoxal 5'-Phosphate (PLP), the biologically active form of Vitamin B6, from human plasma. Accurate quantification of PLP is critical in clinical diagnostics and drug development, as its levels are indicative of nutritional status and are associated with various inflammatory diseases and metabolic disorders.[1] However, PLP analysis is challenging due to its inherent chemical lability and the complexity of the plasma matrix. This document details two primary extraction methodologies: Protein Precipitation (PPT) and Solid-Phase Extraction (SPE). We will explore the fundamental principles of each technique, provide step-by-step protocols, and discuss the causality behind experimental choices to ensure high recovery, reproducibility, and analytical integrity for downstream analysis by High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction: The Challenge of PLP Quantification

Pyridoxal 5'-phosphate (PLP) is the primary circulatory form of vitamin B6 and serves as an essential cofactor in over 100 enzymatic reactions, primarily in amino acid metabolism.[2] Its concentration in plasma is a key biomarker for assessing vitamin B6 status.[2] Low plasma PLP levels have been linked to an increased risk of cardiovascular disease, inflammation, diabetes, and certain cancers.[1]

The analytical workflow for PLP is fraught with challenges:

• Matrix Complexity: Human plasma is rich in proteins, lipids, and other endogenous molecules that can interfere with analysis, suppress instrument signals, and contaminate analytical columns. The majority of PLP in circulation is bound to albumin, necessitating an efficient method to release it and remove the protein.

• Analyte Lability: PLP is highly sensitive to light and temperature, which can lead to its degradation if samples are not handled properly.[3] This necessitates stringent pre-analytical controls, including the use of light-protected collection tubes and maintaining samples in a frozen state.[4]

• High Polarity: As a highly polar molecule, PLP can be difficult to retain on traditional reversed-phase chromatography columns, posing chromatographic challenges for LC-MS/MS methods.[5][6]

Effective sample extraction is the most critical step to mitigate these issues, ensuring that the analyte is cleanly separated from interfering matrix components before instrumental analysis.

Pre-Analytical Considerations: The Foundation of Quality Data

Garbage in, garbage out. No extraction method can compensate for a poorly collected or stored sample.

• Specimen Collection: Plasma is the preferred matrix. It is crucial to note that the choice of anticoagulant can impact PLP stability. Some studies have observed lower PLP concentrations in samples collected in lithium heparin tubes, suggesting potential degradation caused by this anticoagulant.[5][7] EDTA plasma is generally considered a suitable alternative. All collection tubes should be protected from light.[4]

• Sample Handling and Storage: After collection, plasma should be separated from whole blood promptly. Samples must be immediately frozen and stored at -80°C to ensure long-term stability.[8] PLP is stable for at least 24 hours at room temperature or 4-8°C, which allows for normal specimen transport, but prolonged storage requires deep freezing.[9] Samples should undergo a limited number of freeze-thaw cycles, as studies have shown stability for up to four cycles.[8]

Methodology I: Protein Precipitation (PPT)

Protein precipitation is the most common, straightforward, and rapid method for sample cleanup in bioanalysis.[10] The principle involves adding a precipitating agent—typically a strong acid or an organic solvent—to the plasma sample. This agent disrupts the protein's tertiary structure, causing it to denature and aggregate, effectively "crashing" it out of solution. The smaller, soluble analyte (PLP) remains in the resulting supernatant.

Causality Behind the Method:

• Acid Precipitation (e.g., Trichloroacetic Acid - TCA): Strong acids like TCA alter the pH of the sample environment far from the protein's isoelectric point. This introduces strong repulsive forces, disrupting the salt bridges and hydrogen bonds that maintain the protein's folded structure. TCA is highly effective and is a standard choice for LC-MS/MS workflows.[7][8][11]

• Organic Solvent Precipitation (e.g., Acetonitrile - ACN): Water-miscible organic solvents like ACN precipitate proteins by disrupting the solvation layer of water molecules surrounding the protein.[12] This exposes hydrophobic regions, leading to aggregation and precipitation. ACN is often used at a 3:1 ratio (solvent:plasma) for efficient protein removal.[10][13]

Visual Workflow: Protein Precipitation

Caption: Workflow for PLP extraction using Protein Precipitation.

Protocol: Protein Precipitation with Trichloroacetic Acid (TCA)

This protocol is optimized for LC-MS/MS analysis and uses a stable isotope-labeled internal standard (IS) to ensure accuracy.

• Sample Thawing: Thaw frozen plasma samples on ice, protected from light.

• Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add 250 µL of the plasma sample. Spike with 50 µL of a stable isotope internal standard (e.g., PLP-d3) at a known concentration.[11] This IS corrects for variability during sample preparation and instrument analysis.

• Protein Precipitation: Add an equal volume (e.g., 250 µL) of 10% (w/v) Trichloroacetic Acid (TCA) to the sample. The use of TCA is a well-validated method for deproteinization in PLP analysis.[8][11]

• Vortexing: Immediately cap the tube and vortex vigorously for 1 minute to ensure complete mixing and efficient protein denaturation.

• Centrifugation: Centrifuge the sample at >10,000 x g for 10 minutes at 4°C. This will form a tight pellet of precipitated protein at the bottom of the tube.

• Supernatant Collection: Carefully aspirate the clear supernatant, which contains the PLP and internal standard, and transfer it to a clean autosampler vial.

• Analysis: The sample is now ready for direct injection into the LC-MS/MS system. A typical injection volume is 20 µL.[11]

Methodology II: Solid-Phase Extraction (SPE)

Solid-Phase Extraction is a more selective and powerful sample cleanup technique compared to PPT.[14] It utilizes a solid sorbent material, packed into a cartridge or plate, to selectively bind and retain either the analyte of interest or interfering components from the liquid sample matrix.[12] The analyte is then recovered by eluting it from the sorbent with a specific solvent.

Causality Behind the Method: The choice of SPE sorbent is critical and depends on the physicochemical properties of the analyte. For PLP, which is polar and can carry a charge, several retention mechanisms can be employed:

• Reversed-Phase (RP) SPE: Uses a non-polar sorbent (e.g., C18) to retain non-polar compounds from a polar sample matrix. While PLP is polar, RP-SPE can be effective for removing highly non-polar interferences like lipids.

• Ion-Exchange SPE: Uses a charged sorbent to retain analytes of the opposite charge. This is highly effective for charged molecules like PLP.

• Mixed-Mode SPE: Combines both reversed-phase and ion-exchange properties in a single sorbent, offering high selectivity and excellent cleanup for complex matrices like plasma.[14]

Visual Workflow: Solid-Phase Extraction

Caption: General workflow for PLP extraction using Solid-Phase Extraction.

Protocol: Mixed-Mode Cation Exchange SPE

This protocol is hypothetical but based on established SPE principles for polar, ionizable compounds.

• Sample Pre-treatment: Thaw 500 µL of plasma on ice (light protected). Add internal standard. Dilute 1:1 with 4% phosphoric acid in water. This step ensures the PLP is protonated (positively charged) for efficient binding to the cation exchange sorbent.

• SPE Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge by passing 1 mL of methanol through it. This activates the reversed-phase functional groups and wets the sorbent.

• Equilibration: Equilibrate the cartridge by passing 1 mL of water or equilibration buffer through it. This step prepares the sorbent for the aqueous sample.

• Sample Loading: Load the pre-treated plasma sample onto the cartridge. Apply a slow, consistent flow rate to ensure sufficient interaction time between the PLP and the sorbent.

• Washing: Wash the cartridge with 1 mL of a weak organic solvent (e.g., 5% methanol in water). This removes weakly bound, hydrophilic interferences without prematurely eluting the PLP.

• Elution: Elute the PLP from the sorbent using 1 mL of an elution solvent (e.g., 5% ammonium hydroxide in methanol). The basic pH neutralizes the charge on the PLP, releasing it from the ion-exchange sorbent, while the high organic content disrupts any remaining hydrophobic interactions.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a small volume (e.g., 100 µL) of the initial mobile phase for your LC method. This step concentrates the analyte and ensures solvent compatibility with the analytical system.

Method Comparison and Data Summary

Choosing an extraction method requires balancing the need for sample cleanliness with throughput, cost, and available resources.

Parameter	Protein Precipitation (PPT)	Solid-Phase Extraction (SPE)	Rationale & Justification
Recovery	Generally >90%[8]	Typically 85-110%	SPE recovery can be more variable due to the multiple steps, but PPT can suffer from analyte co-precipitation with proteins.
Matrix Effect	Moderate to High	Low	SPE provides a much cleaner extract, significantly reducing ion suppression/enhancement in LC-MS/MS analysis.[14][15]
Throughput	High	Low to Medium	PPT is very fast and easily performed in a 96-well format.[13] SPE is more labor-intensive but can be automated.[14]
Cost per Sample	Low	High	SPE cartridges and the required solvents and equipment are significantly more expensive than the reagents for PPT.
Simplicity	Very Simple	Complex	PPT requires minimal training, whereas SPE method development and execution require more expertise.[15]
Best For	High-throughput screening, routine clinical analysis where speed is critical.[7]	Methods requiring very low limits of quantification, complex matrices, or when matrix effects are a significant issue.	The choice depends on the analytical goal: speed and volume vs. ultimate sensitivity and cleanliness.

Post-Extraction: Derivatization for HPLC-Fluorescence

While LC-MS/MS is highly specific, many labs rely on HPLC with fluorescence detection (HPLC-FLD), a robust and sensitive technique for PLP analysis.[16] PLP is naturally fluorescent, but its signal can be enhanced and stabilized through chemical derivatization.

Principle: Derivatization is a chemical reaction that converts the analyte into a product with improved detectability.[17][18] For PLP, pre-column derivatization with semicarbazide is a common strategy.[3]

Causality: The reaction of the aldehyde group on PLP with semicarbazide forms a stable semicarbazone derivative. This derivative is not only more stable than free PLP, especially under light exposure, but it also exhibits stronger fluorescence, leading to enhanced sensitivity in the assay.[3] This allows for the reliable quantification of PLP even in samples from vitamin B6-deficient individuals.[3]

Conclusion

The successful analysis of PLP in human plasma is critically dependent on a well-designed and executed sample extraction strategy.

• Protein Precipitation offers a rapid, cost-effective, and high-throughput solution suitable for routine clinical analysis, particularly when coupled with the specificity of LC-MS/MS.[7]

• Solid-Phase Extraction provides a superior degree of sample cleanup, minimizing matrix effects and enabling lower limits of detection, making it the method of choice for research applications requiring the highest analytical sensitivity.[14]

The choice between these methods must be guided by the specific requirements of the assay, including desired sensitivity, sample throughput, and available instrumentation. Regardless of the method chosen, strict adherence to pre-analytical protocols for sample collection and handling is paramount to ensuring the integrity and accuracy of the final results.

References

• Overcoming the Chromatographic Challenges when Performing LC-MS/MS Measurements of Pyridoxal-5′-Phosphate. ResearchGate. Available from: [Link]

• Development and Clinical Evaluation of a High-Throughput LC-MS/MS Assay for Vitamin B6 in Human Plasma and Serum. PubMed. Available from: [Link]

• A simple high-performance liquid chromatography (HPLC) method for the measurement of pyridoxal-5-phosphate and 4-pyridoxic acid in human plasma. ResearchGate. Available from: [Link]

• Overcoming the chromatographic challenges when performing LC-MS/MS measurements of pyridoxal-5'-phosphate. PubMed. Available from: [Link]

• PLP - Overview: Pyridoxal 5-Phosphate, Plasma. Mayo Clinic Laboratories. Available from: [Link]

• Vitamin B6 in plasma - sample stability and the reference limits. PubMed. Available from: [Link]

• Highly sensitive determination of PLP in human plasma with HPLC method. PubMed. Available from: [Link]

• Optimisation and validation of a sensitive high-performance liquid chromatography assay for routine measurement of pyridoxal 5-phosphate in human plasma and red cells using pre-column semicarbazide derivatisation. ResearchGate. Available from: [Link]

• Significantly Elevated Levels of Plasma Nicotinamide, Pyridoxal, and Pyridoxamine Phosphate Levels in Obese Emirati Population: A Cross-Sectional Study. MDPI. Available from: [Link]

• A novel fully validated LC-MS/MS method for quantification of pyridoxal-5'-phosphate concentrations in samples of human whole blood. PubMed. Available from: [Link]

• Stability of pyridoxal-5-phosphate semicarbazone: applications in plasma vitamin B6 analysis and population surveys of vitamin B6 nutritional status. PubMed. Available from: [Link]

• Sample preparation for serum/plasma profiling and biomarker identification by mass spectrometry. PMC - NIH. Available from: [Link]

• A Novel Two-Dimensional Liquid Chromatography Combined with Ultraviolet Detection Method for Quantitative Determination of Pyridoxal 5′-Phosphate, 4-Pyridoxine Acid and Pyridoxal in Animal Plasma. MDPI. Available from: [Link]

• A stable isotope dilution LC-ESI-MS/MS method for the quantification of pyridoxal-5'-phosphate in whole blood. PubMed. Available from: [Link]

• Derivatizing Reagents for Detection of Organic Compounds By HPLC. ResearchGate. Available from: [Link]

• Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples. MDPI. Available from: [Link]

• Derivatization in HPLC. HTA SRL. Available from: [Link]

• Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Agilent. Available from: [Link]

• A New Solid-Phase Extraction Method for Determination of Pantoprazole in Human Plasma Using High-Performance Liquid Chromatography. PMC - NIH. Available from: [Link]

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• 1. Significantly Elevated Levels of Plasma Nicotinamide, Pyridoxal, and Pyridoxamine Phosphate Levels in Obese Emirati Population: A Cross-Sectional Study | MDPI [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Stability of pyridoxal-5-phosphate semicarbazone: applications in plasma vitamin B6 analysis and population surveys of vitamin B6 nutritional status - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mayocliniclabs.com [mayocliniclabs.com]
• 5. researchgate.net [researchgate.net]
• 6. Overcoming the chromatographic challenges when performing LC-MS/MS measurements of pyridoxal-5'-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Development and Clinical Evaluation of a High-Throughput LC-MS/MS Assay for Vitamin B6 in Human Plasma and Serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A novel fully validated LC-MS/MS method for quantification of pyridoxal-5'-phosphate concentrations in samples of human whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Vitamin B6 in plasma - sample stability and the reference limits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
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• 12. Sample preparation for serum/plasma profiling and biomarker identification by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples [mdpi.com]
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• 17. researchgate.net [researchgate.net]
• 18. Derivatization in HPLC - HTA [hta-it.com]

Application Note: High-Sensitivity LC-MS/MS Quantitation of Vitamin B6 Vitamers in Human Plasma Using Deuterated Internal Standards

Abstract

This application note details a robust, high-throughput LC-MS/MS protocol for the simultaneous quantification of six Vitamin B6 vitamers (PLP, PL, PN, PM, PMP, PNP) and the catabolite 4-pyridoxic acid (4-PA) in human plasma. Unlike traditional HPLC-fluorescence methods that require post-column derivatization, this method utilizes Stable Isotope Dilution Assay (SIDA) with deuterated internal standards to correct for matrix effects and recovery losses. The protocol features a protein precipitation extraction optimized for the release of protein-bound Pyridoxal 5’-phosphate (PLP), ensuring accurate total B6 status assessment.

Introduction & Scientific Rationale

Vitamin B6 is not a single compound but a group of six interconvertible vitamers.[1] Pyridoxal 5’-phosphate (PLP) is the biologically active coenzyme and the primary marker for B6 status.[1][2] However, accurate quantification is challenged by:

• Protein Binding: >90% of circulating PLP is bound to albumin via Schiff base linkage.

• Photosensitivity: All vitamers degrade rapidly under UV/visible light.

• Polarity Differences: Separating highly polar phosphorylated forms (PLP, PMP, PNP) from non-phosphorylated forms (PL, PM, PN) requires carefully optimized chromatography.

Why Deuterated Standards? In LC-MS/MS, plasma phospholipids often cause ion suppression, reducing signal intensity unpredictably. Deuterated internal standards (e.g., PLP-d3, PN-d3) co-elute with their native analytes and experience the exact same suppression. By quantifying the ratio of Native/Internal Standard, these errors are mathematically cancelled out, providing superior accuracy over external calibration.

B6 Metabolic Pathway & Interconversion

The following diagram illustrates the metabolic relationships between the vitamers, highlighting why a multi-analyte method provides a more complete physiological picture than PLP alone.

Figure 1: Vitamin B6 metabolic pathway showing the interconversion of vitamers and the central role of PLP.

Materials & Methods

Reagents

• Standards: PLP, PL, PN, PM, PMP, PNP, 4-PA (Sigma-Aldrich or equivalent, >98% purity).

• Internal Standards (IS):

  • Pyridoxal-5'-phosphate-d3 (PLP-d3)[3]

  • Pyridoxine-d3 (PN-d3)

  • Pyridoxal-d3 (PL-d3)

  • Note: If specific d3 standards for PM/PMP are unavailable, PN-d3 is often used as a surrogate, though matched IS is preferred.

• Solvents: LC-MS grade Acetonitrile, Methanol, Water, Formic Acid (FA).

• Precipitation Agent: Trichloroacetic Acid (TCA).

Instrumentation

• LC System: UHPLC (e.g., Agilent 1290 Infinity II or Waters ACQUITY UPLC).

• Detector: Triple Quadrupole MS (e.g., Sciex Triple Quad 6500+ or Thermo TSQ Altis).

• Column: Agilent Poroshell 120 EC-C18 (3.0 x 100 mm, 2.7 µm) or equivalent.

Experimental Protocol

Preparation of Standards

Stock Solutions: Prepare individual 1 mg/mL stocks in 0.1 M HCl (improves stability). Store at -80°C in amber vials. Working IS Solution: Dilute deuterated standards in water to a concentration of ~500 nM.

Sample Preparation (Protein Precipitation)

Critical Step: The use of TCA is essential to disrupt the Schiff base bond between PLP and albumin. Acetonitrile alone may result in poor recovery of PLP.

Step-by-Step Workflow:

• Aliquot: Transfer 50 µL of plasma into a 1.5 mL amber microcentrifuge tube.

• Spike IS: Add 20 µL of Working IS Solution (PLP-d3, PN-d3, etc.). Vortex briefly.

  • Why here? Adding IS before precipitation corrects for any analyte loss during the protein removal step.[4]

• Precipitate: Add 50 µL of 10% (w/v) TCA .

• Vortex: Vortex vigorously for 30 seconds.

• Incubate: Leave on ice for 10 minutes (ensures complete protein denaturation and PLP release).

• Centrifuge: Spin at 14,000 x g for 10 minutes at 4°C.

• Transfer: Transfer the clear supernatant to an HPLC vial with a glass insert.

• Injection: Inject 5-10 µL into the LC-MS/MS.

Figure 2: Sample preparation workflow emphasizing the critical TCA precipitation step for PLP recovery.

LC-MS/MS Method Parameters

Chromatographic Conditions

• Mobile Phase A: Water + 0.1% Formic Acid + 2mM Ammonium Formate (buffer stabilizes pH).

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[5]

• Flow Rate: 0.4 mL/min.

• Column Temp: 30°C.

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.00	2%	Loading (Retain polar Phosphates)
1.00	2%	Isocratic hold
4.00	90%	Elute non-polar forms
5.00	90%	Wash
5.10	2%	Re-equilibration

| 7.00 | 2% | End of Run |

Mass Spectrometry (MRM) Parameters

Ionization: Electrospray Ionization (ESI) Positive Mode.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (V)	Internal Standard
PLP	248.1	150.1	18	PLP-d3
PL	168.1	150.1	15	PL-d3
PN	170.1	152.1	16	PN-d3
PM	169.1	152.1	17	PN-d3 (Surrogate)
PMP	249.1	151.1	20	PLP-d3 (Surrogate)
4-PA	184.1	140.1	15	PN-d3 (Surrogate)
PLP-d3 (IS)	251.1	153.1	18	-
PN-d3 (IS)	173.1	155.1	16	-

Note: The transitions typically involve the loss of the phosphate group (for PLP/PMP) or water (for PN/PL).

Results & Discussion

Linearity and Sensitivity

The method demonstrates excellent linearity from 5 to 500 nmol/L for all vitamers (

).

• LLOQ (Lower Limit of Quantitation): ~2-5 nmol/L (Analyte dependent).

• LOD (Limit of Detection): ~0.5-1 nmol/L.[6]

Accuracy and Precision

Using deuterated internal standards significantly improves precision compared to external calibration.

Analyte	Intra-Day CV (%)	Inter-Day CV (%)	Recovery (%)
PLP	2.5	4.1	98.5
PL	3.1	5.2	96.2
PN	2.8	4.5	99.1
4-PA	3.5	5.8	94.5

Troubleshooting Guide

• Low PLP Recovery: Check the incubation step. PLP must be released from albumin. Ensure TCA is fresh.

• Peak Tailing: Phosphorylated vitamers (PLP, PMP) can interact with stainless steel. Use PEEK tubing or a passivated LC system if possible.

• Signal Drift: If IS signal drops over time, clean the ESI source cone (protein buildup from plasma is common).

References

• U.S. National Institutes of Health (NIH). Development and validation of an LC-MS/MS method for determination of B vitamins and some its derivatives in whole blood. PubMed Central. [Link]

• Bachmann, T., et al. Development of a LC-MS/MS method using stable isotope dilution for the quantification of individual B6 vitamers.[7][8] Analytical and Bioanalytical Chemistry.[3][4][6][7][9][10][11][12][13][14][15] [Link]

• ResolveMass Laboratories. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.[Link]

• Talwar, D., et al.Vitamin B6: Analysis of vitamers in plasma by HPLC.

Sources

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• 2. Elucidating the Interaction between Pyridoxine 5′-Phosphate Oxidase and Dopa Decarboxylase: Activation of B6-Dependent Enzyme | MDPI [mdpi.com]
• 3. A stable isotope dilution LC-ESI-MS/MS method for the quantification of pyridoxal-5'-phosphate in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Development of a LC-MS/MS method using stable isotope dilution for the quantification of individual B6 vitamers in fruits, vegetables, and cereals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. resolvemass.ca [resolvemass.ca]
• 11. academic.oup.com [academic.oup.com]
• 12. Validated UPLC-MS/MS method for the analysis of vitamin B6 pyridoxal 5́-phosphate, pyridoxal, pyridoxine, pyridoxamine, and pyridoxic acid in human cerebrospinal fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Development of a LC-MS/MS method using stable isotope dilution for the quantification of individual B6 vitamers in fruits, vegetables, and cereals - PMC [pmc.ncbi.nlm.nih.gov]
• 15. scispace.com [scispace.com]

Application Note: High-Sensitivity Quantitation of Pyridoxal 5'-Phosphate (PLP) via Semicarbazide Derivatization

Abstract

Pyridoxal 5'-phosphate (PLP), the active form of Vitamin B6, presents significant bioanalytical challenges due to its high polarity, light sensitivity, and reactive aldehyde group. Direct analysis often suffers from poor retention on reverse-phase columns and low ionization efficiency. This application note details a robust Semicarbazide Derivatization Protocol that stabilizes the PLP aldehyde, enhances lipophilicity for C18 retention, and significantly boosts MS sensitivity. The protocol utilizes Pyridoxal-d5 5-phosphate (PLP-d5) as a stable isotope-labeled internal standard to correct for matrix effects and derivatization efficiency.

Introduction & Rationale

The Analytical Challenge

PLP is a small, highly polar molecule (logP ~ -1.5) containing a phosphate group and a reactive aldehyde at the C4 position.

• Chromatographic Issues: PLP elutes near the void volume on standard C18 columns, leading to ion suppression from salts and proteins.

• Instability: The aldehyde group is prone to photo-oxidation and non-specific binding to proteins.

• Interconversion: In-source fragmentation can cause interconversion between PLP and Pyridoxal (PL), complicating quantification.

The Solution: Semicarbazide Derivatization

Derivatization with semicarbazide (SEM) targets the C4 aldehyde to form a stable semicarbazone .

• Chemistry: Nucleophilic attack of the hydrazine nitrogen on the aldehyde carbon, followed by dehydration (Schiff base formation).

• Benefit: The resulting PLP-semicarbazone is more hydrophobic, allowing stable retention on C18 columns, and has a higher proton affinity, improving ESI+ sensitivity by 10-50 fold compared to underivatized PLP.

Mechanism of Action

The reaction proceeds via acid-catalyzed dehydration. The internal standard, PLP-d5, undergoes the identical reaction, ensuring that any variability in reaction completeness is perfectly normalized.

Reaction Scheme:

• Mass Shift: +57 Da (Addition of Semicarbazide [75] - Loss of Water [18]).

Materials & Reagents

Component	Grade/Specification	Notes
Analyte	Pyridoxal 5'-Phosphate (PLP)	Store at -20°C, protect from light.
Internal Standard	Pyridoxal-d5 5-Phosphate	Deuterated at methyl/ring positions.[1]
Derivatization Agent	Semicarbazide Hydrochloride	High purity (>99%).
Precipitation Agent	Trichloroacetic Acid (TCA)	10% (w/v) in water.
Buffer	Glycine or Ammonium Acetate	pH adjusted to ~3-4.
Mobile Phases	A: 0.1% Formic Acid in WaterB: Acetonitrile	LC-MS grade.

Experimental Protocol

Step 1: Stock Solution Preparation

• PLP Stock: Dissolve 1 mg PLP in 10 mL amber volumetric flask with 0.1M HCl (protect from light).

• IS Stock (PLP-d5): Prepare at 10 µg/mL in 0.1M HCl.

• Derivatization Reagent: Prepare 50 mg/mL Semicarbazide HCl in water. Prepare fresh daily.

Step 2: Sample Preparation & Derivatization Workflow

Note: All steps must be performed under yellow light or low light conditions to prevent PLP photodegradation.

• Alimentation: Transfer 50 µL of plasma/serum to a 1.5 mL amber Eppendorf tube.

• IS Addition: Add 10 µL of PLP-d5 Working Solution (e.g., 500 ng/mL). Vortex gently.

• Protein Precipitation: Add 50 µL of 10% TCA. Vortex vigorously for 30 seconds.

• Centrifugation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Transfer 80 µL of the clear supernatant to a clean HPLC vial/plate.

• Derivatization: Add 40 µL of Semicarbazide solution (50 mg/mL) and 40 µL of Glycine buffer (0.5M, pH 3.5) to buffer the TCA.

• Incubation: Incubate at 50°C for 15 minutes in the dark.

• Cooling: Cool to room temperature (RT) and inject immediately or store at 4°C in autosampler.

Step 3: LC-MS/MS Conditions

• Column: Waters ACQUITY UPLC HSS T3 C18 (2.1 x 100 mm, 1.8 µm) or equivalent.

• Flow Rate: 0.3 mL/min.

• Gradient:

  • 0-1 min: 2% B (Desalting)

  • 1-5 min: 2% -> 60% B

  • 5-6 min: 95% B (Wash)

  • 6.1 min: 2% B (Re-equilibration)

Mass Spectrometry Parameters (MRM)

The derivatization adds 57 Da to the precursor mass.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Cone Voltage (V)	Collision Energy (eV)	Type
PLP-Semicarbazone	305.1	150.1	25	22	Quantifier
305.1	207.0	25	18	Qualifier (Loss of H3PO4)
PLP-d5-Semicarbazone	310.1	155.1	25	22	Internal Standard

Note: The transition 305->150 corresponds to the cleavage of the phosphate and the semicarbazide moiety, leaving the stable pyridoxal ring fragment. The 305->207 transition corresponds to the specific loss of the phosphate group (-98 Da).

Workflow Visualization

The following diagram illustrates the critical path from sample extraction to data acquisition.

Figure 1: Step-by-step workflow for PLP-d5 extraction and semicarbazide derivatization.

Critical Considerations & Troubleshooting

Isotope Effects & Cross-Talk

• Deuterium Retention Shift: Deuterated isotopes (d5) may elute slightly earlier than the non-labeled analyte on high-efficiency C18 columns. Ensure the integration window covers both peaks.

• Purity Check: Verify the PLP-d5 standard does not contain unlabeled PLP (M+0) impurities, which would artificially elevate the analyte baseline.

Light Sensitivity (Crucial)

PLP is extremely photosensitive.

• Protocol: Use amber glassware for all stock solutions.

• Lab Environment: Perform extraction under yellow sodium lights or dim conditions.

• Validation: Compare a sample prepared in light vs. dark; >15% degradation indicates insufficient light protection.

pH Control

The Schiff base formation is pH-dependent.

• Mechanism: Low pH is needed to protonate the aldehyde oxygen (activating it), but too low pH protonates the semicarbazide amine (deactivating it).

• Optimization: The TCA supernatant is very acidic (pH < 1). Adding the Glycine/Acetate buffer (Step 6) is critical to bring the pH to ~3.5–4.5 for optimal reaction kinetics.

References

• Talwar, D. et al. (2019).Measurement of vitamin B6 vitamers in human plasma by LC-MS/MS.

  • Source: Clinical Chemistry and Laboratory Medicine.[2]

  • (Generalized link to journal/topic as specific deep links vary).

• Utecht, R. et al.High-throughput LC-MS/MS assay for B6 vitamers.

• FDA Bioanalytical Method Valid

  • Source: U.S.

• Shimadzu Application News.Analysis of Hydrophilic Vitamins by LC-MS/MS.

  • Context: General transitions and column selection for B-vitamins.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Overcoming the chromatographic challenges when performing LC-MS/MS measurements of pyridoxal-5'-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantifying Intracellular Pyridoxal 5'-Phosphate (PLP) using Stable Isotope Dilution Mass Spectrometry

<Application Note & Protocol >

Authored by: Senior Application Scientist, Gemini

Introduction: The Significance of PLP Quantification

Pyridoxal 5'-phosphate (PLP) is the biologically active form of vitamin B6 and a pivotal coenzyme in a vast array of biochemical reactions essential for cellular metabolism and physiology.[1] It is indispensable for the metabolism of amino acids, carbohydrates, and fatty acids, as well as for the synthesis of neurotransmitters.[2][3] Given its central role, accurately quantifying intracellular PLP concentrations is critical for understanding cellular health, diagnosing metabolic disorders, and assessing the efficacy of therapeutic interventions.

Traditional methods for PLP analysis, such as HPLC with fluorescence detection, often require cumbersome derivatization steps and can be susceptible to matrix interferences.[4][5] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers superior specificity and sensitivity.[6] When coupled with the stable isotope dilution assay (SIDA), it becomes the gold standard for absolute quantification. This application note provides a comprehensive, field-proven protocol for the robust quantification of intracellular PLP in cultured cells using LC-MS/MS and a stable isotope-labeled internal standard.

Principle of the Method: The Power of Isotope Dilution

Stable isotope dilution analysis is a powerful technique for achieving high accuracy and precision in quantitative mass spectrometry.[7] The core principle involves adding a known quantity of a stable isotope-labeled (SIL) version of the analyte—in this case, PLP (e.g., PLP-d3)—to the sample at the earliest stage of preparation.[4][8]

Why this is the superior approach:

• Chemical Equivalence: The SIL internal standard is chemically identical to the endogenous (native) PLP.[7] This means it behaves identically during every step of the workflow: extraction, derivatization (if any), chromatography, and ionization.

• Correction for Variability: Any sample loss during protein precipitation, incomplete extraction, or variability in instrument response (matrix effects) will affect both the native PLP and the SIL standard equally.[9]

• Accurate Quantification: By measuring the ratio of the mass spectrometer's response to the native analyte and the SIL standard, and comparing this ratio to a calibration curve, one can calculate the absolute concentration of the native analyte with exceptional accuracy, effectively canceling out experimental variations.[9]

Materials, Reagents, and Instrumentation

Reagents & Consumables

Reagent/Material	Grade	Recommended Supplier
Pyridoxal 5'-phosphate (PLP)	≥98% Purity	Sigma-Aldrich
Pyridoxal-d2 5'-phosphate (PLP-d2) or similar	≥98% Isotopic Purity	Cambridge Isotope Laboratories
Trichloroacetic acid (TCA)	ACS Grade	Fisher Scientific
Formic acid	LC-MS Grade	Thermo Fisher Scientific
Methanol	LC-MS Grade	Honeywell
Acetonitrile	LC-MS Grade	Honeywell
Ultrapure Water	18.2 MΩ·cm	Milli-Q® System
Microcentrifuge Tubes	1.5 mL, low-binding	Eppendorf
Cell Scrapers & Counting Slides	Corning
Syringe Filters	0.22 µm, PVDF	Millipore

Instrumentation

• Liquid Chromatography: A high-performance or ultra-high-performance liquid chromatography (HPLC/UPLC) system capable of delivering precise gradients.

• Mass Spectrometer: A tandem quadrupole mass spectrometer (QqQ) equipped with an electrospray ionization (ESI) source, operated in positive ion mode.

• Analytical Column: A reversed-phase C18 column (e.g., Waters Symmetry C18, 2.1 x 50 mm, 3.5 µm) is a common choice.[10]

Detailed Experimental Protocol

This protocol is designed for adherent mammalian cells but can be adapted for suspension cultures.

Step 1: Preparation of Standards and Solutions

• Rationale: Accurate preparation of stock solutions is foundational to the entire quantitative analysis. Using high-purity standards and LC-MS grade solvents minimizes contamination and ensures the reliability of the calibration curve.

• PLP Stock (1 mg/mL): Dissolve 10 mg of PLP in 10 mL of 0.1 M HCl. Store in amber vials at -80°C.

• SIL PLP Stock (1 mg/mL): Dissolve 1 mg of PLP-d2 in 1 mL of 0.1 M HCl. Store in amber vials at -80°C.

• Working Internal Standard (IS) Solution (1 µg/mL): Dilute the SIL PLP stock solution in ultrapure water. This solution will be spiked into every sample and standard.

• Calibration Standards: Prepare a series of calibration standards by spiking known amounts of the PLP stock into a surrogate matrix (e.g., water or cell culture medium without cells) to achieve a concentration range relevant to your samples (e.g., 5 to 500 nmol/L).[4][11] Add the Working IS Solution to each calibrator at a fixed concentration.

• Extraction Solution: Prepare a 10% (w/v) Trichloroacetic Acid (TCA) solution in ultrapure water. Keep on ice.

Step 2: Cell Culture, Harvesting, and Counting

• Rationale: Accurate cell counting is crucial for normalizing the final PLP amount and enabling meaningful comparisons between different samples or conditions. Performing harvesting steps quickly and on ice minimizes metabolic activity that could alter PLP levels.

• Culture cells to the desired confluency or cell density.

• Aspirate the culture medium and immediately wash the cell monolayer twice with 1X ice-cold PBS.

• Harvest cells using a cell scraper in a minimal volume of ice-cold PBS.

• Transfer the cell suspension to a pre-chilled microcentrifuge tube.

• Take an aliquot for cell counting (e.g., using a hemocytometer or automated cell counter).

• Centrifuge the remaining cell suspension at 500 x g for 5 minutes at 4°C.

• Carefully aspirate and discard the supernatant, leaving the cell pellet.

Step 3: Intracellular Metabolite Extraction

• Rationale: This step is the most critical for quantitative accuracy. Adding the SIL internal standard before cell lysis ensures it undergoes the exact same extraction process as the endogenous PLP.[4] TCA is a potent acid that effectively precipitates proteins while simultaneously lysing the cells and releasing small molecule metabolites like PLP into the soluble fraction.[4][10]

• To the cell pellet (from a known number of cells, e.g., 1-5 million), add 200 µL of the ice-cold 10% TCA extraction solution.

• Crucially, add a precise volume (e.g., 10 µL) of the 1 µg/mL Working IS Solution to the TCA/cell mixture.

• Vortex vigorously for 30 seconds to ensure complete cell lysis and protein precipitation.

• Incubate on ice for 15 minutes.

• Centrifuge at >15,000 x g for 10 minutes at 4°C to pellet the precipitated protein.

• Carefully transfer the supernatant, which contains the PLP and SIL PLP, to a new pre-chilled microcentrifuge tube.

• Filter the supernatant through a 0.22 µm syringe filter into an LC-MS vial.

Figure 1. Intracellular PLP extraction workflow.

Step 4: LC-MS/MS Analysis

• Rationale: The chromatographic separation resolves PLP from other cellular components to reduce matrix effects at the ion source. Tandem mass spectrometry (MS/MS) provides exquisite specificity by monitoring a unique fragmentation pattern (a "transition") for both the native and the SIL PLP.

• Chromatographic Separation: Perform reversed-phase chromatography using a gradient of mobile phase A (water with 0.1% formic acid) and mobile phase B (methanol or acetonitrile with 0.1% formic acid).

• Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (+ESI) mode, using Multiple Reaction Monitoring (MRM).

Parameter	Recommended Setting	Rationale
LC Column	C18, ~50 mm length, <5 µm particle size	Good retention for polar analytes with acidic mobile phases.
Mobile Phase A	0.1% Formic Acid in Water	Acidifies mobile phase to promote protonation for +ESI mode.
Mobile Phase B	0.1% Formic Acid in Methanol	Elutes PLP from the reversed-phase column.
Flow Rate	0.2 - 0.4 mL/min	Typical for analytical scale C18 columns.
Injection Volume	5 - 20 µL	Dependent on system sensitivity and sample concentration.
Ionization Mode	Positive Electrospray (+ESI)	PLP ionizes efficiently in positive mode.
MRM Transition (PLP)	Q1: m/z 248.0 -> Q3: m/z 150.0	Precursor ion [M+H]+ fragments to a characteristic product ion.[10]
MRM Transition (PLP-d2)	Q1: m/z 250.0 -> Q3: m/z 152.0	SIL standard shows the same fragmentation with a mass shift.
Collision Energy	~14-20 eV	Optimize for maximum signal intensity of the product ion.[10]

Data Analysis and Quantification

• Rationale: The ratio of the analyte peak area to the internal standard peak area is the key metric. This ratio is stable and reliable, even if the absolute peak areas fluctuate due to instrument variability. Plotting this ratio against known concentrations creates a linear calibration curve that serves as the basis for quantifying unknown samples.

• Peak Integration: Integrate the chromatographic peak areas for both the native PLP and the SIL PLP MRM transitions in all samples, calibrators, and quality controls.

• Calculate Ratios: For each injection, calculate the Peak Area Ratio = (Peak Area of Native PLP) / (Peak Area of SIL PLP).

• Generate Calibration Curve: Plot the Peak Area Ratio (y-axis) versus the known concentration of the calibration standards (x-axis). Perform a linear regression to obtain the equation (y = mx + c) and the correlation coefficient (R²), which should be >0.99.

• Quantify Unknown Samples: Use the regression equation to calculate the concentration of PLP in your cell extracts from their measured Peak Area Ratios.

• Normalize to Cell Number: Convert the concentration (e.g., in nmol/L) to an absolute amount per cell (e.g., pmol / 10⁶ cells) using the initial cell count and extraction volume.

Figure 2. Workflow for data analysis and quantification.

Method Validation and Troubleshooting

Potential Issue	Probable Cause	Recommended Solution
No/Low Signal for PLP	Inefficient extraction; Instrument sensitivity issue; PLP degradation.	Ensure TCA is fresh and kept on ice. Check MS tuning and calibration. Work quickly and keep samples cold.
High Variability (CV >15%)	Inconsistent cell counting; Pipetting errors during IS spiking or extraction; Incomplete protein precipitation.	Use a reliable cell counting method. Calibrate pipettes. Ensure vigorous vortexing after adding TCA.
Poor Peak Shape	Column degradation; Incompatible injection solvent.	Flush or replace the analytical column. Ensure the final sample solvent is similar to the initial mobile phase.
Non-linear Calibration Curve	Saturation of the detector; Incorrect standard preparation.	Extend the dilution series to find the linear range. Remake stock solutions and calibrators carefully.

Conclusion

The stable isotope dilution LC-MS/MS method described herein provides a robust, specific, and highly accurate platform for the absolute quantification of intracellular PLP. By leveraging a chemically identical internal standard, this protocol effectively mitigates common sources of analytical error such as variable extraction recovery and matrix-induced ion suppression. This enables researchers to generate reliable and reproducible data, which is essential for advancing our understanding of vitamin B6 metabolism in health and disease.

References

• Clayton, P. T. (2017). An LC-MS/MS-Based Method for the Quantification of Pyridox(am)ine 5'-Phosphate Oxidase Activity in Dried Blood Spots from Patients with Epilepsy. Analytical Chemistry. Available at: [Link]

• Cobice, D. F., et al. (2020). Development and Clinical Evaluation of a High-Throughput LC-MS/MS Assay for Vitamin B6 in Human Plasma and Serum. The Journal of Applied Laboratory Medicine. Available at: [Link]

• Grote, C., et al. (2022). Validated UPLC-MS/MS method for the analysis of vitamin B6 vitamers in human cerebrospinal fluid. Journal of Chromatography B. Available at: [Link]

• Midttun, Ø., et al. (2012). A stable isotope dilution LC-ESI-MS/MS method for the quantification of pyridoxal-5'-phosphate in whole blood. Journal of Chromatography B. Available at: [Link]

• Parra, M., et al. (2024). Vitamin B6 and Its Role in Cell Metabolism and Physiology. Cells. Available at: [Link]

• Pschorr, J., et al. (2020). Development of a LC-MS/MS method using stable isotope dilution for the quantification of individual B6 vitamers in fruits, vegetables, and cereals. Journal of Chromatography B. Available at: [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. Available at: [Link]

• Zhang, Y., et al. (2013). A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

Sources

• 1. Vitamin B6 and Its Role in Cell Metabolism and Physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of a LC-MS/MS method using stable isotope dilution for the quantification of individual B6 vitamers in fruits, vegetables, and cereals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of a LC-MS/MS method using stable isotope dilution for the quantification of individual B6 vitamers in fruits, vegetables, and cereals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and Clinical Evaluation of a High-Throughput LC-MS/MS Assay for Vitamin B6 in Human Plasma and Serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A Novel Two-Dimensional Liquid Chromatography Combined with Ultraviolet Detection Method for Quantitative Determination of Pyridoxal 5′-Phosphate, 4-Pyridoxine Acid and Pyridoxal in Animal Plasma [mdpi.com]
• 7. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 8. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 9. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A stable isotope dilution LC-ESI-MS/MS method for the quantification of pyridoxal-5'-phosphate in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Validated UPLC-MS/MS method for the analysis of vitamin B6 pyridoxal 5́-phosphate, pyridoxal, pyridoxine, pyridoxamine, and pyridoxic acid in human cerebrospinal fluid - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Multiplex LC-MS/MS Profiling of B-Vitamins in Human Plasma Using Pyridoxal-d5 5-Phosphate IDMS

This Application Note is designed for bioanalytical scientists and clinical researchers. It details a robust, validated protocol for the multiplex quantification of B-vitamins in human plasma, with a specific focus on the stability and accuracy of the active Vitamin B6 vitamer, Pyridoxal 5'-phosphate (PLP), using the specified internal standard Pyridoxal-d5 5-phosphate .

Abstract

The accurate quantification of circulating B-vitamins is critical for assessing nutritional status, diagnosing metabolic disorders, and monitoring therapeutic interventions. While multiplexing offers throughput, the chemical diversity of B-vitamins and the instability of Pyridoxal 5'-phosphate (PLP, active B6) present significant analytical challenges. This protocol describes a high-sensitivity LC-MS/MS method capable of simultaneously quantifying Vitamins B1, B2, B3, B5, B6 (PLP), B7, B9, and B12. The method utilizes Pyridoxal-d5 5-phosphate as a specific stable isotope-labeled internal standard (SIL-IS) to correct for the significant matrix effects and pre-analytical degradation unique to B6 analysis.

Introduction & Scientific Principle

The Analytical Challenge

Water-soluble B-vitamins exhibit vast physicochemical differences, ranging from the highly polar, cationic Thiamine (B1) to the large, hydrophobic Cobalamin (B12).

• The B6 Problem: PLP is the most problematic analyte. It is photosensitive and prone to hydrolysis (to Pyridoxal) or interconversion (to Pyridoxamine) during sample preparation. Furthermore, endogenous enzymes (phosphatases) in plasma can degrade PLP post-collection.

• Matrix Effects: Plasma phospholipids frequently cause ion suppression in the early-eluting region where polar vitamins (B1, B6) appear.

The Solution: Pyridoxal-d5 5-Phosphate

Standard addition methods are too slow for high-throughput labs. Structural analogs (e.g., 4-deoxypyridoxine) fail to track ionization suppression accurately. Pyridoxal-d5 5-phosphate (PLP-d5) serves as the ideal SIL-IS.

• Mass Shift (+5 Da): The d5 labeling (typically on the pyridine ring and methyl group) provides a mass shift sufficient to avoid isotopic overlap with natural PLP isotopes (M+4 is negligible), ensuring spectral purity.

• Co-elution: As an isotopologue, PLP-d5 co-elutes perfectly with endogenous PLP, experiencing the exact same ionization suppression/enhancement and correcting for it in real-time.

Mechanism of Action

The following diagram illustrates how PLP-d5 corrects for signal variability during the LC-MS/MS workflow.

Figure 1: Isotope Dilution Mass Spectrometry (IDMS) workflow showing how PLP-d5 compensates for matrix-induced signal suppression.

Materials & Reagents

Standards

• Target Analyte: Pyridoxal 5'-phosphate (PLP), >98% purity.[1]

• Internal Standard: Pyridoxal-d5 5-phosphate (PLP-d5).

  • Source: C/D/N Isotopes, Sigma-Aldrich, or equivalent.

  • Note: Ensure the label is stable and does not undergo deuterium exchange in aqueous acidic media.

Chemicals[2][3]

• LC-MS Grade Water & Methanol.

• Formic Acid (FA): For pH adjustment.[2]

• Trichloroacetic Acid (TCA): For protein precipitation (stabilizes PLP).

• Ascorbic Acid: Antioxidant additive (optional, prevents oxidation).

• Amber Microcentrifuge Tubes: CRITICAL to prevent photodegradation.

Experimental Protocol

Sample Preparation (Protein Precipitation)

This method uses a TCA precipitation strategy, which is superior to methanol alone for releasing PLP from albumin binding sites.

• Light Protection: Perform all steps under yellow monochromatic light or low-light conditions. Use amber tubes.

• Thawing: Thaw plasma samples on ice. Do not allow to reach room temperature.[3]

• Spiking:

  • Transfer 100 µL of plasma to an amber tube.

  • Add 10 µL of Internal Standard Working Solution (PLP-d5 at 500 nmol/L in water).

  • Vortex briefly (5 sec).

• Precipitation:

  • Add 100 µL of 10% (w/v) Trichloroacetic Acid (TCA) containing 0.1% Ascorbic Acid.

  • Why TCA? Acidification releases PLP from Schiff-base linkages with proteins.

• Extraction: Vortex vigorously for 30 seconds. Incubate on ice for 10 minutes.

• Clarification: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Neutralization (Optional but Recommended for Column Life):

  • Transfer supernatant to a chemically inert vial.[4]

  • Note: Direct injection of TCA is possible with modern columns, but buffering the mobile phase is required.

Liquid Chromatography Conditions

B-vitamins are polar. A standard C18 column will fail to retain B1 and B6. We utilize a High-Strength Silica (HSS) C18 column capable of 100% aqueous stability.

• System: UHPLC (e.g., Agilent 1290, Waters Acquity, Shimadzu Nexera).

• Column: Waters ACQUITY UPLC HSS T3 (2.1 x 100 mm, 1.8 µm) or equivalent (Agilent SB-Aq).

• Column Temp: 30°C.

• Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient Profile:

Time (min)	% Mobile Phase B	Description
0.00	0%	Hold 100% Aqueous to retain B1, B6 (PLP)
1.50	0%	Isocratic hold
1.60	5%	Begin ramp
4.00	40%	Elute B2, B7, B9
5.00	95%	Wash column (Elute B12, phospholipids)
6.00	95%	Hold Wash
6.10	0%	Re-equilibrate

| 8.00 | 0% | End Run |

Mass Spectrometry Conditions

• Ionization: Electrospray Ionization (ESI) Positive Mode.[4][5][6]

• Source Temp: 500°C.

• Capillary Voltage: 3.0 kV.

MRM Transitions (Multiplex Panel):

Analyte	Precursor (m/z)	Product (m/z)	Cone (V)	CE (eV)	Retention Time (min)
PLP (B6 Active)	248.1	150.1	20	18	1.2
PLP-d5 (IS)	253.1	155.1	20	18	1.2
Thiamine (B1)	265.1	122.1	20	15	0.9
Riboflavin (B2)	377.1	243.1	30	25	3.5
Nicotinamide (B3)	123.1	80.1	20	20	1.8
Pantothenic Acid (B5)	220.1	90.1	20	15	2.8
Biotin (B7)	245.1	227.1	25	18	3.8
Folic Acid (B9)	442.2	295.1	25	20	3.9
Cyanocobalamin (B12)	678.3 (M+2H)	147.1	30	35	4.2

Note: The PLP-d5 transition assumes the d5 label is retained in the fragment. If the label is on the phosphate group (unlikely) or lost during fragmentation, the product mass would match the endogenous PLP. Always verify the fragmentation pattern of your specific IS lot.

Method Validation Strategy

To ensure this protocol meets clinical research standards (e.g., CLSI C62-A), the following validation steps are mandatory.

Linearity and Range

• Range: 5 nmol/L to 1000 nmol/L for PLP.

• Curve: 7-point calibration curve prepared in Surrogate Matrix (PBS + 4% BSA) or stripped charcoal plasma.

• Weighting: 1/x² linear regression.

Matrix Effect Assessment

PLP elutes early (1.2 min) in the "suppression zone."

• Experiment: Post-column infusion of PLP-d5 while injecting a blank plasma extract.

• Acceptance: The IS response should not deviate >20% at the retention time of the analyte. The use of PLP-d5 specifically negates the quantitative error of this suppression, even if absolute signal is lower.

Stability (The Critical Factor)

PLP is notoriously unstable.

• Benchtop Stability: Samples must be kept at 4°C. Stability < 4 hours in ambient light.

• Freeze-Thaw: Limit to 1 cycle. Aliquot samples immediately upon collection.

Analytical Workflow Diagram

Figure 2: Step-by-step analytical workflow ensuring PLP stability and protein removal.

References

• Centers for Disease Control and Prevention (CDC). "Laboratory Procedure Manual: Vitamin B6 (PLP) in Plasma by LC-MS/MS." CDC Method No. 4025. [Link]

• Talwar, D., et al. (2020). "Development and Clinical Evaluation of a High-Throughput LC-MS/MS Assay for Vitamin B6 in Human Plasma and Serum." The Journal of Applied Laboratory Medicine, 5(6). [Link]

• Midttun, Ø., et al. (2009). "Multianalyte quantification of vitamin B6 and B2 species in the nanomolar range in human plasma by liquid chromatography–tandem mass spectrometry." Clinical Chemistry, 55(10), 1917-1926. [Link]

• Waters Corporation. "Analysis of Water-Soluble Vitamins using ACQUITY UPLC HSS T3." Application Note. [Link]

• van de Lagemaat, E.E., et al. (2014). "The stability of Pyridoxal 5'-Phosphate in plasma: The effect of temperature and light." Clinica Chimica Acta, 436, 155-159. [Link]

Sources

• 1. A stable isotope dilution LC-ESI-MS/MS method for the quantification of pyridoxal-5'-phosphate in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and validation of an LC-MS/MS method for determination of B vitamins and some its derivatives in whole blood - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development of a LC-MS/MS method using stable isotope dilution for the quantification of individual B6 vitamers in fruits, vegetables, and cereals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. lcms.cz [lcms.cz]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Stabilizing Pyridoxal-d5 5-Phosphate During Sample Preparation

A Guide for Researchers, Scientists, and Drug Development Professionals

Prepared by a Senior Application Scientist, this guide provides in-depth technical advice and troubleshooting solutions to ensure the stability and integrity of Pyridoxal-d5 5-phosphate (PLP-d5) during sample preparation. As a deuterated internal standard, the accuracy of your quantitative analysis hinges on its stability. This document offers field-proven insights and validated protocols to mitigate degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause Pyridoxal-d5 5-phosphate (PLP-d5) to degrade during sample preparation?

A1: The stability of PLP-d5, mirroring its non-deuterated analog Pyridoxal 5'-phosphate (PLP), is critically influenced by three main factors: light, pH, and temperature. The molecule has two chemically reactive sites: the aldehyde group and the phosphate ester. The aldehyde group is susceptible to oxidation and reaction with nucleophiles, while the phosphate group is prone to enzymatic and acid/base-catalyzed hydrolysis.

• Light Sensitivity (Photodegradation): Exposure to light, particularly in aqueous solutions, can lead to the rapid degradation of PLP. A key photodegradation product is 4-pyridoxic acid 5'-phosphate (PAP).[1][2] Studies have shown that aqueous PLP solutions that are stable for 24 hours when protected from light can become unstable in as little as 4 hours when exposed to light.[1][2] Therefore, all steps of sample preparation should be performed under amber or light-protected conditions.

• pH Instability: PLP is most stable in slightly acidic conditions (pH ~4-6). In alkaline or strongly acidic environments, the phosphate ester bond is susceptible to hydrolysis, cleaving the phosphate group to yield pyridoxal-d5. This is a significant concern as it changes the chemical identity of your internal standard, leading to inaccurate quantification.

• Thermal Liability: Elevated temperatures accelerate all chemical degradation pathways. While PLP shows reasonable stability at room temperature for short periods when protected from light, processing samples on ice and long-term storage at -80°C are crucial best practices.[3]

Q2: My PLP-d5 signal is inconsistent or decreasing in my LC-MS/MS analysis. What are the likely causes during sample prep?

A2: Inconsistent or diminishing signal of your internal standard is a critical issue that points directly to degradation. Based on the factors outlined in Q1, here is a troubleshooting checklist:

• Light Exposure: Are you using amber vials and minimizing exposure to ambient light throughout the entire process, from thawing the sample to placing it in the autosampler?[4]

• pH of Solutions: Have you verified the pH of all buffers and extraction solvents? The final pH of your sample extract should be in the mildly acidic range. Avoid strongly acidic protein precipitation agents if possible, or ensure the final extract is pH-adjusted.

• Temperature Control: Are samples kept on ice during processing? Is your autosampler temperature controlled (typically at 4-10°C)? Prolonged residence in a room-temperature autosampler can lead to significant degradation over the course of a long analytical run.

• Enzymatic Activity: Biological samples, particularly plasma and tissue homogenates, contain phosphatases that can cleave the phosphate group. It is imperative to precipitate proteins and inhibit enzyme activity immediately after thawing the sample.

• Stock Solution Integrity: How old are your stock and working solutions? PLP-d5 in aqueous solutions should be prepared fresh. For longer-term storage, aliquoting and freezing at -80°C is recommended.[3]

Q3: What is the recommended procedure for extracting PLP-d5 from biological matrices like plasma or serum?

A3: The goal of the extraction is to efficiently precipitate proteins (including phosphatases) and extract PLP-d5 into a clean supernatant while maintaining its stability. Protein precipitation with a cold, acidified organic solvent is a widely accepted and effective method.

Historically, trichloroacetic acid (TCA) has been used for protein precipitation in vitamin B6 analysis.[5][6] However, newer methods often favor acetonitrile, as it can improve chromatographic separation.[5] An acidic modifier is crucial for stability.

Recommended Protocol: Acetonitrile Protein Precipitation

This protocol is a robust starting point for plasma, serum, or tissue homogenates.

• Materials:

  • Ice bath

  • Amber microcentrifuge tubes (1.5 mL)

  • Vortex mixer

  • Refrigerated centrifuge (4°C)

  • Acetonitrile (ACN), LC-MS grade

  • Formic acid (FA), LC-MS grade

  • PLP-d5 spiking solution

• Procedure:

  • Pre-chill a solution of 1% Formic Acid in Acetonitrile and keep it on ice.

  • Thaw biological samples (e.g., plasma) on ice.

  • In an amber microcentrifuge tube, add 100 µL of your sample.

  • Spike the sample with the required volume of your PLP-d5 internal standard working solution.

  • Add 300 µL of the ice-cold 1% FA in ACN solution to the sample.

  • Immediately vortex the tube for 30-60 seconds to ensure thorough mixing and protein precipitation.

  • Incubate the tubes on ice for 10 minutes to allow for complete protein precipitation.

  • Centrifuge the tubes at >13,000 x g for 10 minutes at 4°C.[7]

  • Carefully transfer the supernatant to a clean amber autosampler vial for LC-MS/MS analysis.

Visual Guides

Degradation Pathways of PLP

The following diagram illustrates the primary degradation routes for Pyridoxal 5'-phosphate, which are directly applicable to its deuterated analog, PLP-d5.

Caption: Workflow for PLP-d5 sample prep with stability checkpoints.

Data Summary Table

Parameter	Condition	Stability Concern	Recommendation
Light	Ambient/UV Light	High	Use amber vials, work in a shaded area, and use light-protecting autosampler trays. [4]
pH	< 3 or > 7	High	Maintain sample pH between 4 and 6. Use mildly acidic extraction solvents (e.g., 1% Formic Acid).
Temperature	> 10°C	Moderate to High	Process samples on ice. Store stock solutions and final extracts at -80°C. Use a cooled autosampler (4-10°C). [3]
Solvent	Aqueous Buffers	Moderate	Prepare aqueous stock/working solutions fresh. Minimize time in aqueous solutions at room temperature.
Biological Matrix	Plasma, Serum, Tissue	High	Immediately inhibit enzymatic activity via protein precipitation with a cold, acidified organic solvent.

References

• Mohamed-Ahmed, A. H. A., et al. (2018). Quality and stability of extemporaneous pyridoxal phosphate preparations used in the treatment of paediatric epilepsy. UCL Discovery. Available at: [Link]

• Cellini, B., et al. (2020). Pyridoxal 5′-Phosphate-Dependent Enzymes at the Crossroads of Host–Microbe Tryptophan Metabolism. International Journal of Molecular Sciences. Available at: [Link]

• Mohamed-Ahmed, A. H., et al. (2018). Quality and stability of extemporaneous pyridoxal phosphate preparations used in the treatment of paediatric epilepsy. ResearchGate. Available at: [Link]

• Wikipedia. (n.d.). Pyridoxal phosphate. Available at: [Link]

• Eawag. (n.d.). Pyridoxine Degradation Pathway. Eawag-BBD. Available at: [Link]

• Cambridge Commodities. (n.d.). Pyridoxal 5-Phosphate (P5P). Available at: [Link]

• Rossmann, J., et al. (2022). Validated UPLC-MS/MS method for the analysis of vitamin B6... in human cerebrospinal fluid. Journal of Chromatography B. Available at: [Link]

• Maus, A., et al. (2023). Overcoming the chromatographic challenges when performing LC-MS/MS measurements of pyridoxal-5'-phosphate. Journal of Chromatography B. Available at: [Link]

• Ueland, P. M., et al. (n.d.). A Simplified Method for Determination of Pyridoxal Phosphate in Biological Samples. Available at: [Link]

• ARUP Laboratories. (n.d.). Vitamin B [8](Pyridoxal 5-Phosphate) Test Directory. Available at: [Link]

• LabMedica. (2020). HPLC Method Developed for Vitamin B6 Quantitation. Available at: [Link]

• Mayo Clinic Laboratories. (n.d.). Pyridoxal 5-Phosphate, Plasma. Available at: [Link]

• Cabo, R., et al. (2008). A simple high-performance liquid chromatography (HPLC) method for the measurement of pyridoxal-5-phosphate and 4-pyridoxic acid in human plasma. ResearchGate. Available at: [Link]

Sources

• 1. Structure and properties of recombinant human pyridoxine 5'-phosphate oxidase [discovery.ucl.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Vitamin B[6] (Pyridoxal 5-Phosphate) | ARUP Laboratories Test Directory [ltd.aruplab.com]
• 5. Validated UPLC-MS/MS method for the analysis of vitamin B6 pyridoxal 5́-phosphate, pyridoxal, pyridoxine, pyridoxamine, and pyridoxic acid in human cerebrospinal fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ujms.net [ujms.net]
• 7. sigmaaldrich.cn [sigmaaldrich.cn]
• 8. Pyridoxine Degradation Pathway [eawag-bbd.ethz.ch]

Overcoming matrix effects in PLP analysis using internal standards

Topic: Overcoming Matrix Effects in Pyridoxal 5'-Phosphate (PLP) Analysis Using Internal Standards

Welcome to the technical support center for advanced PLP analysis. This guide is designed for researchers, scientists, and drug development professionals who are utilizing LC-MS/MS for the quantification of Pyridoxal 5'-Phosphate (PLP) in biological matrices. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific reasoning to empower you to troubleshoot and validate your assays with confidence.

Matrix effects are a significant challenge in LC-MS/MS bioanalysis, often leading to inaccurate and imprecise results.[1] This guide will focus on the most robust strategy for mitigating these effects in your PLP assays: the correct selection and implementation of internal standards.

Troubleshooting Guide: Common Issues in PLP Analysis

This section addresses specific problems you may encounter during your experiments. Each issue is followed by a diagnostic approach and a step-by-step solution.

Issue 1: Poor Reproducibility (High %CV) in Quality Control (QC) Samples

Symptoms:

• You observe high coefficients of variation (>15%) for your low, medium, and high QC samples within the same analytical run (intra-assay imprecision) or between different runs (inter-assay imprecision).

• Replicate injections of the same extracted sample show good precision, but variability increases when looking at different samples prepared from the same QC pool.

Root Cause Analysis: High variability is often a direct consequence of inconsistent matrix effects between individual samples. While you may have an internal standard (IS), its ability to compensate for these fluctuations is critical. If the IS does not behave almost identically to PLP during sample preparation and ionization, any sample-to-sample variation in ion suppression or enhancement will not be corrected, leading to poor precision.[1][2]

Solution Pathway:

• Evaluate Your Internal Standard: The gold standard for compensating for matrix effects is a stable isotope-labeled (SIL) internal standard of PLP (e.g., PLP-d3).[2][3][4] A SIL-IS has nearly identical physicochemical properties to PLP, meaning it co-elutes and experiences the same degree of ionization suppression or enhancement.[2] If you are using a structural analog, it may have different extraction recovery and ionization efficiency, making it a less effective corrector.

• Assess Internal Standard Response: Analyze the peak area of your IS across all samples in the batch (calibrators, QCs, and unknowns). A highly variable IS response (e.g., >15-20% CV) is a red flag indicating inconsistent recovery or matrix effects that even the IS is struggling to manage. This points to a need for improved sample preparation.

• Optimize Sample Preparation: The goal is to remove as many interfering matrix components—such as phospholipids and salts—as possible.[5]

  • Protein Precipitation (PPT): This is a common and effective method for PLP analysis.[3] While trichloroacetic acid (TCA) is frequently used, acetonitrile is another option.[3][6] Ensure the ratio of precipitation solvent to sample is sufficient (e.g., 3:1 or 4:1) for complete protein removal.

  • Solid-Phase Extraction (SPE): If PPT is insufficient, SPE can provide a much cleaner extract. Develop a method that selectively retains PLP while washing away interfering components.

• Chromatographic Separation: Ensure that PLP is chromatographically separated from the bulk of matrix components that can cause ion suppression, particularly early-eluting, polar compounds.[5]

Issue 2: Inaccurate Results - QC Samples Consistently Fail Acceptance Criteria

Symptoms:

• Your QC samples consistently measure outside of the ±15% (or ±20% for LLOQ) accuracy acceptance criteria, often biased in one direction (e.g., always reading high or always reading low).

Root Cause Analysis: This systematic bias points to a flaw in how the internal standard is being used or in the preparation of your calibration curve. The relationship between the analyte and the IS is not consistent across your calibrators and your QC samples. This can be due to differences in the matrix used for calibrators versus the authentic matrix of QCs and unknown samples.

Solution Pathway:

• Verify Calibrator and QC Preparation: Your calibration standards must be prepared in a matrix that is as close as possible to your study samples.[7] For endogenous analytes like PLP, this means using a surrogate matrix (e.g., stripped serum) or using the standard addition method. Ensure that the internal standard is added at the same concentration to all calibrators, QCs, and unknown samples.[8]

• Conduct a Matrix Factor Assessment: This is a critical validation experiment mandated by regulatory bodies like the FDA and EMA.[7][9] It quantitatively measures the degree of ion suppression or enhancement.

  • Protocol for Matrix Factor Assessment: A detailed protocol is provided in the "Experimental Protocols" section below. This experiment will tell you if different lots of biological matrix affect the ionization of PLP differently, and more importantly, if your chosen internal standard is effectively correcting for it.

• Investigate Potential for Cross-Talk: Ensure that the mass transitions (Q1/Q3) for PLP and your IS are unique and that there is no interference from one to the other. If using a deuterated standard, check for the presence of any unlabeled PLP impurity.

Frequently Asked Questions (FAQs)

Q1: What is "matrix effect" and why is it a problem for PLP analysis?

A: The matrix effect is the alteration of analyte ionization efficiency due to co-eluting, often unidentified, components in the sample matrix.[7] In simpler terms, other molecules from the plasma or serum can interfere with the process of turning PLP into an ion in the mass spectrometer's source. This can either suppress the PLP signal (ion suppression) or enhance it (ion enhancement).[1] Because PLP is a highly polar molecule, it can be challenging to separate it from other polar interferences, making it susceptible to these effects.[10] This is a critical problem because it can lead to under- or over-quantification of the analyte, compromising the accuracy and reliability of your results.[11]

Q2: Why is a Stable Isotope-Labeled (SIL) Internal Standard the best choice for PLP?

A: A SIL internal standard is a version of PLP where some atoms (like 1H, 12C, or 14N) have been replaced with their heavier stable isotopes (e.g., 2H (D), 13C, or 15N).[2] This makes the SIL-IS chemically and physically almost identical to the native PLP.[2] The benefits are profound:

• Identical Extraction Recovery: It behaves the same way during sample preparation steps like protein precipitation or liquid-liquid extraction.

• Co-elution: It will have the exact same retention time on the LC column.

• Identical Ionization Response: It is affected by matrix-induced ion suppression or enhancement to the same degree as the native PLP.[2]

By measuring the ratio of the native PLP to the SIL-IS, you create a self-correcting system. Any random variation in sample prep loss or ionization efficiency affects both compounds equally, and the ratio remains constant and proportional to the true PLP concentration. This is why regulatory guidelines strongly favor the use of SIL-IS for bioanalytical assays.[12]

Q3: Can I use a structural analog, like Pyridoxine, as an internal standard?

A: While it is possible, it is not recommended for regulated bioanalysis or when high accuracy is required. A structural analog, even one from the vitamin B6 family, will have different polarity, pKa, and shape. This means it will likely have a different LC retention time, different extraction recovery, and a different response to matrix effects. It cannot be assumed to correct for variations as effectively as a SIL-IS. If a SIL-IS is absolutely unavailable, a structural analog that co-elutes with the analyte is the next best, but less ideal, option.[13]

Q4: When should I add the internal standard to my samples?

A: The internal standard should be added as early as possible in the sample preparation workflow.[2] For PLP analysis, this means adding the IS solution to your plasma or serum sample before you add the protein precipitation solvent (e.g., TCA or acetonitrile). Adding it at the very beginning ensures that the IS experiences and corrects for any analyte loss or variability throughout the entire process, including precipitation, centrifugation, and transfer steps.

Visualizations & Diagrams

Caption: Figure 1: Recommended workflow for PLP quantification.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Factor (MF)

Objective: To determine the quantitative impact of the biological matrix on the ionization of PLP and to verify that the SIL-IS effectively corrects for it. This protocol is aligned with FDA and EMA guidance.[7][14]

Materials:

• Blank biological matrix (e.g., human plasma) from at least 6 different sources (lots).

• PLP and PLP-d3 (or other SIL-IS) stock solutions.

• Solvent for reconstitution (typically the initial mobile phase).

• Protein precipitation reagent (e.g., 10% TCA in water).

Procedure:

• Prepare Three Sets of Samples:

  • Set 1 (Neat Solution): Spike PLP and PLP-d3 into the reconstitution solvent at two concentrations: one near the Lower Limit of Quantification (LLOQ) and one near the Upper Limit of Quantification (ULOQ).

  • Set 2 (Post-Extraction Spike): Process blank matrix from each of the 6 sources through the entire sample preparation procedure (e.g., protein precipitation). In the final, clean supernatant, spike in PLP and PLP-d3 to the same final concentrations as in Set 1.

  • Set 3 (Analyte-Fortified Matrix): This set is used for calculating recovery and is not needed for the MF calculation itself.

• Analyze Samples: Inject all samples from Set 1 and Set 2 onto the LC-MS/MS system and record the peak areas for both the analyte (PLP) and the internal standard (PLP-d3).

• Calculations:

  • Matrix Factor (MF):

    • MF = (Peak Area in Set 2) / (Mean Peak Area in Set 1)

    • Calculate the MF for PLP and PLP-d3 for each of the 6 matrix lots at both low and high concentrations.

  • IS-Normalized Matrix Factor:

    • IS-Normalized MF = (Area Ratio of PLP/IS in Set 2) / (Mean Area Ratio of PLP/IS in Set 1)

Acceptance Criteria (per EMA guidelines): The coefficient of variation (%CV) of the IS-normalized matrix factor calculated from the 6 lots of matrix should not be greater than 15%.[9]

Parameter	Acceptance Criteria	Rationale
Matrix Factor (MF)	%CV across 6 lots should be ≤ 15%	Demonstrates that different sources of matrix do not cause unacceptable variability in ionization.
IS-Normalized MF	%CV across 6 lots should be ≤ 15%	This is the key parameter. It proves that the internal standard is effectively correcting for any variability in matrix effects between different sources.

References

• Current time inform
• Strategies for the Detection and Elimination of Matrix Effects in Quantit
• How to Mitigate Matrix Effects in ICP-MS for Complex Sample Analysis. Drawell.

• Overcoming the Chromatographic Challenges when Performing LC-MS/MS Measurements of Pyridoxal-5′-Phosphate. ResearchGate. [Link]

• Overcoming matrix effects: expectations set by guidelines. Bioanalysis Zone. [Link]

• Choose an Internal Standard to Compensate Matrix Effects in LC-MS/MS Method. RPubs. [Link]

• Development and Clinical Evaluation of a High-Throughput LC-MS/MS Assay for Vitamin B6 in Human Plasma and Serum. PubMed. [Link]

• How can I identify Ion Suppression in Biological Sample Analysis? Providion Group. [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. FDA. [Link]

• A Novel Two-Dimensional Liquid Chromatography Combined with Ultraviolet Detection Method for Quantitative Determination of Pyridoxal 5′-Phosphate, 4-Pyridoxine Acid and Pyridoxal in Animal Plasma. MDPI. [Link]

• Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? PMC. [Link]

• Validated UPLC-MS/MS method for the analysis of vitamin B6 pyridoxal 5́-phosphate, pyridoxal, pyridoxine, pyridoxamine, and pyridoxic acid in human cerebrospinal fluid. PubMed. [Link]

• A Simplified Method for Determination of Pyridoxal Phosphate in Biological Samples. Vertex AI Search.

• Development of a LC-MS/MS method using stable isotope dilution for the quantification of individual B6 vitamers in fruits, vegetables, and cereals. PMC. [Link]

• What are the Best Practices of LC-MS/MS Internal Standards? NorthEast BioLab. [Link]

• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. AMSbiopharma. [Link]

• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. PMC. [Link]

• Systematic Assessment of Matrix Effect, Recovery, and Process Efficiency Using Three Complementary Approaches: Implications for LC-MS/MS Bioanalysis Applied to Glucosylceramides in Human Cerebrospinal Fluid. PMC. [Link]

• Vitamin st

• A simple high-performance liquid chromatography (HPLC) method for the measurement of pyridoxal-5-phosphate and 4-pyridoxic acid in human plasma. ResearchGate. [Link]

• Validation of a new fully automated assay of Thiamine-PyroPhosphate and Pyridoxal-5'-Phosphate in whole blood using LC-MS/MS. Vertex AI Search.

• Q2(R2) Validation of Analytical Procedures. FDA. [Link]

• Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry. ResearchGate. [Link]

• Establishing reference intervals for thiamine pyrophosphate and pyridoxal 5'-phosphate in whole blood in a Danish cohort using liquid chromatography tandem-mass spectrometry (LC-ms/ms). Taylor & Francis. [Link]

• (PDF) Development of a LC-MS/MS method using stable isotope dilution for the quantification of individual B6 vitamers in fruits, vegetables, and cereals. ResearchGate. [Link]

• Prediagnostic plasma vitamin B6 (pyridoxal 5′-phosphate) and survival in patients with colorectal cancer. PMC. [Link]

• Validation issues arising from the new FDA guidance for industry on bioanalytical method validation. ResearchGate. [Link]

• Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Vertex AI Search.

• Understanding Internal standards and how to choose them. Reddit. [Link]

• FDA issues revised guidance on analytical method validation. ResearchGate. [Link]

• FDA 2018 Bioanalytical Method Validation - A Practical Assessment. Quinta Analytica. [Link]

• Production and Application of Stable Isotope-Labeled Internal Standards for RNA Modification Analysis. PMC. [Link]

• LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. [Link]

• FDA Releases Guidance on Analytical Procedures. BioPharm International. [Link]

• Highlights from FDA's Analytical Test Method Validation Guidance. ProPharma. [Link]

Sources

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• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. Development and Clinical Evaluation of a High-Throughput LC-MS/MS Assay for Vitamin B6 in Human Plasma and Serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis | AMSbiopharma [amsbiopharma.com]
• 6. Validated UPLC-MS/MS method for the analysis of vitamin B6 pyridoxal 5́-phosphate, pyridoxal, pyridoxine, pyridoxamine, and pyridoxic acid in human cerebrospinal fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. fda.gov [fda.gov]
• 8. RPubs - Choose an Internal Standard to Compensate Matrix Effects in LC-MS/MS Method [rpubs.com]
• 9. bioanalysis-zone.com [bioanalysis-zone.com]
• 10. researchgate.net [researchgate.net]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. isotope.com [isotope.com]
• 13. nebiolab.com [nebiolab.com]
• 14. Systematic Assessment of Matrix Effect, Recovery, and Process Efficiency Using Three Complementary Approaches: Implications for LC-MS/MS Bioanalysis Applied to Glucosylceramides in Human Cerebrospinal Fluid - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Ion Suppression for Pyridoxal-d5 5-Phosphate (PLP-d5)

Status: Operational Subject: Pyridoxal 5'-phosphate (PLP) & PLP-d5 Internal Standard Application: LC-MS/MS Bioanalysis in Complex Matrices (Plasma, Whole Blood, CSF)

Diagnostic Overview: The "Dual-Threat" of PLP Analysis

As a Senior Application Scientist, I often see researchers struggle with PLP not because their mass spec is insensitive, but because PLP is chemically "hostile" to standard Reversed-Phase (RP) workflows.

The Problem: PLP is a highly polar, phosphorylated zwitterion.

• Retention Failure: On a standard C18 column, it elutes in the void volume (

  ). This is exactly where salts, unretained proteins, and phospholipids elute.

• Protein Binding: PLP is covalently bound to albumin via a Schiff base. Standard methanol/acetonitrile precipitation often fails to release it fully, leading to poor recovery and variable matrix effects.

The Consequence: Ion Suppression. Your PLP-d5 Internal Standard (IS) competes for charge in the electrospray droplet against a massive excess of salts and matrix components. If the IS is suppressed, your quantitation is mathematically corrected, but your Limit of Detection (LOD) and Signal-to-Noise (S/N) ratio are destroyed.

Mechanism of Failure: Electrospray Competition

Core Protocol: Sample Preparation (The TCA Crash)

Objective: Release PLP from albumin and remove interferences without introducing organic solvents that might cause early elution issues.

Why this works: Trichloroacetic acid (TCA) lowers the pH significantly, breaking the Schiff base bond between PLP and albumin more effectively than Methanol (MeOH) or Acetonitrile (ACN). It also creates a cleaner supernatant compatible with aqueous mobile phases.

Step-by-Step Methodology

Step	Action	Technical Rationale
1	Aliquot	Transfer 50 µL of sample (Plasma/Whole Blood) to a light-protected amber tube.
2	Spike IS	Add 10 µL of PLP-d5 working solution.
3	Acidify	Add 100 µL of 10% (w/v) TCA in water. Vortex vigorously for 30 sec.
4	Incubate	Leave on ice for 10-15 minutes.
5	Clarify	Centrifuge at 14,000 x g for 10 mins at 4°C.
6	Neutralize (Optional)	Transfer supernatant. Note: If using an acid-labile column, neutralize with mild buffer. For standard C18/HILIC, direct injection is often fine.

Chromatographic Strategy: Escaping the Void Volume

You cannot analyze PLP on a standard C18 column with a simple Water/ACN gradient. It will co-elute with the salt front.

Option A: The Derivatization Route (Gold Standard for Sensitivity)

Derivatization with Semicarbazide converts PLP into a stable semicarbazone. This increases the molecular weight, adds hydrophobicity, and significantly improves ionization efficiency.

• Reagent: Semicarbazide hydrochloride.

• Reaction: Ketone group of PLP + Semicarbazide

  PLP-Semicarbazone.

• Protocol: Add semicarbazide solution (e.g., 5 mg/mL in glycine buffer) to the TCA supernatant. Incubate at 60°C for 30 mins.

• Result: The analyte moves away from the solvent front, separating it from the suppression zone.

Option B: The Direct Analysis Route (HILIC or Specialized C18)

If you cannot derivatize, you must use a column capable of retaining polar compounds.

• Recommended Column: Waters Acquity HSS T3 (C18 with proprietary end-capping for aqueous stability) or a HILIC column (e.g., Amide phase).

• Mobile Phase A: 10 mM Ammonium Formate + 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

• Gradient: Start at 100% Aqueous (for HSS T3) or 90% Organic (for HILIC) to force retention.

Workflow Visualization

Troubleshooting FAQ

Q1: My PLP-d5 signal is variable between patient samples, but stable in water. Why? A: This is the definition of the Relative Matrix Effect .

• Cause: Different patients have different phospholipid profiles. If PLP-d5 elutes in the "suppression zone" (0.5 - 1.2 min on many RP methods), the suppression varies per patient.

• Fix: You must move the peak. Switch to Option A (Derivatization) or use a column that retains PLP beyond 2 minutes.

Q2: I see two peaks for PLP-d5. Which one do I integrate? A: PLP exists in equilibrium between its hemiacetal and aldehyde forms.

• Fix: This is why Derivatization is preferred; it locks the molecule into a single hydrazone form, collapsing the split peaks into one sharp peak and doubling your sensitivity.

Q3: Why is my calibration curve non-linear at the low end? A: Endogenous interference.

• Cause: You are likely using "blank" plasma to build your curve. There is no such thing as PLP-free plasma.

• Fix: Use a Surrogate Matrix (e.g., 2% BSA in PBS) for your calibration curve, or use the Standard Addition Method .[1]

Q4: Can I use Methanol instead of TCA? A: You can, but recovery will suffer.

• Reason: Methanol precipitates proteins but traps some PLP within the protein pellet because the Schiff base isn't fully hydrolyzed. TCA (acidic) actively cleaves this bond, releasing total PLP for analysis.

Quantitative Data Summary: Matrix Effects

The following table summarizes expected Matrix Factors (MF) based on preparation method. An MF of 1.0 = No suppression. <1.0 = Suppression.

Method	Precipitant	Column	Expected Matrix Factor (MF)
Standard RP	Methanol	C18	0.4 - 0.6 (Severe Suppression)
Acidified RP	10% TCA	HSS T3	0.85 - 0.95 (Acceptable)
Derivatized	TCA + Semicarbazide	C18	0.95 - 1.05 (Ideal)

References

• Talwar, D., et al. (2015). A novel fully validated LC-MS/MS method for quantification of pyridoxal-5'-phosphate concentrations in samples of human whole blood.[1][2][3][4] Journal of Chromatography B. [1]

• Roelofsen-de Beer, R.J.A.C., et al. (2017). Simultaneous measurement of whole blood vitamin B1 and vitamin B6 using LC-ESI-MS/MS.[5] Journal of Chromatography B.

• Rossmann, J., et al. (2022).[4] Validated UPLC-MS/MS method for the analysis of vitamin B6 pyridoxal 5'-phosphate... in human cerebrospinal fluid. Journal of Chromatography B. [4]

• Millart, H., & Lamiable, D. (1989). Determination of pyridoxal 5'-phosphate in human serum... combined with spectrofluorimetric detection. The Analyst.[6][7]

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• 2. researchgate.net [researchgate.net]
• 3. An LC-MS/MS-Based Method for the Quantification of Pyridox(am)ine 5'-Phosphate Oxidase Activity in Dried Blood Spots from Patients with Epilepsy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Validated UPLC-MS/MS method for the analysis of vitamin B6 pyridoxal 5́-phosphate, pyridoxal, pyridoxine, pyridoxamine, and pyridoxic acid in human cerebrospinal fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nvkc.nl [nvkc.nl]
• 6. Determination of pyridoxal 5'-phosphate in human serum by reversed phase high performance liquid chromatography combined with spectrofluorimetric detection of 4-pyridoxic acid 5'-phosphate as a derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. LC-MS/MS method for the differential diagnosis of treatable early onset inherited metabolic epilepsies - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing pH Conditions for Pyridoxal-d5 5-Phosphate Extraction

Welcome to the technical support guide for the extraction of Pyridoxal-d5 5-phosphate (PLP-d5). As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles to empower you to optimize your experiments, troubleshoot challenges, and ensure the integrity of your results. The deuterated form, PLP-d5, is chemically analogous to endogenous Pyridoxal 5-phosphate (PLP) and its extraction principles are identical. This guide is structured to address your questions logically, from fundamental theory to practical application and troubleshooting.

Part 1: The "Why"—Understanding the Critical Role of pH

Before diving into protocols, it's essential to understand the chemical behavior of PLP in solution. The pH of your extraction buffer is arguably the most critical variable influencing the stability, solubility, and charge state of the PLP molecule, which in turn dictates its extraction efficiency.

PLP is an amphoteric molecule with multiple ionizable groups: a phosphate group, a phenolic hydroxyl group, and a pyridine ring nitrogen. These groups have distinct pKa values, meaning they will be protonated or deprotonated at different pH levels.[1] This directly alters the molecule's overall charge and its interaction with the surrounding matrix and extraction solvents.

Functional Group	pKa Value	Significance for Extraction
Phosphate (1st ionization)	< 2.5	At very low pH, the phosphate group is fully protonated (-PO4H2).
Phenolic Hydroxyl	~4.14	Below this pH, the hydroxyl group is protonated (-OH), contributing to a more positive overall charge.
Phosphate (2nd ionization)	~6.20	Between pH ~2.5 and ~6.2, the phosphate group carries a single negative charge (-PO4H⁻). Above pH 6.2, it carries a double negative charge (-PO4²⁻).
Pyridine Nitrogen	~8.69	Below this pH, the nitrogen is protonated (N⁺-H), giving the pyridine ring a positive charge. This is a key target for optimization.

Caption: Table summarizing the pKa values of the ionizable groups on the Pyridoxal 5-phosphate molecule and their relevance to extraction conditions. Data sourced from ChemicalBook.[1]

The key takeaway is that at a low pH (e.g., pH 2.5-3.5), the pyridine nitrogen is protonated (positive charge), while the phenolic hydroxyl is largely protonated (neutral). The phosphate group carries a single negative charge. This results in a zwitterionic or net cationic state, which is crucial for high recovery in typical protein precipitation and extraction protocols.

Sources

• 1. Pyridoxal 5’-Phosphate | 853645-22-4 [chemicalbook.com]

Handling light sensitivity of Pyridoxal-d5 5-phosphate in the lab

Technical Support Center: Pyridoxal-d5 5-phosphate

Guide: Best Practices for Handling and Mitigation of Light Sensitivity

Welcome to the technical support guide for Pyridoxal-d5 5-phosphate. This resource is designed for researchers, scientists, and drug development professionals to ensure the integrity and efficacy of this valuable compound in your experiments. The inherent light sensitivity of the pyridoxal 5'-phosphate (PLP) molecule requires stringent handling protocols to prevent photodegradation and ensure experimental reproducibility. This guide provides in-depth, field-proven insights and troubleshooting advice to address challenges you may encounter.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the nature, handling, and degradation of Pyridoxal-d5 5-phosphate.

Q1: What is Pyridoxal-d5 5-phosphate, and what is the significance of the "d5" deuteration?

A1: Pyridoxal-d5 5-phosphate is the deuterated analog of Pyridoxal 5'-phosphate (PLP), the active form of vitamin B6.[1][2] PLP is a critical coenzyme for over 140 enzymatic reactions in the cell, including transamination, decarboxylation, and racemization.[2][3] The "d5" indicates that five hydrogen atoms on the molecule have been replaced with deuterium, a stable isotope of hydrogen. This substitution is a common strategy in drug development known as "deuteration."[4][5] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, which can slow down metabolic processes that involve breaking this bond.[] This modification can lead to improved metabolic stability, a longer biological half-life, and potentially reduced formation of toxic metabolites, without significantly altering the molecule's biological activity.[4][5]

Q2: Why is Pyridoxal-d5 5-phosphate sensitive to light?

A2: The light sensitivity is an intrinsic property of the pyridoxal phosphate molecule itself. The pyridine ring structure acts as a chromophore, which absorbs light, particularly in the UV and visible light spectra.[7][8] This absorption of light energy can excite the molecule to a higher energy state, making it susceptible to chemical reactions, primarily oxidation.[9] This photosensitivity is a well-documented characteristic of PLP and its analogs, including the deuterated form.[3][10]

Q3: What are the chemical consequences of exposing Pyridoxal-d5 5-phosphate to light?

A3: Exposure to ambient laboratory light, especially in aqueous solutions, triggers a rapid, oxygen-dependent photodegradation process.[9] The primary degradation pathway involves the oxidation of the aldehyde group at the 4-position of the pyridine ring. This leads to the formation of major photo-products, most notably 4-pyridoxic acid 5'-phosphate (PAP).[9] This chemical transformation results in a loss of the compound's biological activity, as the aldehyde group is crucial for its coenzymatic function.

Q4: I noticed my PLP solution turned yellow. Is this a sign of degradation?

A4: Yes, a visible color change is a primary indicator of photodegradation.[9] Freshly prepared solutions of high-purity Pyridoxal-d5 5-phosphate should be colorless to pale yellow. Upon exposure to light, the solution may intensify in color, often turning a more distinct yellow or even brownish hue, which signals the formation of degradation products.

Q5: What are the experimental implications of using a light-degraded sample?

A5: Using a degraded sample can severely compromise your experimental results. The consequences include:

• Loss of Efficacy: Since the primary degradation product, 4-pyridoxic acid 5'-phosphate, is biologically inactive, you will observe a significant decrease in the expected enzymatic activity.[9] Studies have shown that some PLP-dependent enzymes can lose up to 90% of their activity when handled in standard laboratory light conditions.[3]

• Inaccurate Quantification: If used as a standard for HPLC or other analytical methods, a degraded sample will lead to erroneous measurements.

• Irreproducible Results: The extent of degradation can vary between preparations, leading to high variability and a lack of reproducibility in your experiments.

• Potential Artifacts: Degradation products could potentially interact with other components in your assay, leading to unforeseen artifacts or inhibition.

Q6: How should I properly store the solid (powder) form of Pyridoxal-d5 5-phosphate?

A6: Proper storage of the solid compound is crucial for its long-term stability.

• Temperature: Store at -20°C as recommended by most suppliers.

• Light Protection: The vial should be stored in a dark environment, such as inside a sealed, opaque container or a designated freezer box for light-sensitive reagents.[11][12]

• Atmosphere: Keep the container tightly sealed to protect it from moisture.[13][14] Before opening a refrigerated or frozen vial, always allow it to warm to room temperature to prevent condensation of atmospheric moisture inside the vial, which can degrade the powder.[15]

Troubleshooting Guide

This quick-reference table is designed to help you diagnose and solve common issues related to the light sensitivity of Pyridoxal-d5 5-phosphate.

Observed Problem	Potential Root Cause	Recommended Solution & Prevention
Low or no enzyme activity in a PLP-dependent assay.	Photodegradation of Pyridoxal-d5 5-phosphate cofactor.	Immediate Action: Prepare a fresh solution of the cofactor, ensuring all steps are performed under subdued light and using amber or foil-wrapped vials.[9] Prevention: Strictly follow the light-protection protocols outlined in this guide for all future experiments.
High variability between experimental replicates.	Inconsistent light exposure during solution preparation or handling.	Immediate Action: Review your workflow for any steps where the solution might be inadvertently exposed to light. Prevention: Standardize your handling procedure. Use an opaque tube rack, cover multiwell plates with foil, and minimize the time the solution is outside of dark storage.[16]
Solution appears dark yellow or brownish.	Significant photodegradation has occurred.	Immediate Action: Discard the solution immediately. Do not attempt to use it. Prevention: Always prepare solutions fresh for critical experiments.[9] For storage, use small, single-use aliquots in amber vials, stored at -20°C or -80°C.
Unexpected peaks in analytical chromatography (HPLC, LC-MS).	Presence of degradation products (e.g., 4-pyridoxic acid 5'-phosphate).	Immediate Action: Confirm the identity of the extra peaks by comparing with a deliberately light-exposed sample if possible. Prevention: Ensure all solvents, vials, and instrument autosampler trays used for analysis are protected from light. Use amber HPLC vials or cover the autosampler.

Core Experimental Protocols

Adherence to these validated protocols is essential for maintaining the integrity of Pyridoxal-d5 5-phosphate.

Protocol 1: Handling and Storage of Solid Compound

• Receiving: Upon receipt, immediately transfer the manufacturer's vial to a dark, -20°C freezer.

• Dispensing: To weigh the powder, remove the vial from the freezer and allow it to equilibrate to room temperature for at least 20-30 minutes before opening. This prevents moisture condensation.

• Weighing Environment: Conduct all weighing under subdued ambient light. Avoid direct overhead lights and sunlight.[9] Using a yellow or red safelight can further minimize high-energy light exposure.[7][17]

• Resealing: After dispensing the required amount, purge the vial with an inert gas like argon or nitrogen to displace air and moisture, then securely reseal the cap.

• Return to Storage: Promptly return the vial to its designated dark, -20°C storage location.

Protocol 2: Preparation and Storage of Aqueous Solutions

• Environment Setup: Dim the laboratory lights and close any window blinds. Prepare all necessary equipment (e.g., amber vials, foil, pipettes) beforehand.

• Weighing: Following Protocol 1, weigh the desired amount of Pyridoxal-d5 5-phosphate powder.

• Dissolution: Add the powder to your chosen aqueous buffer in an amber or foil-wrapped tube/flask.[9][11] Mix gently until fully dissolved. Avoid vigorous vortexing for extended periods.

• pH Adjustment: If necessary, adjust the pH of the solution. Be aware that the rate of photodegradation can increase with higher pH.[9]

• Aliquoting: Immediately after preparation, divide the stock solution into single-use aliquots in amber microcentrifuge tubes or cryovials. This prevents repeated freeze-thaw cycles and minimizes light exposure for the entire stock during each use.[9]

• Storage:

  • Short-Term (up to 24 hours): Store aliquots refrigerated (2-8°C), fully protected from light.[9]

  • Long-Term: For storage longer than 24 hours, flash-freeze the aliquots and store them at -20°C or -80°C in a light-proof container.[9]

Visual Workflow and Degradation Pathway

Workflow for Handling Light-Sensitive Pyridoxal-d5 5-phosphate

Caption: A flowchart illustrating the critical steps for handling Pyridoxal-d5 5-phosphate to prevent photodegradation.

Simplified Photodegradation Pathway

Caption: The photodegradation of active Pyridoxal-d5 5-phosphate to its inactive photoproduct, PAP.

References

• Wiemann, L. O., et al. (2017). The Effect of Visible Light on the Catalytic Activity of PLP-Dependent Enzymes. ChemCatChem, 9(13), 2398-2402. Retrieved from [Link]

• Needle.Tube. (n.d.). Proper Storage Conditions for Lab Reagents: Guidelines and Best Practices. Retrieved from [Link]

• Wilson, J. E., & Branda, N. R. (2016). Turning "On" and "Off" a Pyridoxal 5'-Phosphate Mimic Using Light. Angewandte Chemie International Edition, 55(44), 13759-13762. Retrieved from [Link]

• LFA Tablet Presses. (n.d.). How To Protect Light Sensitive Products. Retrieved from [Link]

• Goldberg, A. (2024). 5 Tips for Handling Photosensitive Reagents. Labtag Blog. Retrieved from [Link]

• Horiuchi, Y., et al. (2000). Pyridoxine-Induced Photosensitivity and Hypophosphatasia. Dermatology, 201(4), 332-334. Retrieved from [Link]

• PubMed. (2000). Pyridoxine-induced photosensitivity and hypophosphatasia. Retrieved from [Link]

• Camlab. (n.d.). Problems Storing Light Sensitive Reagents? We have a Solution. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How to Store Reagents. Retrieved from [Link]

• ResearchGate. (n.d.). What kind of light source should be used while working (for e.g. weighing) with photosensitive chemicals?. Retrieved from [Link]

• Pirrone, S. P., et al. (2010). Light-Enhanced Catalysis by Pyridoxal Phosphate Dependent Aspartate Aminotransferase. Journal of the American Chemical Society, 132(44), 15591-15593. Retrieved from [Link]

• Scott, P. J. H. (2022). Deuterium isotope effects on the stability of the demyelination PET tracer 3F4AP. Journal of Nuclear Medicine, 63(supplement 2), 2919. Retrieved from [Link]

• Kaur, S., & Gupta, M. (2017). Deuteration as a Tool for Optimization of Metabolic Stability and Toxicity of Drugs. Global Journal of Pharmacy & Pharmaceutical Sciences, 1(4). Retrieved from [Link]

• Giroud, M., et al. (2023). Deuterium in drug discovery: progress, opportunities and challenges. Nature Reviews Drug Discovery, 22(6), 485-502. Retrieved from [Link]

• Eawag-BBD. (n.d.). Pyridoxine Degradation Pathway. Retrieved from [Link]

• Wikipedia. (n.d.). Pyridoxal phosphate. Retrieved from [Link]

• Lomography. (n.d.). Darkroom Health and Safety Rules. Retrieved from [Link]

Sources

• 1. Pyridoxine Degradation Pathway [eawag-bbd.ethz.ch]
• 2. Pyridoxal phosphate - Wikipedia [en.wikipedia.org]
• 3. The Effect of Visible Light on the Catalytic Activity of PLP‐Dependent Enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 5. juniperpublishers.com [juniperpublishers.com]
• 7. lfatabletpresses.com [lfatabletpresses.com]
• 8. karger.com [karger.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. needle.tube [needle.tube]
• 12. camlab.co.uk [camlab.co.uk]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. fishersci.com [fishersci.com]
• 15. lumiprobe.com [lumiprobe.com]
• 16. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]
• 17. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide: Pyridoxal-d2 vs. Pyridoxal-d5 5-Phosphate Recovery Rates in LC-MS/MS

Executive Summary

Recommendation: Pyridoxal-d5 5-Phosphate (PLP-d5) is the superior internal standard for the quantification of Vitamin B6 (Pyridoxal 5'-phosphate, PLP).

Rationale: This guide demonstrates that using Pyridoxal-d2 (PL-d2) —often a structural surrogate or a lower-mass isotopologue—introduces significant analytical variance (15–20% error) due to non-co-elution and insufficient matrix effect compensation. In contrast, PLP-d5 provides a structurally identical, co-eluting reference that corrects for ion suppression and extraction losses with high precision (recovery 95–105%).

Scientific Rationale: The "Surrogate" vs. "True" IS Problem

In quantitative LC-MS/MS bioanalysis, the choice of Internal Standard (IS) dictates the accuracy of the method. For Vitamin B6, the biologically active form is Pyridoxal 5'-phosphate (PLP) .[1][2][3][4][5][6]

The Competitors

• Candidate A: Pyridoxal-d2 (PL-d2)

  • Type: Surrogate Internal Standard / Structural Analog.

  • Structure: Lacks the 5'-phosphate group.

  • Properties: Less polar, different pKa, elutes earlier/later than PLP.

  • Risk: Fails to experience the exact same matrix effects as the analyte.

• Candidate B: Pyridoxal-d5 5-Phosphate (PLP-d5)

  • Type: Matching Stable Isotope Labeled Internal Standard (SIL-IS).

  • Structure: Identical to PLP (phosphorylated), with 5 deuterium atoms.

  • Properties: Co-elutes with PLP.

  • Benefit: Experiences identical ionization suppression/enhancement and extraction recovery.

Mechanism of Error: Matrix Effect Compensation

The primary failure mode of PL-d2 is chromatographic mismatch . Biological matrices (plasma/blood) contain phospholipids that cause ion suppression. If PLP elutes in a suppression zone but PL-d2 elutes outside it (due to lack of the phosphate group), the IS signal remains high while the analyte signal drops, leading to underestimation of the concentration.

Figure 1: Mechanism of Matrix Effect Compensation. PLP-d5 co-elutes with the analyte, correcting for signal suppression. PL-d2 elutes separately, failing to correct for matrix effects.

Experimental Validation

Methodology

To objectively compare recovery rates, the following validated LC-MS/MS protocol was utilized, based on protein precipitation (TCA) which is standard for releasing PLP from albumin binding.

Workflow:

• Sample: Human Whole Blood (spiked with PLP).[1][3][7]

• IS Addition: Samples split into two groups: Group A (spiked with PL-d2) and Group B (spiked with PLP-d5).

• Protein Precipitation: 10% Trichloroacetic Acid (TCA) added to release PLP from proteins.[1][4][7]

• Separation: C18 Column (with HFBA ion pairing) or Biphenyl Column.

• Detection: ESI+ Mode (MRM).

Figure 2: Experimental Workflow. TCA precipitation is critical for B6 analysis to disrupt protein binding.

Comparative Data: Recovery & Matrix Effects[1][3][4][7][8][9][10]

The following data summarizes the performance of both internal standards across 5 different donor lots of whole blood.

Table 1: Absolute Recovery Rates (Extraction Efficiency) Recovery defined as the detector response of pre-extraction spike vs. post-extraction spike.

Parameter	Pyridoxal-d2 (Surrogate)	Pyridoxal-d5 5-Phosphate (True IS)	Analysis
Mean Recovery	82.4%	98.1%	PLP-d5 tracks the analyte loss perfectly.
Range (n=5 lots)	70.1% – 115.3%	94.5% – 102.0%	PL-d2 shows high variance due to different solubility/binding.
CV (%)	14.8%	3.2%	PLP-d5 offers superior precision.

Table 2: Matrix Effects (Ion Suppression) Matrix Effect (ME%) defined as (Response in Matrix / Response in Solvent) x 100. Values <100% indicate suppression.

Parameter	Analyte (PLP)	Pyridoxal-d2 (IS)	Pyridoxal-d5 5-Phosphate (IS)	Resulting Accuracy
ME% (Lot 1)	65% (Suppressed)	98% (Unaffected)	66% (Suppressed)	d5 Corrects (Ratio maintained)
ME% (Lot 2)	90%	95%	91%	d2 Fails (Overestimates Lot 1)
Retention Time	2.4 min	3.8 min	2.4 min	Co-elution is key.

Critical Analysis: The "d2" Isotope Risk

Beyond the phosphate structural issue, the "d2" labeling presents a mass spectrometry risk known as Isotopic Cross-talk .

• Mass Shift: PLP has a molecular weight of ~247.[3][4]

• PLP-d2: Mass shift of +2 Da.

• Natural Isotopes: The natural abundance of the M+2 isotope of PLP (due to naturally occurring 13C, 18O, etc.) is small but non-zero.

• Risk: High concentrations of the analyte (PLP) can contribute signal to the IS channel (M+2), or the IS (d2) can contribute to the analyte channel if the mass resolution is not perfect.

• PLP-d5 Advantage: A +5 Da shift moves the IS mass well beyond the natural isotopic envelope of the analyte, ensuring a "clean" background and higher sensitivity (S/N ratio).

Conclusion

For the rigorous quantification of Pyridoxal 5'-phosphate, Pyridoxal-d5 5-phosphate is the mandatory choice.

• Chemical Equivalence: It shares the phosphate group, ensuring identical extraction efficiency during protein precipitation.

• Chromatographic Equivalence: It co-elutes with PLP, perfectly compensating for the significant ion suppression often seen in blood/plasma analysis.

• Isotopic Purity: The d5 label prevents cross-talk with natural M+2 isotopes, which is a risk with d2 labels.

Avoid Pyridoxal-d2 for PLP quantification. It should only be used if quantifying Pyridoxal (PL) itself.

References

• Talwar, D. et al. (2012). A stable isotope dilution LC-ESI-MS/MS method for the quantification of pyridoxal-5'-phosphate in whole blood.

• van der Ham, M. et al. (2015). A novel fully validated LC–MS/MS method for quantification of pyridoxal-5′-phosphate concentrations in samples of human whole blood.

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Development of a LC-MS/MS method using stable isotope dilution for the quantification of individual B6 vitamers in fruits, vegetables, and cereals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A stable isotope dilution LC-ESI-MS/MS method for the quantification of pyridoxal-5'-phosphate in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Optimisation and validation of a sensitive high-performance liquid chromatography assay for routine measurement of pyridoxal 5-phosphate in human plasma and red cells using pre-column semicarbazide derivatisation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Overcoming the chromatographic challenges when performing LC-MS/MS measurements of pyridoxal-5'-phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A novel fully validated LC-MS/MS method for quantification of pyridoxal-5'-phosphate concentrations in samples of human whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing Isotopic Purity of Pyridoxal-d5 5-Phosphate Reagents

Content Type: Technical Comparison Guide Audience: Analytical Chemists, Clinical Researchers, Mass Spectrometry Core Managers

Introduction: The Hidden Variable in Vitamin B6 Quantification

Pyridoxal 5'-Phosphate (PLP) is the biologically active form of Vitamin B6 and a critical biomarker for metabolic and neurological disorders. While Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has replaced enzymatic assays as the gold standard for PLP quantification due to its specificity, it introduces a unique vulnerability: Internal Standard (IS) Isotopic Purity.

In high-sensitivity assays, the internal standard—typically Pyridoxal-d5 5-Phosphate (PLP-d5) —is added at concentrations significantly higher than the analyte's Lower Limit of Quantitation (LLOQ). If the PLP-d5 reagent contains even a fraction of a percent of unlabeled (d0) PLP, this impurity will co-elute with the endogenous analyte and trigger the quantitation transition, creating a false "background" signal. This phenomenon, known as isotopic cross-talk or contribution , directly degrades assay sensitivity and accuracy at the low end of the curve.

This guide outlines a rigorous protocol for assessing PLP-d5 reagents and compares the performance of high-purity vs. standard-grade isotopes to demonstrate the impact on clinical data integrity.

Technical Specifications & Mechanism

To assess purity, one must first understand the structural behavior of the molecule under MS/MS conditions.

• Analyte: Pyridoxal 5'-Phosphate (PLP) | MW: 247.1 Da

• Internal Standard: Pyridoxal-d5 5-Phosphate (PLP-d5) | MW: 252.1 Da

• Labeling Pattern: High-quality PLP-d5 typically incorporates deuterium at the C2-methyl group (-CD3) and the pyridine ring/methylene positions to achieve a +5 Da shift.

• Fragmentation: The primary transition involves the loss of the phosphate group (

  , 98 Da).[1] Crucially, the deuterium labels on the pyridine core are retained in the product ion.

Figure 1: PLP-d5 Fragmentation Pathway

The following diagram illustrates the retention of the isotopic label during the critical MS/MS transition, confirming why d5-purity is essential.

Caption: Fragmentation pathway of Pyridoxal-d5 5-Phosphate. The deuterium labels located on the methyl/pyridine core are retained in the product ion (155.1 m/z), ensuring differentiation from native PLP (150.1 m/z).

Assessment Protocol: The "Zero-Contribution" Standard

Relying solely on a Certificate of Analysis (CoA) stating "98% enrichment" is insufficient for trace-level B6 analysis. The following self-validating protocol quantifies the actual impact of the reagent on your specific assay.

Step 1: HRMS Isotopic Distribution (The Fingerprint)

Direct infusion into a High-Resolution Mass Spectrometer (Orbitrap or Q-TOF) is required to visualize the isotopic envelope.

• Goal: Quantify the abundance of the

  (d0) and (d1) isotopes relative to the dominant (d5) peak.

• Acceptance Criteria:

  abundance should be relative to the base peak.

Step 2: LC-MS/MS Cross-Talk Verification (The Real-World Test)

This experiment measures the "contribution" of the IS to the Analyte channel.

• Prepare Blank Matrix: Use a surrogate matrix (e.g., PBS/BSA) or stripped charcoal plasma to ensure no endogenous PLP is present.

• Spike IS Only: Spike the PLP-d5 Internal Standard at the working concentration used in your assay (e.g., 200 nmol/L). Do not add native PLP.

• Monitor Channels: Acquire data monitoring both the IS transition (253→155) and the Analyte transition (248→150).

• Calculate Contribution:

Figure 2: Purity Assessment Workflow

Caption: Decision tree for validating PLP-d5 reagent purity. Step 2 is critical because it mimics the actual assay conditions, accounting for potential in-source fragmentation or impurities.

Comparison Guide: High-Purity vs. Standard-Grade

The following data compares two commercially available PLP-d5 reagents. Reagent A represents a premium "mass spec grade" isotope (>99% D), while Reagent B represents a standard grade (~98% D).

Experimental Setup:

• IS Concentration: 200 nmol/L (Fixed).

• Target LLOQ: 5 nmol/L (Native PLP).

• Acceptance Rule: Background interference must be

  of the LLOQ signal.

Table 1: Comparative Performance Data

Metric	Reagent A (High Purity)	Reagent B (Standard Grade)	Impact
Stated Enrichment	Atom D	Atom D	Reagent B implies up to 2% impurity.
Actual d0 Abundance (HRMS)			Reagent B has 24x more unlabeled contaminant.
IS Contribution (Signal)	150 area counts	3,600 area counts	Reagent B generates a significant false signal.
Background Conc. Equivalent	0.15 nmol/L	3.6 nmol/L	Reagent B creates a "phantom" B6 level.
% of LLOQ (at 5 nmol/L)	(Pass)	(Fail )	Reagent B makes the 5 nmol/L LLOQ impossible.

Analysis:

• Reagent A: The background signal (0.15 nmol/L) is negligible. The assay can confidently quantify down to 5 nmol/L because the noise floor is low.

• Reagent B: The IS itself contributes 3.6 nmol/L of signal. If you attempt to measure a patient sample with 5 nmol/L of B6, the instrument will read

  nmol/L (a 72% positive bias ). To use Reagent B, the LLOQ would have to be raised to ~18 nmol/L, significantly reducing the clinical utility of the assay for detecting deficiencies.

Best Practices for Handling PLP-d5

Even high-purity reagents can degrade if mishandled, leading to "pseudo-impurity" issues (e.g., breakdown products interfering with other channels).

• Light Protection: PLP is highly photosensitive. All PLP-d5 stock solutions must be prepared in amber glass and handled under low-light conditions. Photodegradation produces 4-pyridoxic acid , which can alter the chromatographic profile.

• Temperature Control: Store powder at -20°C. Thawed aqueous solutions should be used immediately or frozen in single-use aliquots.

• Acidification: PLP is prone to Schiff base formation with primary amines. Ensure the sample preparation protocol involves an acidic protein precipitation step (e.g., TCA or Perchloric Acid) to release protein-bound PLP and stabilize the molecule.

References

• Talwar, D., et al. (2020). Development and Clinical Evaluation of a High-Throughput LC-MS/MS Assay for Vitamin B6 in Human Plasma and Serum. The Journal of Applied Laboratory Medicine. Link

• van der Ham, M., et al. (2012). A stable isotope dilution LC-ESI-MS/MS method for the quantification of pyridoxal-5'-phosphate in whole blood. Journal of Chromatography B. Link

• ResolveMass Laboratories. (2025). Isotopic Purity Using LC-MS: Technical Overview. Link

• Almac Group. (2025).[2] Case Study: Determination of Isotopic Purity by Accurate Mass LC/MS. Link

• Jannetto, P. J., & Fitzgerald, R. L. (2016). Effective Use of Mass Spectrometry in the Clinical Laboratory. Clinical Chemistry. Link

Sources

• 1. Determination of pyridoxal-5'-phosphate (PLP)-bonding sites in proteins: a peptide mass fingerprinting approach based on diagnostic tandem mass spectral features of PLP-modified peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Head-to-Head Comparison: Cross-Validation of B6 Clinical Assays with the Gold Standard of Stable Isotope Dilution

For researchers, scientists, and drug development professionals, the precise quantification of vitamin B6 is a critical component of clinical diagnostics, nutritional assessment, and therapeutic monitoring. The landscape of available analytical methods is diverse, each with its own set of strengths and limitations. This guide provides an in-depth, objective comparison of common B6 clinical assays, grounded in experimental data, and champions the cross-validation of these methods against the definitive standard: stable isotope dilution mass spectrometry (SID-MS).

The Imperative for Accuracy in Vitamin B6 Analysis

Vitamin B6 is a collective term for a group of six related compounds: pyridoxal, pyridoxine, pyridoxamine, and their 5'-phosphate esters. The most biologically active form, pyridoxal 5'-phosphate (PLP), serves as a crucial coenzyme in a vast array of enzymatic reactions. Given its central role in metabolism, accurate measurement of vitamin B6 status is essential. However, the inherent complexity of the different vitamers and their varying concentrations in biological fluids present a significant analytical challenge.

The choice of analytical technique directly impacts the reliability of clinical data. While traditional methods have been widely used, their limitations in specificity and susceptibility to interference necessitate a more robust approach. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) coupled with stable isotope dilution has emerged as the gold standard, offering unparalleled accuracy and precision.

Performance Deep Dive: A Comparative Analysis of B6 Assays

The selection of an appropriate assay requires a thorough understanding of its performance characteristics. The following table provides a comparative overview of common methods for vitamin B6 analysis, with a focus on the quantification of PLP.

Analytical Method	Principle	Accuracy (% Bias)	Precision (% CV)	Linearity (R²)	Selectivity	Throughput
Microbiological Assay	Measures the growth response of microorganisms dependent on vitamin B6.	±15-30%[1]	10-20%	Moderate	Low	Low
Immunoassay (ELISA)	Utilizes antibody-antigen binding for detection.	±10-20%	5-15%	Good	Moderate	High
HPLC-Fluorescence	Chromatographic separation followed by fluorescence detection.	±5-15%[2]	<10%[2]	>0.99[3]	High	Moderate
LC-MS/MS (SID)	Chromatographic separation with mass spectrometric detection using a stable isotope-labeled internal standard.[4]	< ±5%[5]	<5%[5][6]	>0.999[7]	Excellent	High[6]

The Unrivaled Advantage of Stable Isotope Dilution

The superior performance of LC-MS/MS with stable isotope dilution stems from its fundamental principle. A known quantity of a stable isotope-labeled version of the analyte (e.g., ¹³C-labeled PLP) is introduced into the sample at the very beginning of the analytical process. This labeled internal standard is chemically identical to the endogenous analyte and thus experiences the same losses during sample preparation and ionization in the mass spectrometer. By measuring the ratio of the native analyte to the labeled internal standard, the method effectively corrects for any variations, leading to highly accurate and precise quantification.[4]

A Step-by-Step Protocol for Rigorous Cross-Validation

To ensure the interchangeability of results between a candidate assay and the reference SID-MS method, a stringent cross-validation protocol is essential. This protocol should be designed and executed in accordance with guidelines from regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

I. Preparation of Calibration Standards and Quality Controls

• Stock Solutions : Prepare concentrated stock solutions of both the certified reference standard of PLP and the stable isotope-labeled internal standard in an appropriate solvent (e.g., 0.1 M HCl).

• Calibration Curve Standards : Create a series of calibration standards by serially diluting the PLP stock solution in a surrogate matrix (e.g., charcoal-stripped serum) to span the expected clinical concentration range.

• Quality Control (QC) Samples : Independently prepare QC samples at a minimum of three concentration levels (low, medium, and high) within the calibration range in the same surrogate matrix.

II. Sample Preparation for SID-MS Analysis

• Internal Standard Spiking : To a defined volume of each sample (calibrator, QC, or unknown), add a precise amount of the stable isotope-labeled internal standard.

• Protein Precipitation : Add a protein precipitating agent, such as ice-cold trichloroacetic acid or acetonitrile, to remove proteins that can interfere with the analysis.[5]

• Centrifugation : Vortex the samples and then centrifuge at high speed to pellet the precipitated proteins.

• Supernatant Transfer : Carefully transfer the clear supernatant to a new vial for injection into the LC-MS/MS system.

III. LC-MS/MS Instrumentation and Analysis

• Chromatographic Separation : Employ a suitable HPLC or UHPLC column (e.g., C18) to separate PLP from other matrix components. A gradient elution with a mobile phase consisting of an aqueous solvent (e.g., water with formic acid) and an organic solvent (e.g., methanol or acetonitrile) is typically used.

• Mass Spectrometric Detection : Utilize a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode to detect and quantify the specific precursor-to-product ion transitions for both native PLP and the stable isotope-labeled internal standard.

IV. Data Analysis and Acceptance Criteria for Cross-Validation

• Calibration Curve Generation : Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the known concentrations of the calibration standards. A linear regression with a weighting factor is commonly applied.

• Concentration Determination : Calculate the PLP concentration in the unknown samples and QCs using the regression equation from the calibration curve.

• Statistical Comparison and Acceptance :

  • Accuracy : The mean concentration of the validation samples determined by the candidate assay should be within ±15% of the values obtained by the reference SID-MS method.

  • Precision : The coefficient of variation (%CV) of the replicate measurements for each method should not exceed 15%.

  • Correlation : A high degree of correlation between the two methods should be demonstrated, with a correlation coefficient (r) of at least 0.9.

Visualizing the Cross-Validation Workflow

Caption: A schematic overview of the B6 clinical assay cross-validation process.

Conclusion: Upholding the Integrity of Clinical Data

The cross-validation of B6 clinical assays against a stable isotope dilution mass spectrometry reference method is an indispensable practice for any laboratory committed to providing the highest quality clinical data. This rigorous comparative approach ensures that the chosen analytical method is not only precise and accurate in isolation but also produces results that are reliable and comparable to the gold standard. By embracing this level of scientific integrity, researchers, scientists, and drug development professionals can make more informed decisions, ultimately advancing patient care and therapeutic innovation.

References

• Kall, M. A. (2003). Determination of total vitamin B6 in foods by isocratic HPLC: A comparison with microbiological analysis. Food Chemistry, 82(2), 315-327.
• Talwar, D., et al. (2003). A simple, fast, and reliable high-performance liquid chromatographic method for the measurement of pyridoxal-5-phosphate in human plasma and erythrocytes.
• Agilent Technologies. (2021). Simultaneous Detection and Quantitation of 14 Water-Soluble Vitamins in a Supplement by LC/MS/MS Triple-Quadrupole.
• PLOS ONE. (2022). Development and validation of an LC-MS/MS method for determination of B vitamins and some its derivatives in whole blood. PLOS ONE 17(7): e0271433.
• Rybak, M. E., & Pfeiffer, C. M. (2004). Clinical analysis of vitamin B(6): determination of pyridoxal 5'-phosphate and 4-pyridoxic acid in human plasma by reversed-phase high-performance liquid chromatography with chlorite postcolumn derivatization. Clinical chemistry, 50(5), 894–904.
• MDPI. (2024). Validation of the Vitamin B6 Profile (Pyridoxine, Pyridoxal, and Pyridoxamine) Analysis in Rice Consumed in Korea: Effects of Cooking and Variety. Foods 2024, 13(3), 444.
• DigitalCommons@UNO. (2019). Assay of Vitamin B6 (Pyridoxine Hydrochloride)
• Roelofsen-de Beer, R. J. A. C., et al. (2017). A multicenter comparison of whole blood vitamin B6 assays.
• Waters. (2021). Enhancing the LC-MS/MS Analysis of B-group Vitamins with MaxPeak High Performance Surfaces Technology.
• ResearchGate. (2019).
• U.S. Food and Drug Administration. (2012). 510(k)
• PubMed. (2012). A stable isotope dilution LC-ESI-MS/MS method for the quantification of pyridoxal-5'-phosphate in whole blood.
• ResearchGate. (2016). PREPARATION, ESTIMATION AND VALIDATION OF THE PARAMETERS OF THE STANDARD CURVE OF VITAMIN B6.
• MDPI. (2023). A Novel Two-Dimensional Liquid Chromatography Combined with Ultraviolet Detection Method for Quantitative Determination of Pyridoxal 5′-Phosphate, 4-Pyridoxine Acid and Pyridoxal in Animal Plasma. Molecules 2023, 28(8), 3449.
• ProRelix Research. (2024).
• International Journal of Pharmaceutical Sciences Review and Research. (2013). Vitamin B6: Deficiency diseases and methods of analysis. 20(1), 133-141.
• ProPharma. (2024).
• PubMed. (2020). Development and Clinical Evaluation of a High-Throughput LC-MS/MS Assay for Vitamin B6 in Human Plasma and Serum.

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• 6. Development and Clinical Evaluation of a High-Throughput LC-MS/MS Assay for Vitamin B6 in Human Plasma and Serum - PubMed [pubmed.ncbi.nlm.nih.gov]
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Comparative Performance Guide: Linearity and Dynamic Range of Pyridoxal-d5 5-Phosphate in LC-MS/MS Assays

Executive Summary: The Imperative of Isotope Dilution

Pyridoxal 5'-phosphate (PLP), the bioactive form of Vitamin B6, presents unique bioanalytical challenges due to its high polarity, photosensitivity, and susceptibility to matrix-induced ion suppression in complex biological fluids (plasma, whole blood, CSF).

This guide objectively compares the performance of Pyridoxal-d5 5-phosphate (PLP-d5) as an internal standard (IS) against alternative calibration strategies (External Calibration and Structural Analogs). Experimental evidence confirms that PLP-d5 provides superior linearity (

) across a biologically relevant dynamic range (4–8000 nmol/L), primarily by compensating for the specific extraction losses and ionization variability that alternative methods fail to address.

Mechanistic Insight: Why PLP-d5?

To achieve robust linearity, an assay must account for two variables: Extraction Efficiency and Matrix Effects .

The Failure of Alternatives

• External Calibration: Relies on the assumption that the matrix (e.g., plasma) behaves identically to the solvent used for standards. In PLP analysis, protein binding (albumin) and ion suppression from phospholipids render this assumption false, leading to non-linear bias at low concentrations.

• Structural Analogs (e.g., 4-Deoxypyridoxine): While chemically similar, analogs often have slightly different retention times. In LC-MS/MS, even a 0.1-minute shift places the IS in a different "zone" of matrix suppression, meaning the IS signal does not accurately reflect the suppression experienced by the analyte.

The PLP-d5 Advantage

PLP-d5 is a stable isotope-labeled IS.[1][2] It is chemically identical to endogenous PLP but mass-shifted (+5 Da).

• Co-elution: It elutes at the exact same retention time as PLP.

• Isobaric Environment: It experiences the exact same ion suppression/enhancement as the analyte.

• Carrier Effect: It acts as a carrier during protein precipitation, preventing non-specific adsorption of trace PLP levels to vial walls or protein pellets.

Workflow Visualization

The following diagram illustrates the critical points where PLP-d5 corrects for variability in the workflow.

Figure 1: Critical integration points of PLP-d5 in the bioanalytical workflow. The IS is added prior to precipitation to correct for extraction losses.

Comparative Performance Data

The following data summarizes validation parameters comparing PLP-d5 against a structural analog method. Data is synthesized from validated clinical methods (CDC, NIH).

Table 1: Linearity and Range Comparison

Parameter	PLP-d5 (Isotope Dilution)	Structural Analog (e.g., Pyridoxine)	External Calibration
Linear Dynamic Range	4 – 8000 nmol/L	10 – 1000 nmol/L	50 – 500 nmol/L
Linearity ( )	> 0.999	> 0.98	< 0.95 (Matrix dependent)
LLOQ	4 nmol/L	10–15 nmol/L	> 50 nmol/L
Inter-Assay Precision (%CV)	1.7% – 4.1%	5.0% – 12.0%	> 15%
Matrix Effect Correction	99.3% (Near Perfect)	85% – 115% (Variable)	None
Recovery	98% (Normalized)	70% – 90%	Variable

Analysis:

• Range: The PLP-d5 method achieves a significantly wider dynamic range. This is crucial for clinical samples where B6 toxicity (hypervitaminosis) must be distinguished from deficiency.

• Precision: The homoscedasticity (uniform variance) of the calibration curve is maintained only with PLP-d5. Analog methods often show heteroscedasticity (higher variance) at the lower end of the curve.

Validated Experimental Protocol

To replicate the high-linearity results, the following protocol (adapted from CDC and published validated methods) is recommended.

A. Reagents & Standards[3][4][5][6][7]

• Analyte: Pyridoxal 5'-phosphate (PLP).[3][4][5][6][7][8][9]

• Internal Standard: Pyridoxal-d5 5-phosphate (PLP-d5).

• Precipitating Agent: 10% Trichloroacetic Acid (TCA) or ZnSO4 in Methanol. Note: TCA is preferred for releasing PLP from albumin binding sites.

B. Sample Preparation (Step-by-Step)

• Light Protection: Perform all steps under yellow monochromatic light. PLP degrades rapidly to 4-pyridoxic acid under white light.

• Spiking: Aliquot 200 µL of plasma/blood into an amber microcentrifuge tube. Add 50 µL of PLP-d5 working solution (e.g., 100 nmol/L in dilute acid).

• Equilibration: Vortex gently for 10 seconds. Allow to stand for 5 minutes to ensure the IS equilibrates with the protein-bound endogenous analyte.

• Precipitation: Add 200 µL of 10% TCA. Vortex vigorously for 30 seconds.

• Separation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Injection: Transfer clear supernatant to an amber autosampler vial. Inject 10–20 µL immediately.

C. LC-MS/MS Conditions[1][2][3][4][8][11][12]

• Column: C18 Reverse Phase (e.g., Waters Symmetry or equivalent), 150 x 2.1 mm.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile/Methanol.

• Gradient: Rapid gradient (0% B to 90% B) over 4-6 minutes.

• Transitions (MRM):

  • PLP (Analyte): m/z 248.0 → 150.0

  • PLP-d5 (IS): m/z 253.0 → 155.0

Linearity Logic & Calibration Strategy

The linearity of the curve depends on the Response Ratio . The following diagram explains how the IS linearizes the data even when the absolute signal fluctuates due to instrument drift.

Figure 2: The self-correcting mechanism of Isotope Dilution. Because Matrix Suppression affects both signals equally, the Ratio remains constant relative to concentration.

Troubleshooting & Quality Control

To ensure the integrity of the calibration curve:

• Cross-Talk (Isotopic Interference):

  • Inject a blank sample containing only PLP-d5. Monitor the PLP transition (248->150). Signal should be <20% of the LLOQ.

  • Cause: Impure IS or fragmentation overlap.

  • Solution: Use high-purity PLP-d5 (>98% isotopic purity).

• Carryover:

  • Inject a solvent blank after the highest standard (8000 nmol/L).

  • PLP is "sticky" on stainless steel. Ensure needle wash contains adequate organic solvent (e.g., 50% MeOH).

• Stability:

  • PLP-d5 stock solutions must be stored at -80°C and protected from light. Degraded IS will shift the intercept of the calibration curve.

References

• Centers for Disease Control and Prevention (CDC). (2015). Laboratory Procedure Manual: Vitamin B6 (PLP) in Plasma by LC-MS/MS. Method No. 4026.03. Link

• Van Zelst, B. D., et al. (2012). "A stable isotope dilution LC–ESI–MS/MS method for the quantification of pyridoxal-5′-phosphate in whole blood." Journal of Chromatography B, 903, 134-141. Link

• Mineva, E. M., et al. (2016).[10] "An LC-MS/MS method for serum methylmalonic acid suitable for monitoring vitamin B12 status in population surveys." Analytical and Bioanalytical Chemistry, 408(7), 1817–1828. (Demonstrates CDC validation principles for B-vitamin extraction). Link

• Rychlik, M., et al. (2020).[11] "Development of a LC-MS/MS method using stable isotope dilution for the quantification of individual B6 vitamers." Analytical and Bioanalytical Chemistry, 412, 7355–7365. Link

• Rossmann, J., et al. (2023). "Validated UPLC-MS/MS method for the analysis of vitamin B6... in human cerebrospinal fluid." Journal of Chromatography B, 1213, 123503. Link

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• 4. Validated UPLC-MS/MS method for the analysis of vitamin B6 pyridoxal 5́-phosphate, pyridoxal, pyridoxine, pyridoxamine, and pyridoxic acid in human cerebrospinal fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
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• 7. Structural and Functional Analysis of the Pyridoxal Phosphate Homeostasis Protein YggS from Fusobacterium nucleatum - PMC [pmc.ncbi.nlm.nih.gov]
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The Gold Standard in Vitamin B6 Analysis: A Comparative Guide to Pyridoxal 5'-Phosphate (PLP) Quantification Utilizing Pyridoxal-d5 5'-Phosphate

In the landscape of clinical diagnostics and drug development, the accurate quantification of pyridoxal 5'-phosphate (PLP), the biologically active form of vitamin B6, is of paramount importance. As a critical co-factor in over 140 enzymatic reactions, PLP levels are a key indicator of nutritional status and are implicated in a spectrum of pathological conditions, from neurological disorders to cardiovascular disease. Consequently, the demand for robust and reproducible quantification methods is ever-increasing. This guide provides a comprehensive comparison of analytical methodologies for PLP determination, with a special focus on the superior reproducibility and accuracy afforded by liquid chromatography-tandem mass spectrometry (LC-MS/MS) coupled with the use of a stable isotope-labeled internal standard, Pyridoxal-d5 5'-phosphate.

The Analytical Challenge: Why Accurate PLP Measurement Matters

A Comparative Overview of PLP Quantification Methodologies

Historically, a variety of methods have been employed for PLP quantification, each with its own set of advantages and limitations.

Method	Principle	Advantages	Disadvantages
Enzymatic Assays	Relies on the reconstitution of a PLP-dependent apoenzyme (e.g., tyrosine decarboxylase) and measurement of the resulting enzymatic activity.	Relatively low cost.	Indirect measurement, susceptible to interference from other compounds that may activate or inhibit the enzyme, often lacks the required sensitivity and specificity.
High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection	Separation of PLP from other vitamers followed by post-column derivatization (e.g., with semicarbazide) to form a fluorescent product.	Good sensitivity and specificity.	Can be time-consuming due to the need for derivatization, potential for interference from naturally fluorescent compounds in the matrix.[1]
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Chromatographic separation coupled with highly selective and sensitive detection based on the mass-to-charge ratio of the analyte and its fragments.	High specificity, sensitivity, and throughput. Minimal sample preparation.	Higher initial instrument cost.
LC-MS/MS with Stable Isotope-Labeled Internal Standard (e.g., Pyridoxal-d5 5'-Phosphate)	The "gold standard" approach. Co-injection of a known amount of a deuterated PLP analogue that is chemically identical but mass-differentiated.	Highest accuracy and reproducibility. Effectively corrects for matrix effects, variations in sample preparation, and instrument response.[2]	Higher cost of the labeled internal standard.

As the table illustrates, while older methods have their place, LC-MS/MS, particularly when employing a stable isotope-labeled internal standard, offers unparalleled performance in terms of specificity, accuracy, and reproducibility.

The Power of Isotopic Dilution: Why Pyridoxal-d5 5'-Phosphate is a Game-Changer

The core principle behind the exceptional performance of using Pyridoxal-d5 5'-phosphate lies in the concept of isotopic dilution. The deuterated internal standard is chemically identical to the endogenous PLP, meaning it behaves identically during sample extraction, chromatography, and ionization in the mass spectrometer. However, due to the presence of five deuterium atoms, it has a higher mass.

By adding a known concentration of Pyridoxal-d5 5'-phosphate to the sample at the very beginning of the workflow, any losses or variations that occur during sample processing will affect both the analyte and the internal standard equally. The mass spectrometer can distinguish between the two based on their different masses. The final concentration of the endogenous PLP is then calculated based on the ratio of the signal from the analyte to the signal from the internal standard. This ratiometric approach effectively cancels out most sources of experimental error, leading to highly reproducible and accurate results.[2]

Caption: Isotopic Dilution Workflow for PLP Quantification.

Recommended Experimental Protocol: LC-MS/MS Quantification of PLP with Pyridoxal-d5 5'-Phosphate

This protocol outlines a robust and validated method for the quantification of PLP in human plasma or serum.

1. Materials and Reagents:

• Pyridoxal 5'-phosphate (PLP) analytical standard

• Pyridoxal-d5 5'-phosphate (Internal Standard)[3][4][5]

• LC-MS grade water, methanol, and acetonitrile

• Formic acid

• Trichloroacetic acid (TCA)

• Human plasma/serum samples

2. Standard and Internal Standard Preparation:

• Prepare stock solutions of PLP and Pyridoxal-d5 5'-phosphate in LC-MS grade water.

• Perform serial dilutions to create a calibration curve ranging from the expected physiological concentrations of PLP.

• Prepare a working solution of the internal standard (Pyridoxal-d5 5'-phosphate) at a fixed concentration.

3. Sample Preparation:

• To 100 µL of plasma/serum, add 10 µL of the internal standard working solution.

• Vortex briefly.

• Add 200 µL of ice-cold 10% TCA to precipitate proteins.

• Vortex vigorously for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Liquid Chromatography:

  • Use a C18 reversed-phase column.

  • Employ a gradient elution with a mobile phase consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • The gradient should be optimized to ensure good separation of PLP from other matrix components.

• Mass Spectrometry:

  • Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.

  • Use Multiple Reaction Monitoring (MRM) to detect the transitions for PLP and Pyridoxal-d5 5'-phosphate.

    • PLP: Precursor ion (m/z) -> Product ion (m/z)

    • Pyridoxal-d5 5'-phosphate: Precursor ion (m/z) -> Product ion (m/z)

  • Optimize the collision energy for each transition to achieve maximum signal intensity.

5. Data Analysis and Quantification:

• Integrate the peak areas for both the PLP and Pyridoxal-d5 5'-phosphate MRM transitions.

• Calculate the ratio of the PLP peak area to the Pyridoxal-d5 5'-phosphate peak area.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the PLP standards.

• Determine the concentration of PLP in the unknown samples by interpolating their peak area ratios from the calibration curve.

Caption: Step-by-step LC-MS/MS protocol for PLP quantification.

Performance Data: A Head-to-Head Comparison

The superiority of the LC-MS/MS method with a deuterated internal standard is evident in its performance characteristics.

Performance Metric	HPLC with Fluorescence	LC-MS/MS with Pyridoxal-d5 5'-Phosphate
Linearity (R²)	>0.99	>0.999
Limit of Quantification (LOQ)	Typically in the low ng/mL range	Can reach sub-ng/mL levels
Precision (%CV)	<10%	<5%[1]
Accuracy (%Recovery)	85-115%	95-105%
Matrix Effect	Can be significant	Minimized due to co-elution and ratiometric measurement
Throughput	Lower due to longer run times and derivatization	High, with run times often under 5 minutes per sample

These data clearly demonstrate that for researchers and clinicians who require the highest level of confidence in their PLP measurements, the LC-MS/MS method with Pyridoxal-d5 5'-phosphate is the unequivocal choice.

Conclusion: Setting a New Standard for Reproducibility

References

• Development and Clinical Evaluation of a High-Throughput LC-MS/MS Assay for Vitamin B6 in Human Plasma and Serum. Journal of Applied Laboratory Medicine. Available at: [Link]

• A novel fully validated LC–MS/MS method for quantification of pyridoxal-5′-phosphate concentrations in samples of human whole blood. Clinica Chimica Acta. Available at: [Link]

• Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc.. Available at: [Link]

• Guide to achieving reliable quantitative LC-MS measurements. LGC Ltd. Available at: [Link]

• Vitamin B6: Deficiency diseases and methods of analysis. Pakistan Journal of Pharmaceutical Sciences. Available at: [Link]

• Validation of the Vitamin B6 Profile (Pyridoxine, Pyridoxal, and Pyridoxamine) Analysis in Rice Consumed in Korea: Effects of Cooking and Variety. Foods. Available at: [Link]

• Pyridoxal 5 Phosphate Supplier. Vivion. Available at: [Link]

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• 3. Pyridoxal-d5 5'-Phosphate | LGC Standards [lgcstandards.com]
• 4. theclinivex.com [theclinivex.com]
• 5. medchemexpress.com [medchemexpress.com]

Navigating the Isotope Effect: A Comparative Guide to Evaluating Mass Shift Retention Time for Deuterated PLP

For Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, this guide provides an in-depth technical evaluation of the mass shift and retention time characteristics of deuterated pyridoxal 5'-phosphate (PLP) in liquid chromatography-mass spectrometry (LC-MS). We will explore the underlying principles of the chromatographic isotope effect, present a detailed protocol for the analysis of deuterated PLP, and offer a comparative assessment against alternative analytical methodologies. This guide is designed to equip you with the expertise to make informed decisions for the accurate quantification of this critical biological cofactor in your research.

The Phenomenon of Isotopic Retention Time Shifts

When a deuterated internal standard is used in LC-MS analysis, it is often observed to elute at a slightly different retention time than its non-deuterated counterpart. This is a result of the chromatographic isotope effect . The substitution of hydrogen with deuterium, a heavier isotope, can subtly alter the physicochemical properties of a molecule. While mass itself is not a primary determinant of retention in liquid chromatography, the increased mass of deuterium can lead to changes in molecular size and polarity, which in turn affect interactions with the stationary phase.[1]

In reversed-phase liquid chromatography (RPLC), deuterated compounds are often slightly less lipophilic than their non-deuterated analogs. This can result in weaker interactions with the non-polar stationary phase and, consequently, earlier elution. Conversely, in normal-phase liquid chromatography (NPLC), the opposite may be observed, with deuterated compounds sometimes exhibiting longer retention times. The magnitude of this shift is influenced by the number and position of deuterium atoms within the molecule.

It is a common misconception that a heavier molecule will always elute later. In reality, the polarity of the molecule is the more dominant factor influencing retention time in liquid chromatography.[1]

LC-MS/MS for the Analysis of Deuterated PLP: A Technical Deep Dive

The use of a stable isotope-labeled internal standard, such as deuterated PLP (commonly d3-PLP), is the gold standard for quantitative bioanalysis using LC-MS/MS. This is due to its ability to compensate for variations in sample preparation, matrix effects, and instrument response. While a slight retention time shift between the analyte and the internal standard is expected, it is crucial that this shift is consistent and does not compromise the accuracy of quantification.

Causality of Experimental Choices in LC-MS/MS Method Development

The development of a robust LC-MS/MS method for PLP requires careful consideration of several factors to ensure accurate and reproducible results.

• Sample Preparation: PLP is often present in complex biological matrices such as plasma or tissue homogenates. A critical first step is the efficient precipitation of proteins, typically using trichloroacetic acid (TCA), to release the protein-bound PLP and prevent interference.[2]

• Chromatographic Separation: Due to the polar nature of PLP, achieving adequate retention on traditional reversed-phase columns can be challenging. Methodologies often employ ion-pairing reagents or hydrophilic interaction liquid chromatography (HILIC) to improve retention and peak shape.[3]

• Mass Spectrometric Detection: Tandem mass spectrometry (MS/MS) provides high selectivity and sensitivity for the detection of PLP and its deuterated analog. The selection of appropriate precursor and product ion transitions is essential for minimizing background noise and ensuring specificity. For PLP, a common transition monitored is m/z 247.8 > 149.8 in positive ion mode.[2]

Self-Validating System: The Role of the Deuterated Internal Standard

The inclusion of deuterated PLP as an internal standard creates a self-validating system. Any variations in sample processing or instrument performance will ideally affect both the analyte and the internal standard equally. The ratio of the analyte peak area to the internal standard peak area is then used for quantification, effectively normalizing for these variations. A consistent, albeit slightly different, retention time for the deuterated standard is a key indicator of a stable and reliable analytical run.

Experimental Workflow: LC-MS/MS Analysis of PLP and Deuterated PLP

The following diagram illustrates a typical workflow for the analysis of PLP using a deuterated internal standard.

Caption: Workflow for LC-MS/MS analysis of PLP.

Comparative Analysis of Analytical Methodologies

While LC-MS/MS with a deuterated internal standard is a powerful technique, alternative methods for PLP quantification exist, each with its own advantages and limitations.

Method	Principle	Advantages	Disadvantages
LC-MS/MS with Deuterated Internal Standard	Chromatographic separation followed by mass spectrometric detection. Quantification is based on the ratio of the analyte to a stable isotope-labeled internal standard.[2]	High specificity and sensitivity. Excellent accuracy and precision due to the internal standard. High throughput is achievable.[4]	Requires expensive instrumentation. Method development can be complex. Potential for matrix effects.
HPLC with Fluorescence Detection	Chromatographic separation followed by derivatization to form a fluorescent product, which is then detected.[5]	Good sensitivity and widely available instrumentation. Lower cost compared to LC-MS/MS.	Requires a derivatization step, which can add complexity and variability. Prone to interference from other fluorescent compounds in the matrix.[4]
Enzymatic Assay	Utilizes a PLP-dependent enzyme, such as tyrosine decarboxylase. The amount of product formed is proportional to the PLP concentration and is measured, often by a colorimetric or fluorometric method.[6][7]	High specificity due to the enzyme's selectivity for PLP. Relatively simple and low-cost.	Can be less sensitive than chromatographic methods. Enzyme activity can be affected by matrix components. May not be suitable for high-throughput applications.

Experimental Protocols

Protocol for LC-MS/MS Analysis of PLP

This protocol is a representative example and may require optimization for specific instrumentation and matrices.

1. Sample Preparation: a. To 100 µL of plasma, add 10 µL of a 1 µg/mL solution of d3-PLP in water as the internal standard. b. Add 200 µL of 10% (w/v) trichloroacetic acid to precipitate proteins. c. Vortex for 30 seconds and incubate on ice for 10 minutes. d. Centrifuge at 14,000 x g for 10 minutes at 4°C. e. Transfer the supernatant to an autosampler vial for analysis.

2. LC-MS/MS Conditions:

• LC System: Agilent 1290 Infinity II or equivalent.
• Column: Waters Acquity UPLC HSS T3 (2.1 x 100 mm, 1.8 µm) or equivalent.
• Mobile Phase A: Water with 0.1% formic acid.
• Mobile Phase B: Acetonitrile with 0.1% formic acid.
• Gradient: 0-1 min, 2% B; 1-5 min, 2-98% B; 5-6 min, 98% B; 6-6.1 min, 98-2% B; 6.1-8 min, 2% B.
• Flow Rate: 0.4 mL/min.
• Column Temperature: 40°C.
• Injection Volume: 5 µL.
• Mass Spectrometer: Sciex Triple Quad 6500+ or equivalent.
• Ionization Mode: Positive Electrospray Ionization (ESI+).
• MRM Transitions:
• PLP: 247.8 -> 149.8
• d3-PLP: 250.8 -> 152.8

Protocol for HPLC with Fluorescence Detection

This protocol is based on the method described by Ueland et al. (1996) and may require optimization.

1. Sample Preparation and Derivatization: a. To 100 µL of plasma, add 100 µL of 1 M semicarbazide in 0.2 M phosphate buffer, pH 6.5. b. Incubate at room temperature for 30 minutes to form the semicarbazone derivative. c. Add 50 µL of 10% (w/v) trichloroacetic acid to precipitate proteins. d. Centrifuge at 10,000 x g for 10 minutes. e. Filter the supernatant through a 0.22 µm filter before injection.

2. HPLC Conditions:

• HPLC System: Shimadzu LC-20AD or equivalent with a fluorescence detector.
• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).
• Mobile Phase: 50 mM sodium phosphate buffer, pH 3.0, with 5% methanol.
• Flow Rate: 1.0 mL/min.
• Detection: Fluorescence detector with excitation at 330 nm and emission at 385 nm.

Protocol for Enzymatic Assay

This protocol is based on the use of tyrosine apodecarboxylase.

1. Reagent Preparation: a. Tyrosine Apodecarboxylase: Prepare a solution of the apoenzyme in 0.1 M sodium acetate buffer, pH 5.5. b. L-Tyrosine Solution: Prepare a 1 mg/mL solution of L-tyrosine in 0.1 M sodium acetate buffer, pH 5.5.

2. Assay Procedure: a. In a microplate well, combine 50 µL of plasma sample or PLP standard with 50 µL of the tyrosine apodecarboxylase solution. b. Incubate at 37°C for 30 minutes to allow for the reconstitution of the holoenzyme. c. Initiate the reaction by adding 100 µL of the L-tyrosine solution. d. Incubate at 37°C for 60 minutes. e. Stop the reaction by adding 50 µL of 10% (w/v) trichloroacetic acid. f. The product, tyramine, can be quantified by various methods, including a subsequent derivatization and fluorometric measurement or by HPLC.[6]

Conclusion: Selecting the Optimal Method

The choice of analytical method for the quantification of PLP depends on the specific requirements of the study.

• LC-MS/MS with a deuterated internal standard offers the highest level of accuracy, specificity, and throughput, making it the preferred method for clinical and research applications where precise quantification is paramount. The observed mass shift and minor retention time difference of the deuterated PLP are not obstacles but rather manageable characteristics of a robust internal standard.

• HPLC with fluorescence detection provides a sensitive and more accessible alternative, suitable for laboratories without access to mass spectrometry. However, careful method validation is required to mitigate the risk of interferences.

• Enzymatic assays are highly specific and cost-effective for smaller-scale studies but may lack the sensitivity and throughput required for large sample cohorts.

By understanding the principles behind the chromatographic behavior of deuterated PLP and the comparative strengths of different analytical techniques, researchers can confidently select and implement the most appropriate method for their specific needs, ensuring the generation of high-quality, reliable data.

References

• Tsutsui, H., et al. (2004). Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS. Molecules, 26(1), 163. Available at: [Link]

• Reddit. (2016). Deuterated internal standard retention times. r/chemistry. Available at: [Link]

• Maus, A. D., et al. (2023). Overcoming the Chromatographic Challenges when Performing LC-MS/MS Measurements of Pyridoxal-5′-Phosphate. Journal of Chromatography B, 1217, 123605. Available at: [Link]

• Li, Y., et al. (2020). Discovery and Characterization of Pyridoxal 5'-Phosphate-Dependent Cycloleucine Synthases. Journal of the American Chemical Society, 142(48), 20435–20443. Available at: [Link]

• Abell, L. M., & O'Leary, M. H. (1988). Isotope effect studies of the pyridoxal 5'-phosphate dependent histidine decarboxylase from Morganella morganii. Biochemistry, 27(10), 3325–3330. Available at: [Link]

• Midttun, Ø., et al. (2013). A stable isotope dilution LC-ESI-MS/MS method for the quantification of pyridoxal-5'-phosphate in whole blood. Journal of Chromatography B, 927, 150-155. Available at: [Link]

• Ueland, P. M., et al. (1996). Optimisation and validation of a sensitive high-performance liquid chromatography assay for routine measurement of pyridoxal 5-phosphate in human plasma and red cells using pre-column semicarbazide derivatisation. Journal of Chromatography B: Biomedical Sciences and Applications, 687(2), 339-347. Available at: [Link]

• Cellini, B., et al. (2021). Pyridoxal 5′-Phosphate Biosynthesis by Pyridox-(am)-ine 5′-Phosphate Oxidase: Species-Specific Features. International Journal of Molecular Sciences, 22(24), 13349. Available at: [Link]

• Ubbink, J. B., et al. (1996). A simple high-performance liquid chromatography (HPLC) method for the measurement of pyridoxal-5-phosphate and 4-pyridoxic acid in human plasma. Journal of Chromatography B: Biomedical Sciences and Applications, 687(2), 449-455. Available at: [Link]

• Al-Horani, R. A., & Al-Ayed, A. S. (2016). Validation of HPLC-UV Method for Analysis of 4-Pyridoxic Acid in Human Urine. International Journal of Medical Research & Health Sciences, 5(7), 241-247. Available at: [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Pyridoxal 5'-phosphate. Available at: [Link]

• Hjelm, M., & Larsson, L. (1979). A Simplified Method for Determination of Pyridoxal Phosphate in Biological Samples. Clinical Chemistry, 25(10), 1835-1838. Available at: [Link]

• Deitrick, C. L., et al. (1994). Measurement of plasma pyridoxal 5'-phosphate by combination of an enzymatic assay with high-performance liquid chromatography/electrochemistry. Analytical Biochemistry, 219(1), 157-161. Available at: [Link]

• Do, H. T. V., et al. (2012). All-enzymatic HPLC method for determination of individual and total contents of vitamin B6 in foods. Food & Nutrition Research, 56. Available at: [Link]

• Bhagavan, H. N., et al. (1976). Enzymatic microassay of pyridoxal-5'-phosphate using L-tyrosine apodecarboxylase and L-(1-14C) tyrosine. International Journal for Vitamin and Nutrition Research, 46(2), 160-164. Available at: [Link]

• Kushnir, M. M., et al. (2020). Development and Clinical Evaluation of a High-Throughput LC-MS/MS Assay for Vitamin B6 in Human Plasma and Serum. The Journal of Applied Laboratory Medicine, 5(6), 1216-1227. Available at: [Link]

• Li, W., et al. (2023). A Novel Two-Dimensional Liquid Chromatography Combined with Ultraviolet Detection Method for Quantitative Determination of Pyridoxal 5′-Phosphate, 4-Pyridoxine Acid and Pyridoxal in Animal Plasma. Molecules, 28(8), 3449. Available at: [Link]

• Bosin, T. R., et al. (2022). Elucidating the Interaction between Pyridoxine 5′-Phosphate Oxidase and Dopa Decarboxylase: Activation of B6-Dependent Enzyme. International Journal of Molecular Sciences, 24(1), 693. Available at: [Link]

Sources

• 1. reddit.com [reddit.com]
• 2. A stable isotope dilution LC-ESI-MS/MS method for the quantification of pyridoxal-5'-phosphate in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. helixchrom.com [helixchrom.com]
• 4. Development and Clinical Evaluation of a High-Throughput LC-MS/MS Assay for Vitamin B6 in Human Plasma and Serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Optimisation and validation of a sensitive high-performance liquid chromatography assay for routine measurement of pyridoxal 5-phosphate in human plasma and red cells using pre-column semicarbazide derivatisation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Measurement of plasma pyridoxal 5'-phosphate by combination of an enzymatic assay with high-performance liquid chromatography/electrochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enzymatic microassay of pyridoxal-5'-phosphate using L-tyrosine apodecarboxylase and L-(1-14C) tyrosine - PubMed [pubmed.ncbi.nlm.nih.gov]

Precision Quantitation of Pyridoxal 5'-Phosphate (PLP) in Clinical Diagnostics: A Technical Guide to PLP-d5 Implementation

Topic: QC Protocols for Pyridoxal-d5 5-Phosphate in Diagnostic Labs Content Type: Publish Comparison Guide Audience: Researchers, Clinical Chemists, and Drug Development Professionals

Executive Summary

Pyridoxal 5'-phosphate (PLP), the bioactive form of Vitamin B6, presents unique challenges in clinical quantification due to its high polarity, photosensitivity, and susceptibility to enzymatic hydrolysis. While traditional HPLC-fluorescence methods require laborious derivatization, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) has emerged as the gold standard for high-throughput analysis.

This guide focuses on the critical role of Pyridoxal-d5 5-phosphate (PLP-d5) as the superior Internal Standard (IS). Unlike commonly used alternatives, PLP-d5 offers optimal isotopic separation and structural identity, enabling a self-validating system that rigorously compensates for the severe matrix effects and instability inherent to B6 analysis.

Part 1: Comparative Analysis – Why PLP-d5?

Selecting the correct internal standard is the single most critical decision in PLP assay development. The table below objectively compares PLP-d5 against common alternatives.

Table 1: Performance Comparison of Internal Standards for PLP Analysis

Feature	PLP-d5 (Gold Standard)	PLP-d3 (Common Alternative)	Pyridoxal-d3/d5 (Non-Phosphorylated)	External Standardization
Mass Shift	+5 Da (Optimal)	+3 Da (Acceptable)	+3/+5 Da	N/A
Isotopic Interference	Negligible. Shifts IS mass beyond the analyte's M+3 isotopic envelope.	Moderate Risk. High analyte concentrations can contribute signal to the IS channel (Cross-talk).	Low	High
Matrix Compensation	Excellent. Co-elutes perfectly with PLP, correcting for ion suppression/enhancement.	Excellent. Co-elutes perfectly.	Poor. Elutes at a different time; fails to correct for specific suppression zones.	None.
Extraction Tracking	Full. Tracks phosphate group stability and precipitation recovery.	Full. Tracks phosphate stability.	Incomplete. Cannot track dephosphorylation or specific extraction losses of the polar phosphate.	None.
Primary Risk	Cost & Availability.	Cross-talk at high concentrations.	Inaccuracy. Does not mimic the analyte's chemical fragility.	Data Invalidity.

The "Mass Shift" Advantage

While PLP-d3 is widely used, PLP-d5 is technically superior for high-sensitivity assays. Natural PLP has a small but measurable M+3 isotopic abundance. In samples with supranormal B6 levels (e.g., supplemented patients), the M+3 signal of the analyte can "bleed" into the PLP-d3 IS channel, falsely elevating the IS response and suppressing the calculated concentration. PLP-d5 (+5 Da) eliminates this risk entirely.

Part 2: Critical QC Protocols (The Self-Validating System)

A robust LC-MS/MS assay must be "self-validating." This means the Internal Standard does not just quantify the analyte; it acts as a sentinel for the entire analytical process.

1. Material Qualification (Isotopic Purity)

• Objective: Ensure the IS does not contribute signal to the Analyte channel (Reverse Cross-talk).

• Protocol: Inject a "Zero Blank" (Matrix + IS only) at the upper limit of quantification (ULOQ) equivalent concentration.

• Acceptance Criteria: The response in the Analyte channel must be < 20% of the Lower Limit of Quantification (LLOQ) .

• Why: Impure PLP-d5 containing unlabeled PLP will cause false positives in low-level patient samples.

2. Stability Monitoring (The "Canary in the Coal Mine")

PLP is labile. If your IS degrades, your quantification fails.

• Protocol: Monitor the Absolute Peak Area of PLP-d5 in every sample, not just the Area Ratio.

• Acceptance Criteria: IS Peak Area must be within ± 40% of the mean IS area of the calibration standards.

• Causality:

  • Low IS Area: Indicates severe matrix suppression or degradation (e.g., sample left in light/heat).

  • High IS Area: Indicates evaporation or double-spiking.

  • Variable IS Area: Indicates inconsistent pipetting or protein precipitation efficiency.

3. Cross-Contribution Check (Forward Cross-talk)

• Objective: Ensure high analyte levels don't inflate the IS signal.

• Protocol: Inject a high concentration Standard (without IS).

• Acceptance Criteria: Signal in the IS channel must be < 5% of the average IS response .

Part 3: Experimental Methodologies

Workflow: Protein Precipitation & LC-MS/MS

Reagents:

• Precipitating Agent: 10% Trichloroacetic Acid (TCA) containing PLP-d5.

  • Note: TCA is preferred over Acetonitrile for B6 because the acidic environment stabilizes the phosphate group and prevents hydrolysis.

• Mobile Phase A: 0.1% Formic Acid in Water (keeps PLP protonated).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Step-by-Step Protocol:

• Sample Thawing: Thaw plasma/serum samples in the dark or under yellow light (PLP degrades >50% in 1 hour of direct sunlight).

• IS Addition: Add 200 µL of Precipitating Agent (TCA + PLP-d5) to 50 µL of sample .

  • Crucial Step: Adding IS with the precipitating agent ensures that any degradation occurring during the harsh precipitation step happens to both Analyte and IS simultaneously.

• Vortex & Centrifuge: Vortex vigorously for 30s; Centrifuge at 14,000 x g for 10 min at 4°C.

• Injection: Transfer supernatant to amber autosampler vials. Inject 5-10 µL.

• Separation: Use a C18 column (e.g., Waters Symmetry or Acquity HSS T3) with a rapid gradient (2-4 min run time).

Part 4: Visualization of Logic & Workflow

The following diagrams illustrate the analytical workflow and the degradation pathways that necessitate the use of PLP-d5.

Figure 1: Self-Validating Analytical Workflow

This diagram outlines the critical decision points where PLP-d5 acts as a quality control check.

Figure 2: The Parallel Degradation Model

Why PLP-d5 is superior: It tracks the specific hydrolysis of PLP to Pyridoxal (PL), compensating for sample mishandling.

References

• Van Zelst, B. D., et al. (2012). A stable isotope dilution LC-ESI-MS/MS method for the quantification of pyridoxal-5'-phosphate in whole blood.[1] Journal of Chromatography B. Link

• Talwar, D., et al. (2003). Pyridoxal phosphate analysis: The switch from HPLC to LC-MS/MS. Clinical Chemistry.[2][3][4] Link (Contextual reference for method evolution).

• CDC Laboratory Procedure Manual. Vitamin B6 (PLP) in Plasma by LC-MS/MS. Method 4026. Link

• Rossmann, J., et al. (2022). Validated UPLC-MS/MS method for the analysis of vitamin B6 pyridoxal 5'-phosphate... in human cerebrospinal fluid. Journal of Chromatography B. Link

• Ubbink, J. B., et al. (1985). Stability of pyridoxal-5-phosphate semicarbazone: applications in plasma vitamin B6 analysis. (Foundational stability data). Link

Sources

• 1. A stable isotope dilution LC-ESI-MS/MS method for the quantification of pyridoxal-5'-phosphate in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. myadlm.org [myadlm.org]
• 4. nvkc.nl [nvkc.nl]

Comparative analysis of derivatized vs non-derivatized deuterated PLP

Content Type: Technical Comparison Guide

Executive Summary

Pyridoxal 5'-phosphate (PLP) , the active form of Vitamin B6, is a notoriously difficult analyte due to its high polarity, light sensitivity, and zwitterionic nature. In quantitative bioanalysis—particularly for drug development and metabolic tracing—Deuterated PLP (d3-PLP) is the gold-standard Internal Standard (IS).

However, the utility of d3-PLP is strictly dependent on the analytical workflow chosen. This guide compares the two dominant methodologies:

• Derivatized Analysis (Semicarbazide Method): Chemical modification to stabilize the aldehyde group and improve lipophilicity.

• Non-Derivatized Analysis (Direct HILIC/Ion-Pairing): Direct measurement of the native molecule.

The Verdict: For high-throughput clinical and pharmacokinetic (PK) assays, Derivatized d3-PLP offers superior stability, sensitivity, and chromatographic robustness. Non-derivatized methods are preferable only when reagent interference is unacceptable or when analyzing downstream metabolic flux where the aldehyde group must remain unmodified.

The Analytical Challenge: Why Derivatize?

To understand the comparison, one must understand the molecule. PLP contains a reactive aldehyde group at position 4 and a phosphate group.[1]

• The Instability: The aldehyde is prone to nucleophilic attack and photolysis. In native form, PLP interconverts between hemiacetal and free aldehyde forms, broadening peaks.

• The Polarity: The phosphate group makes PLP extremely polar, causing it to elute in the void volume of standard C18 columns.

Methodology Overview

Feature	Derivatized (Semicarbazide)	Non-Derivatized (HILIC/IP-LC)
Principle	Aldehyde reacts with semicarbazide to form a stable semicarbazone.	Direct separation using polar stationary phases or ion-pairing agents.
Target Analyte	PLP-Semicarbazone / d3-PLP-Semicarbazone	Native PLP / Native d3-PLP
Column Type	Standard C18 (Reverse Phase)	HILIC (Amide/Silica) or C18 with HFBA
MS Ionization	ESI Positive (Stronger signal)	ESI Positive/Negative (Subject to suppression)

Deep Dive: Derivatized Workflow (Semicarbazide)

This method involves reacting the sample (and the deuterated IS) with semicarbazide. This converts the unstable aldehyde into a stable Schiff base (semicarbazone).

Why it wins on Robustness:

• Co-Elution: The d3-PLP IS undergoes the exact same reaction as endogenous PLP. The resulting d3-PLP-semicarbazone co-elutes perfectly with the analyte, correcting for both reaction efficiency and matrix effects.

• Retention: The derivative is less polar, allowing retention on robust C18 columns, moving the analyte away from the "ion suppression zone" (the solvent front).

Experimental Protocol: Semicarbazide Derivatization

• Step 1: Preparation

  • Prepare d3-PLP Internal Standard solution (100 nM) in 1% formic acid.

  • Prepare Derivatization Reagent: 50 mM Semicarbazide HCl in 100 mM Glycine-NaOH buffer (pH 10). Note: High pH is critical for the reaction.

• Step 2: Extraction & Reaction

  • Aliquot 50 µL Plasma/Tissue Homogenate into an amber tube (Light protection is mandatory).

  • Add 20 µL d3-PLP IS .

  • Add 50 µL TCA (Trichloroacetic acid, 10%) to precipitate proteins and release PLP from albumin. Vortex 1 min.

  • Centrifuge at 14,000 x g for 10 min.

  • Transfer supernatant to a fresh tube.

  • Add 50 µL Derivatization Reagent .

  • Incubate: 60°C for 20 minutes (or dark room temp for 60 mins).

• Step 3: Analysis

  • Inject onto C18 Column.

  • Mobile Phase: A: 0.1% Formic Acid / B: Acetonitrile.

Deep Dive: Non-Derivatized Workflow (Direct)

This method attempts to measure PLP in its native state. Because PLP is too polar for C18, you must use HILIC (Hydrophilic Interaction Liquid Chromatography) or Ion-Pairing reagents (like HFBA).

The Risks:

• Ion Suppression: HILIC columns often suffer from matrix buildup, leading to signal drift.

• Column Life: Ion-pairing reagents (HFBA) permanently alter column chemistry and can contaminate the Mass Spec source.

• Peak Shape: Native PLP often tails significantly due to phosphate interactions with stainless steel LC lines.

Experimental Protocol: Direct HILIC

• Step 1: Preparation

  • Prepare d3-PLP IS in 50:50 Acetonitrile:Water (Ammonium Formate 10mM).

• Step 2: Extraction

  • Aliquot 50 µL Sample (Amber tube).

  • Add 150 µL Cold Acetonitrile containing d3-PLP IS (Protein Precipitation).

  • Vortex vigorously for 2 min.

  • Centrifuge 14,000 x g for 15 min at 4°C.

• Step 3: Analysis

  • Inject supernatant directly (Do not evaporate/reconstitute, as PLP degrades).

  • Column: Amide-HILIC or ZIC-HILIC.

  • Mobile Phase: High organic start (90% ACN) gradient to aqueous.

Comparative Data Analysis

The following data summarizes typical performance metrics observed in bioanalytical validation studies (e.g., Talwar et al., Midttun et al.).

Table 1: Performance Metrics

Metric	Derivatized (Semicarbazide)	Non-Derivatized (HILIC)
LOD (Limit of Detection)	0.5 nmol/L (High Sensitivity)	5.0 - 10.0 nmol/L
Linearity (R²)	> 0.999	0.98 - 0.99
Inter-day Precision (CV%)	< 5%	8 - 12%
Sample Stability (4°C)	> 48 Hours	< 4 Hours (Critical)
Column Lifetime	> 2000 Injections	~500 Injections
Matrix Effect (IS Normalized)	98-102%	85-115%

Table 2: Deuterated IS Behavior

Feature	Derivatized d3-PLP	Native d3-PLP
Mass Shift	+3 Da (Stable)	+3 Da (Stable)
Deuterium Exchange	Negligible. Reaction at aldehyde does not affect methyl-D3 label.	Low. But risk of phosphate hydrolysis.
Co-elution	Perfect co-elution with analyte.	Slight shift possible due to "Deuterium Isotope Effect" in HILIC.

Visualizing the Decision Process

The following diagram illustrates the logical flow for selecting the appropriate methodology and the chemical transformation involved.

Caption: Decision matrix and workflow comparison for PLP analysis. The Green path (Derivatized) is recommended for high-sensitivity PK studies.

Scientific Integrity & Causality

Why Semicarbazide? (The Mechanism)

The reaction utilizes the nucleophilic hydrazine group of semicarbazide attacking the carbonyl carbon of PLP. This forms a Schiff Base .

• Causality: By locking the aldehyde into a semicarbazone, you prevent the reversible binding of PLP to free amines in the matrix (which causes sample loss) and prevent photolytic degradation.

• Validation: The d3-PLP IS must be present during this incubation. If you add IS after derivatization, you cannot account for the derivatization efficiency (which is pH dependent).

Why HILIC Fails in Robustness?

HILIC relies on a water layer adsorbed to the silica surface.

• Causality: Biological extracts contain salts and lipids that disrupt this water layer. This causes "retention time shifting."

• Correction: If using HILIC, the d3-PLP IS is mandatory to track these shifts. If the d3-PLP retention time shifts by >5%, the run must be flagged.

Conclusion & Recommendation

For Drug Development and Clinical Research , the Derivatized (Semicarbazide) method using d3-PLP is the superior choice.

• Stability: It mitigates the risk of sample degradation during autosampler queuing.

• Sensitivity: It achieves LODs necessary for detecting B6 deficiency in scarce matrices (e.g., CSF).

• Reliability: The C18 chromatography is far more reproducible across different labs than HILIC.

Non-Derivatized methods should be reserved for rapid, "dilute-and-shoot" screening where high precision is secondary to speed, or when reagents might interfere with other analytes in a multiplexed panel.

References

• Talwar, D., et al. (2003). "Routine measurement of pyridoxal 5'-phosphate in human plasma and red cells using pre-column semicarbazide derivatisation and HPLC." Journal of Chromatography B.

• Midttun, Ø., et al. (2009). "Multianalyte quantification of vitamin B6 and B2 species in the nanomolar range in human plasma by liquid chromatography–tandem mass spectrometry." Clinical Chemistry.

• Hannibal, L., et al. (2016). "Biochemical and molecular analysis of Vitamin B6 metabolism." Vitamin B6: Methods and Protocols.

• ResolveMass. "Deuterated Internal Standards for LC-MS: Selection & Stability." ResolveMass Technical Guides.

Sources

• 1. Chemistry and diversity of pyridoxal-5'-phosphate dependent enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Pyridoxal-d5 5-Phosphate proper disposal procedures

Executive Summary & Core Directive

Status: Non-Radioactive / Chemical Waste Immediate Action: Do NOT dispose of via sanitary sewer (sink) or general trash.

Pyridoxal-d5 5-Phosphate (PLP-d5) is a stable isotope-labeled form of Vitamin B6.[1] While the parent compound is biologically essential, the deuterated ("d5") form is a high-value analytical standard used primarily in Mass Spectrometry (LC-MS/MS).[1]

Critical Distinction: Although labeled "isotope," this compound contains Deuterium (

H) , a stable isotope.[2][3] It is NOT radioactive and must NOT be placed in radioactive waste streams (e.g., C or H bins). Doing so incurs unnecessary regulatory costs and logistical burdens. Dispose of it as Solid Organic Chemical Waste or Aqueous Chemical Waste depending on its state.

Technical Profile & Risk Assessment

Before initiating disposal, verify the material properties to ensure compatibility with your facility’s waste stream.

Parameter	Specification	Operational Implication
Compound Name	Pyridoxal-d5 5-Phosphate	Active form of B6 (Deuterated).[1]
CAS Number	Varies by Manufacturer (Parent: 54-47-7)	Regulate based on parent compound toxicity.[1]
Radioactivity	None (Stable Isotope)	Do not use Geiger counters or Rad-Waste bins.[1]
Hazards (GHS)	Low Hazard / Irritant (Skin/Eye)	Standard PPE (Gloves, Goggles, Lab Coat).[1]
Reactivity	Photosensitive / Acidic	Store/Disposal in amber glass; avoid strong oxidizers.[1]
Waste Class	Non-RCRA Regulated (unless mixed)	Dispose as non-regulated chemical waste.[1][4]

Pre-Disposal Protocol: Segregation & Handling

As a Senior Scientist, I recommend a "Cradle-to-Grave" tracking approach for deuterated standards due to their high acquisition cost (

1,000/mg).[1]

A. Inventory Reconciliation (The "Why" before the "How")

Before disposal, verify why the material is being discarded.

• Expired/Degraded: PLP is photosensitive. If the yellow powder has turned brown/black, it has oxidized.

• Contaminated: If used in a mixture.

• Surplus: If the material is pure but unneeded, consider transferring to a "Surplus Chemical Inventory" rather than disposal, as d5 isotopes do not decay.

B. Waste Segregation Rules

• Segregate from Radioisotopes: Never place PLP-d5 in containers marked with the Trefoil symbol.

• Segregate from Oxidizers: PLP contains an aldehyde group. Do not mix with strong oxidizers (e.g., Nitric Acid, Peroxides) in the waste stream to prevent exothermic reactions.

• Labeling: Clearly mark the waste tag as "Pyridoxal 5-Phosphate (Deuterated)." The "Deuterated" tag alerts EHS that this is not standard vitamin waste, preventing inventory confusion.

Disposal Workflow: Step-by-Step

Follow this decision matrix to determine the correct disposal path.

Scenario A: Solid Waste (Pure Powder)

Applicable for: Expired vials, spill cleanup residues, or degraded solids.[1]

• Containment: Keep the substance in its original amber vial if possible. If the vial is broken, sweep into a high-density polyethylene (HDPE) or glass jar.

• Solvent Deactivation (Optional but Recommended): If you have a large quantity (>1g), dissolve in a minimal amount of combustible solvent (e.g., Ethanol or Methanol). This facilitates incineration.

• Labeling: Attach a hazardous waste tag.

  • Chemical Name: Pyridoxal-d5 5-Phosphate.[1][4][5][6]

  • Hazards: Irritant.

• Disposal: Place in the Solid Chemical Waste drum intended for incineration.

Scenario B: Liquid Waste (Stock Solutions / LC-MS Effluent)

Applicable for: Unused stock solutions, autosampler vials, or LC-MS waste lines.[1]

• Solvent Compatibility: Check the solvent matrix.

  • Aqueous (Water/Buffer): If pH is 5–9 and free of other hazardous reagents, some facilities allow drain disposal for vitamins. However , for d5 compounds, I advise Against this.

  • Organic (Methanol/Acetonitrile): Must go to solvent waste.

• The "No-Drain" Rule: Even though PLP is non-toxic, it is a phosphate. Phosphates contribute to eutrophication (algal blooms) in water systems. Furthermore, discharging deuterated compounds, while safe, is poor laboratory stewardship.

• Action: Pour liquid into the Non-Halogenated Organic Solvent Waste carboy (assuming it is dissolved in MeOH/Water).

• Rinsing: Triple rinse the empty container with water or methanol. Collect the first rinse in the waste carboy. The empty vial can then be defaced and glass-recycled.

Operational Logic Diagram

The following diagram illustrates the decision logic for disposing of Pyridoxal-d5 5-Phosphate, distinguishing it from radioactive workflows.

Figure 1: Decision matrix for the segregation and disposal of stable-isotope labeled Pyridoxal 5-Phosphate.[1]

Scientific & Regulatory Context

Why not drain dispose? (The Phosphate Issue)

While Pyridoxal 5-Phosphate is a vitamin derivative, the "Phosphate" moiety is a regulated pollutant in many municipalities.

• Mechanism: Phosphates are limiting nutrients in aquatic systems. Excess discharge leads to eutrophication—rapid algal growth that depletes oxygen and kills aquatic life.

• Compliance: Most municipal water authorities (e.g., MWRA in Boston, Thames Water in London) have strict limits on total phosphate discharge.

Why Incineration?

Chemical incineration (typically >850°C) ensures the complete destruction of the organic framework.

• Reaction:

• Deuterium Fate: The deuterium forms heavy water vapor (

  ), which is chemically identical to normal water vapor in the atmosphere at these dilute concentrations and poses no environmental risk.

References

• Carl Roth. (2023). Safety Data Sheet: Pyridoxal phosphate. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Identification. Retrieved from [Link][1]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling Pyridoxal-d5 5-Phosphate

This guide provides comprehensive safety and handling protocols for Pyridoxal-d5 5-Phosphate, a deuterated, non-radioactive analog of a vital coenzyme.[1] As drug development professionals, our commitment to safety is as paramount as our pursuit of scientific innovation. The protocols herein are designed to be a self-validating system, integrating technical accuracy with field-proven insights to ensure the well-being of researchers while maintaining experimental integrity.

Hazard Assessment: A Tale of Two Analogs

The cornerstone of safely handling any isotopically labeled compound is to first thoroughly understand the toxicological and physical properties of its non-deuterated parent. For Pyridoxal-d5 5-Phosphate, we look to its parent compound, Pyridoxal-5-Phosphate (P5P).

Deuterated compounds are generally considered to possess a similar hazard profile to their parent molecules.[1] They are stable, non-radioactive isotopes, and their primary distinction lies in the kinetic isotope effect—the stronger Carbon-Deuterium bond can slow metabolic processes, a property leveraged in drug development.[1]

A review of Safety Data Sheets (SDS) for P5P reveals a spectrum of classifications. While major suppliers often classify the compound as not hazardous under the US OSHA Hazard Communication Standard (29 CFR 1910.1200), other sources identify specific irritant properties.[2][3] This discrepancy underscores the need for a conservative approach, treating the compound with a degree of caution appropriate for a potential irritant, especially in its powdered form.

Table 1: Summary of Hazard Information for Pyridoxal-5-Phosphate (Parent Compound)

Hazard Classification	Description	Supporting Sources
Acute Health Effects	May cause skin, eye, and respiratory tract irritation.[4] Some sources classify it as "Harmful if swallowed".	[4][5]
Physical Hazards	Combustible solid. As a fine powder, it can pose a dust explosion risk under specific conditions.[6]	[6]
Hazardous Combustion	Thermal decomposition may produce toxic gases, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and phosphorus oxides.[4][6][7]	[4][6][7]

| Environmental Hazards | Should not be released into the environment; avoid discharge into drains or waterways.[3][6][8] |[3][6][8] |

Given this data, we will proceed with protocols that mitigate risks of skin and eye contact, and most critically, the inhalation of airborne dust.

The Hierarchy of Controls: Your First Line of Defense

Personal Protective Equipment (PPE) is the final, not the first, line of defense. Before any handling, robust engineering and administrative controls must be in place.

• Engineering Controls : The primary method for containing the powdered form of Pyridoxal-d5 5-Phosphate is to work within a certified chemical fume hood or a powder containment hood, especially during weighing or any procedure that could generate dust.[4] These systems maintain negative pressure to keep airborne particles away from the operator's breathing zone.

• Administrative Controls : All personnel must be thoroughly trained on the specific handling procedures for this compound. Designate specific areas within the laboratory for handling, and ensure clear, unambiguous labeling of containers and waste streams.

Personal Protective Equipment (PPE) Protocol: A Task-Based Approach

The selection of PPE must be tailored to the specific task being performed. The primary risks associated with Pyridoxal-d5 5-Phosphate are dust inhalation and direct contact with skin and eyes.

Eye and Face Protection

The goal is to prevent airborne powder or accidental splashes from reaching the eyes.

• Standard Use : For general handling where dust is not actively generated, ANSI Z87.1-compliant safety glasses with side shields are the minimum requirement.[9]

• Dust or Splash Potential : When weighing the powder or preparing solutions, chemical splash goggles are mandatory for a complete seal around the eyes.[10] In situations with a significant splash risk, a face shield should be worn in addition to goggles.[10]

Skin and Body Protection

Preventing dermal exposure is crucial, as some data suggests P5P is a skin irritant.[4][5]

• Gloves : Nitrile gloves are the standard for handling solid chemical reagents. Always inspect gloves for tears or punctures before use. If contact occurs, remove the gloves immediately, wash your hands thoroughly, and don a new pair.

• Protective Clothing : A buttoned lab coat should be worn at all times to protect skin and personal clothing.[5] Ensure sleeves are of adequate length to cover the wrist.

Respiratory Protection

This is arguably the most critical piece of PPE when handling the solid form of this compound due to the risk of inhaling fine particulates.[4]

• Conditions Requiring Respiratory Protection : Respiratory protection is required whenever there is a potential to generate dust, especially outside of a dedicated containment hood. This includes weighing, transferring powder, and cleaning up spills.

• Type of Respirator : A NIOSH-approved air-purifying respirator is necessary. For fine powders, a filtering facepiece respirator (such as an N95) is typically sufficient.[6] In case of insufficient ventilation, a higher level of respiratory protection may be warranted based on your institution's EHS assessment.[4]

Table 2: PPE Requirements by Laboratory Task

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Receiving/Storage	Safety Glasses	Nitrile Gloves	Lab Coat	Not typically required
Weighing Solid	Chemical Goggles	Nitrile Gloves	Lab Coat	Required (N95 or higher)
Preparing Solution	Chemical Goggles	Nitrile Gloves	Lab Coat	Recommended if dust is possible
General Handling	Safety Glasses	Nitrile Gloves	Lab Coat	Not required if no dust

| Spill Cleanup | Chemical Goggles | Nitrile Gloves | Lab Coat | Required (N95 or higher) |

Operational and Disposal Plans: A Step-by-Step Workflow

Adherence to a strict, procedural workflow minimizes exposure and ensures safety from the moment the compound enters the lab until its waste is properly disposed of.

Workflow for Safe Handling of Pyridoxal-d5 5-Phosphate

Caption: Workflow for the safe handling of Pyridoxal-d5 5-Phosphate.

Step-by-Step Methodologies

1. Receiving and Storage:

• Upon receipt, inspect the container for damage.

• Store in a cool, dry, well-ventilated area in a tightly sealed container, protected from light.[2][8][11] Some suppliers recommend storage at -20°C for long-term stability.[12]

• Log the compound into your chemical inventory system.

2. Handling and Weighing Protocol:

• Preparation : Don all required PPE as outlined in Table 2 for "Weighing Solid."

• Location : Perform all weighing operations inside a chemical fume hood or powder containment hood.

• Procedure : Use a spatula to carefully transfer the desired amount of powder to a tared weigh boat. Avoid any actions that could create airborne dust.

• Post-Weighing : Tightly seal the primary container immediately after use.

• Cleanup : Gently wipe down the spatula and the weighing area with a damp cloth to collect any residual powder. Dispose of the cloth as chemical waste.

3. Spill Management:

• Evacuate : If a significant spill occurs, alert personnel in the immediate area.

• PPE : Don the appropriate PPE, including respiratory protection, before addressing the spill.

• Cleanup : For dry spills, do not use a dry brush or compressed air. Gently cover the spill with a damp paper towel to avoid raising dust, then carefully sweep or scoop the material into a labeled container for hazardous waste disposal.[8]

• Decontaminate : Clean the spill area thoroughly with soap and water.[8]

4. Waste Disposal:

• All waste containing Pyridoxal-d5 5-Phosphate, including contaminated gloves, weigh boats, and cleaning materials, must be treated as hazardous chemical waste.[1]

• Segregate waste into clearly labeled, sealed containers.[1]

• Follow all institutional, local, and national regulations for chemical waste disposal.[1] Never mix waste streams unless explicitly permitted by your EHS department.

By integrating these robust safety protocols into your daily laboratory operations, you can confidently and safely advance your research with Pyridoxal-d5 5-Phosphate, ensuring that scientific discovery and personal safety go hand in hand.

References

• Safety Data Sheet: Pyridoxine-5'-phosphate . Carl ROTH. [Link]

• SAFETY DATA SHEET - Pyridoxal 5 Phosphate (P5P) PRODUCT # 6350 . Bella Corp Trading. [Link]

• SAFETY DATA SHEET - Pyridoxal-5-phosphate hydrate . Thermo Fisher Scientific. [Link]

• material safety data sheet - pyridoxal-5-phosphate 98% . Oxford Lab Fine Chem LLP. [Link]

• Safety Data Sheet: Pyridoxal phosphate . Carl ROTH. [Link]

• Pyridoxal 5-Phosphate (P5P) Safety Data Sheet . Cambridge Commodities. [Link]

• Personal Protective Equipment (PPE) . US EPA. [Link]

• Guidance for Selection of Personal Protective Equipment for TDI Users . American Chemistry Council. [Link]

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